2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

• CAS: 77726-78-4

Core Science & Biosynthesis

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one chemical structure elucidation

An In-Depth Technical Guide to the Structural Elucidaion of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

A Foreword for the Modern Analyst: Beyond the Spectrum

Foundational Analysis: The Molecular Formula and Degrees of Unsaturation

Before any spectroscopic analysis, the elemental composition provides the fundamental constraints for any proposed structure. For 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, high-resolution mass spectrometry (HRMS) would be employed to determine the precise molecular formula.

Molecular Formula: C₁₀H₁₂N₂O[1] Molecular Weight: 176.22 g/mol [1]

From this formula, we can calculate the Degree of Unsaturation (DoU) , a critical first step in deducing the presence of rings or multiple bonds.

DoU = C + 1 - (H/2) - (X/2) + (N/2) DoU = 10 + 1 - (12/2) + (2/2) = 6

A DoU of 6 immediately suggests a significant degree of unsaturation. Given the "quinazolinone" nomenclature, we can anticipate a bicyclic aromatic system. A benzene ring accounts for 4 degrees of unsaturation (one ring and three double bonds). The remaining 2 degrees of unsaturation are likely accounted for by the second ring and a carbonyl group (C=O), which is consistent with the "-one" suffix in the chemical name.

The Analytical Workflow: A Multi-Pronged Spectroscopic Approach

A robust structural elucidation relies on the convergence of data from multiple, complementary analytical techniques. Our workflow is designed to probe different aspects of the molecular structure, with each step providing a piece of the puzzle.

Caption: A logical workflow for structural elucidation.

Mass Spectrometry (MS): Deconstructing the Molecule

Mass spectrometry provides two key pieces of information: the molecular weight of the parent molecule and its fragmentation pattern, which offers clues about its substructures.

Expected Fragmentation Pattern

The electron ionization (EI) mass spectrum of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is predicted to show a molecular ion peak ([M]⁺) at m/z = 176. However, similar to other highly branched structures like neopentane, this molecular ion may be of low abundance due to its instability.[2] The fragmentation is dominated by the loss of stable neutral fragments and the formation of stable carbocations.

The primary fragmentation is expected to be the loss of a methyl radical (•CH₃) to form a stable tertiary carbocation, which would be the base peak .

• [M]⁺• at m/z = 176: The molecular ion corresponding to [C₁₀H₁₂N₂O]⁺•.

• [M-15]⁺ at m/z = 161: The base peak, resulting from the loss of a methyl radical (•CH₃). This is a highly favored fragmentation due to the formation of a stable tertiary cation adjacent to a nitrogen atom.

• Further Fragmentation: Subsequent fragmentation could involve the loss of carbon monoxide (CO) from the amide group or cleavage of the heterocyclic ring.

Caption: Predicted primary fragmentation of the target molecule.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent (e.g., methanol or dichloromethane).

• Instrumentation: A mass spectrometer equipped with an electron ionization source is used.

• Data Acquisition: The sample is introduced into the ion source, where it is vaporized and bombarded with a high-energy electron beam (typically 70 eV). The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z). The spectrum is scanned over a relevant mass range (e.g., m/z 40-300).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting the absorption of infrared radiation at specific vibrational frequencies.

Characteristic IR Absorptions

The IR spectrum of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is expected to display several characteristic absorption bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300-3100	Strong, Broad	N-H stretching (amide and amine)
~3100-3000	Medium	Aromatic C-H stretching
~2970, 2870	Medium	Aliphatic C-H stretching (gem-dimethyl)
~1680-1660	Strong	C=O (Amide I) stretching
~1610, 1470	Medium-Strong	Aromatic C=C stretching
~1380, 1365	Medium	C-H bending (gem-dimethyl doublet)

The most diagnostic peak would be the strong absorption around 1670 cm⁻¹, which is characteristic of a cyclic amide (lactam) carbonyl group. The presence of broad N-H stretching bands confirms the dihydro- nature of the quinazolinone ring.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method): 1-2 mg of the solid sample is finely ground with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the empty sample holder is recorded. The KBr pellet is placed in the sample holder, and the sample spectrum is recorded, typically from 4000 to 400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule. By analyzing the ¹H and ¹³C NMR spectra, we can determine the connectivity of atoms and the precise chemical environment of each nucleus.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will show a signal for each unique carbon atom in the molecule. Based on the structure's symmetry, we expect to see 8 distinct carbon signals.

Predicted Chemical Shift (δ) ppm	Carbon Assignment	Rationale
~165	C4 (C=O)	Typical chemical shift for an amide carbonyl carbon.[3]
~145	C8a	Aromatic carbon bonded to two nitrogen atoms.
~135, ~128, ~120, ~118	C7, C5, C6, C4a	Aromatic carbons of the benzene ring, with shifts influenced by substituents.
~70	C2 (Quaternary)	Aliphatic quaternary carbon bonded to two nitrogen atoms and two methyl groups.
~25	C(CH₃)₂	Equivalent methyl carbons of the gem-dimethyl group.

The signal around 70 ppm is highly diagnostic for the quaternary C2 carbon, a key feature of the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their neighboring protons through spin-spin coupling.

Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~7.8 - 6.8	Multiplets	4H	Aromatic Protons	Protons on the benzene ring, with specific splitting patterns determined by their relative positions.
~6.5	Broad Singlet	1H	N1-H	Amide proton, often broad due to quadrupole broadening and exchange.[3]
~4.5	Broad Singlet	1H	N3-H	Amine proton, also subject to broadening.
~1.5	Singlet	6H	-C(CH₃)₂	A sharp singlet integrating to 6 protons is highly characteristic of two equivalent methyl groups on a quaternary center.

The singlet at ~1.5 ppm for 6 protons is the most unambiguous signal, confirming the presence of the gem-dimethyl group at a position with no adjacent protons.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: 5-10 mg of the sample is dissolved in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • ¹H NMR: A standard proton spectrum is acquired.

  • ¹³C NMR: A proton-decoupled ¹³C spectrum is acquired to show a single peak for each unique carbon.

  • 2D NMR (Optional but recommended): Techniques like COSY (to show ¹H-¹H correlations) and HSQC/HMBC (to show ¹H-¹³C correlations) can be used to definitively assign all signals and confirm connectivity.

Synthesis and Final Confirmation

The proposed structure can be further validated by its chemical synthesis. A common route to 2,2-disubstituted-2,3-dihydroquinazolin-4(1H)-ones is the condensation reaction of anthranilamide (2-aminobenzamide) with a ketone, in this case, acetone.[4]

Caption: A plausible synthetic route to the target compound.

By synthesizing the compound via a known and logical pathway and demonstrating that its spectroscopic data matches the predictions, the structural assignment is confirmed with the highest degree of confidence.

Conclusion: A Cohesive Structural Narrative

References

• Supporting Information for a study on quinazolinone derivatives. (n.d.).
• Mahmoud, M. R., Abou-Elmagd, W. S. I., Abdelwahab, S. S., & Soliman, E.-S. A. (2012). Synthesis and Spectral Characterization of Novel 2, 3-Disubstituted Quinazolin-4(3H) one Derivatives. Journal of Chemical Research, 36(2), 66–71.
• Mahmoud, M. R., Abou-Elmagd, W. S. I., Abdelwahab, S. S., & Soliman, E.-S. A. (2012). Synthesis and Spectral Characterisation of Novel 2,3-Disubstituted Quinazolin-4(3H)
• Sigma-Aldrich. (n.d.). 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.
• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydroquinazolinones.
• Mal, P. (n.d.). Figure S7. 13 C NMR spectra of 2-phenylquinazolin-4(3H)-one (3c).
• Burgert, L., et al. (2025). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag.
• Khan, I., et al. (n.d.). 2,3-Dihydroquinazolin-4(1H)
• Mass Spectrometry: Fragmentation. (n.d.).
• Doc Brown's Chemistry. (n.d.). mass spectrum of 2,2-dimethylpropane fragmentation pattern.

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• 1. 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one | 77726-78-4 [sigmaaldrich.com]
• 2. mass spectrum of 2,2-dimethylpropane fragmentation pattern of m/z m/e ions for analysis and identification of neopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. mdpi.com [mdpi.com]
• 4. 2,3-Dihydroquinazolinone synthesis [organic-chemistry.org]

An In-depth Technical Guide to 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

CAS Number: 77726-78-4

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one belongs to the quinazolinone family, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse pharmacological activities. Quinazolinone derivatives have been explored for a wide range of therapeutic applications, including as anticancer, anti-inflammatory, anticonvulsant, and antimicrobial agents. This technical guide provides a comprehensive overview of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, including its chemical properties, a detailed synthesis protocol, and its potential as a modulator of Protein Kinase C-theta (PKCθ), a key enzyme in T-cell activation and immune response.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is presented in the table below.

Property	Value	Source
CAS Number	77726-78-4	N/A
Molecular Formula	C₁₀H₁₂N₂O	N/A
Molecular Weight	176.22 g/mol	N/A
Appearance	White to off-white crystalline solid (predicted)	N/A
Melting Point	Not reported	N/A
Boiling Point	Not reported	N/A
Solubility	Soluble in organic solvents such as DMSO and methanol (predicted)	N/A

Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

The synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one can be achieved through the cyclocondensation of anthranilamide with acetone. This reaction is a well-established method for the preparation of 2,2-disubstituted-2,3-dihydroquinazolin-4(1H)-ones.

Reaction Scheme

Caption: Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Detailed Synthesis Protocol

Materials:

• Anthranilamide

• Acetone

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate

Procedure:

• To a solution of anthranilamide (1.0 eq) in toluene, add acetone (2.0 eq).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Heat the reaction mixture to reflux for 4-6 hours with a Dean-Stark apparatus to remove water.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as a solid.

Analytical Characterization (Predicted)

Technique	Expected Data
¹H NMR	Aromatic protons (multiplets, δ 7.0-8.0 ppm), NH protons (broad singlets, variable ppm), and two methyl groups (singlet, δ ~1.5 ppm).
¹³C NMR	Aromatic carbons (δ 115-150 ppm), carbonyl carbon (δ ~165 ppm), quaternary carbon (C2, δ ~70 ppm), and methyl carbons (δ ~25 ppm).
IR (Infrared) Spectroscopy	N-H stretching (3200-3400 cm⁻¹), C=O stretching (~1680 cm⁻¹), and C=C aromatic stretching (1450-1600 cm⁻¹).
Mass Spectrometry (MS)	[M+H]⁺ at m/z 177.1028, corresponding to the molecular formula C₁₀H₁₃N₂O⁺.

Potential Biological Activity: Inhibition of PKCθ

Recent studies have identified derivatives of 2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-one as potent and selective inhibitors of Protein Kinase C-theta (PKCθ). PKCθ is a member of the novel PKC family of serine/threonine kinases and is predominantly expressed in T-cells, where it plays a crucial role in T-cell receptor (TCR) signaling and activation.

PKCθ Signaling Pathway in T-Cell Activation

Caption: Simplified PKCθ signaling pathway in T-cell activation.

Upon TCR engagement, a signaling cascade is initiated, leading to the activation of phospholipase C-gamma 1 (PLCγ1). PLCγ1 hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃). DAG recruits PKCθ to the cell membrane, where it is activated. Activated PKCθ then phosphorylates downstream targets, leading to the activation of transcription factors such as NF-κB and AP-1. These transcription factors drive the expression of genes crucial for T-cell proliferation and effector functions, such as Interleukin-2 (IL-2).

Inhibition of PKCθ by small molecules like 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one can block this signaling cascade, thereby preventing T-cell activation. This makes PKCθ an attractive therapeutic target for autoimmune diseases and organ transplant rejection.

Experimental Protocol: In Vitro PKCθ Inhibition Assay

The following is a generalized protocol for evaluating the inhibitory activity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one against PKCθ. This protocol is based on a fluorescence polarization assay format.

Workflow for PKCθ Inhibition Assay

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one molecular weight and formula

An In-Depth Technical Guide to 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one: Synthesis, Characterization, and Medicinal Chemistry Perspective

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a heterocyclic compound built upon the medicinally significant 2,3-dihydroquinazolin-4(1H)-one scaffold. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its synthesis, structural characterization, and its role as a valuable building block in the quest for novel therapeutics.

Introduction: The Quinazolinone Core as a Privileged Scaffold

Nitrogen-containing heterocyclic compounds are foundational to modern medicinal chemistry, with the 2,3-dihydroquinazolin-4(1H)-one (DHQZ) framework holding a place of particular distinction.[1][2] First identified as a "privileged structure," this scaffold demonstrates the ability to bind to a diverse range of biological targets, serving as a versatile template for the development of potent therapeutic agents.[1] Derivatives of the DHQZ core have demonstrated a remarkable breadth of pharmacological activities, including anticancer, anti-leishmanial, antimicrobial, anticonvulsant, and anti-inflammatory properties.[3][4][5]

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one represents a fundamental member of this class. Its synthesis from readily available starting materials makes it an ideal entry point for the construction of compound libraries. The gem-dimethyl substitution at the C2 position provides steric bulk and metabolic stability, features that are often desirable in drug design. This guide will elucidate the key physicochemical properties, a field-proven synthetic protocol, detailed spectroscopic analysis, and the strategic importance of this molecule in drug discovery programs.

Physicochemical and Structural Properties

The fundamental properties of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one are summarized below. These data are essential for its identification, handling, and use in synthetic applications.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂N₂O
Molecular Weight	176.22 g/mol
CAS Number	77726-78-4
Synonym	2,2-dimethyl-2,3-dihydro-4(1H)-quinazolinone
Appearance	White solid

Structural Representation:

Caption: Chemical structure of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Synthesis and Mechanistic Rationale

The most direct and atom-economical approach to synthesizing 2,2-disubstituted-2,3-dihydroquinazolin-4(1H)-ones is the acid-catalyzed condensation of anthranilamide with a ketone. For the title compound, this involves the reaction with acetone. While various catalysts can be employed, a green and efficient method utilizing zinc acetate dihydrate has been reported, providing good yields and simplifying purification.[6][7][8]

Reaction Mechanism:

The synthesis proceeds via a well-established mechanism for imine formation and subsequent intramolecular cyclization.

Caption: Workflow of the catalyzed synthesis of the title compound.

Expert Commentary: The role of the Lewis acid catalyst, Zn(OAc)₂, is to activate the carbonyl carbon of acetone, rendering it more electrophilic.[6] This significantly accelerates the initial nucleophilic attack by the primary aromatic amine of anthranilamide. The subsequent dehydration to form the Schiff base (imine) intermediate is often the rate-limiting step. The final, irreversible intramolecular cyclization by the amide nitrogen is sterically favored, leading to the stable six-membered heterocyclic ring.[1] Using a mild catalyst like zinc acetate prevents the formation of undesired side products often seen with stronger acids.[6]

Experimental Protocol: Zinc-Catalyzed Synthesis

This protocol is adapted from the general procedure reported by Ghashang et al. for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones.[6][8]

• Reagent Setup: To a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add anthranilamide (1.0 mmol, 136.1 mg).

• Solvent and Reagents: Add toluene (15 mL), followed by acetone (1.2 mmol, 88 µL), and finally zinc acetate dihydrate (Zn(OAc)₂·2H₂O) (10 mol%, 0.1 mmol, 22.0 mg).

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (3:7).

• Work-up: Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: To the resulting crude solid, add distilled water (20 mL) and stir for 15 minutes to dissolve the catalyst. Filter the solid product using a Büchner funnel and wash with an additional 10 mL of water.

• Drying and Characterization: Dry the collected white solid in a vacuum oven. The product can be further purified by recrystallization from ethanol if necessary. Confirm the structure using NMR, IR, and Mass Spectrometry.

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. Below are the key spectroscopic data for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra provide the definitive structural fingerprint of the molecule. The data presented here are consistent with the published literature.[8]

¹H NMR (400 MHz, DMSO-d₆)	¹³C NMR (100 MHz, DMSO-d₆)
δ (ppm)	Assignment
7.95 (s, 1H)	N1-H (amide)
7.59 (dd, 1H)	Ar-H
7.23 (dt, 1H)	Ar-H
6.67-6.61 (m, 3H)	Ar-H & N3-H
1.39 (s, 6H)	2 x C2-CH₃

Expert Analysis:

• ¹H NMR: The singlet at 1.39 ppm integrating to 6 protons is the unmistakable signature of the gem-dimethyl group at the C2 position. The aromatic protons appear in their expected regions, and the two distinct NH protons (one amide, one amine) are also visible, though the amine proton may be broad and integrated with the aromatic signals as noted by the multiplet.[8]

• ¹³C NMR: The peak at 163.5 ppm is characteristic of the amide carbonyl carbon. The signal at 67.3 ppm corresponds to the sp³-hybridized quaternary C2 carbon, confirming the successful cyclization. The two methyl groups are equivalent, giving rise to a single peak at 29.5 ppm.[8]

Infrared (IR) Spectroscopy

• ~3300-3150 cm⁻¹: N-H stretching vibrations (from both amide and amine groups).

• ~3050 cm⁻¹: Aromatic C-H stretching.

• ~2970 cm⁻¹: Aliphatic C-H stretching from the methyl groups.

• ~1660-1640 cm⁻¹: A strong C=O (amide I band) stretching vibration.

• ~1610 cm⁻¹: C=C aromatic ring stretching.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound.

• Expected M⁺ Peak: For the molecular ion, a peak would be expected at m/z = 176.22.

• High-Resolution MS (HRMS): Would provide an exact mass measurement, confirming the molecular formula of C₁₀H₁₂N₂O.

• Fragmentation: A likely major fragmentation pathway would involve the loss of a methyl group (CH₃•), resulting in a significant peak at m/z = 161.

Applications in Drug Discovery and Medicinal Chemistry

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is not merely a chemical curiosity; it is a strategic starting point for drug discovery. The DHQZ scaffold it belongs to has been successfully incorporated into numerous biologically active molecules.[2][9]

• Library Synthesis: The simplicity of its synthesis allows for rapid diversification. The N1 and N3 positions can be readily alkylated or acylated. Furthermore, starting with substituted anthranilamides allows for modification of the benzene ring, enabling a systematic exploration of the structure-activity relationship (SAR).

• Analgesic and Anti-inflammatory Agents: Various derivatives of the DHQZ core have been evaluated and shown potential as analgesic and anti-inflammatory compounds.

• Anticancer Research: The DHQZ scaffold is present in molecules designed as tubulin polymerization inhibitors, a validated anticancer strategy.[4] The core structure mimics portions of known tubulin binders, making it a fertile ground for developing new antimitotic agents.

• CNS Applications: The scaffold has been explored for developing novel anticonvulsant agents, with some derivatives showing promising activity in preclinical models.

• Ion Channel Modulation: Recently, DHQZ derivatives have been identified as inhibitors of the TRPM2 ion channel, a target implicated in oxidative stress and cell death pathways.[10] This opens a new avenue for therapeutic intervention in neurodegenerative diseases and other conditions linked to TRPM2 dysfunction.

The title compound, with its foundational structure, serves as an invaluable precursor for accessing these diverse pharmacological classes. Its straightforward synthesis and stable core make it an essential tool for medicinal chemists aiming to generate novel intellectual property and discover next-generation therapeutics.

References

• Ghashang, M., Turlapati, S. N. V. S. S., Chinta, B., & Gaddaguti, V. A. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Organic Communications, 16(2), 117-124. Available at: [Link]

• Chinigo, G. M., Paige, M., Grindrod, S., Hamel, E., Dakshanamurthy, S., Chruszcz, M., Minor, W., & Brown, M. L. (2008). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. Journal of Medicinal Chemistry, 51(15), 4620–4631. Available at: [Link]

• Zhang, H., et al. (2018). Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors. European Journal of Medicinal Chemistry, 152, 235-252. Available at: [Link]

• Turlapati, S. N. V. S. S., Chinta, B., & Gaddaguti, V. A. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. SciSpace. Available at: [Link]

• Ghashang, M., Turlapati, S. N. V. S. S., Chinta, B., & Gaddaguti, V. A. (2023). Supporting Information for An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. ACG Publications. Available at: [Link]

• Costantino, L., et al. (2018). 2,3-Dihydroquinazolin-4(1H)-one as a privileged scaffold in drug design. RSC Advances, 8(37), 20894-20921. Available at: [Link]

• Patel, K. D., et al. (2022). Synthesis of 2, 3- Dihydroquinazolin-4(1H)-Ones Derivatives. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

• Al-Obaidi, A. F. M., et al. (2024). Design, synthesis and characterization of a new series of 2,3-dihydroquinazolin-4(1H)-one (DHQZ-1) derivatives and evaluation of antitumor resistant (by Molecule Docking). Baghdad Science Journal, 21(7), 2263-2274. Available at: [Link]

• Alam, M. S., et al. (2021). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. Molecules, 26(21), 6379. Available at: [Link]

• Khan, I., et al. (2021). 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. Molecules, 26(24), 7444. Available at: [Link]

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Spectroscopic Characterization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS No: 77726-78-4), a heterocyclic compound of interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering a detailed interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights provided herein are grounded in established spectroscopic principles and aim to facilitate the unambiguous identification and characterization of this molecule.

Introduction

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one belongs to the quinazolinone family, a class of compounds renowned for their diverse pharmacological activities. The structural integrity and purity of such compounds are paramount in research and development. Spectroscopic analysis serves as the cornerstone for molecular structure elucidation and verification. This guide will dissect the characteristic spectral features of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, providing a foundational understanding for its synthesis and application.

The structure of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, with the IUPAC name 2,2-dimethyl-2,3-dihydro-1H-quinazolin-4-one, is presented below. Its molecular formula is C₁₀H₁₂N₂O, and it has a molecular weight of 176.22 g/mol .

Caption: Molecular structure of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the proton environment within the molecule. The predicted chemical shifts for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in CDCl₃ are summarized in the table below. The prediction is based on computational algorithms that are widely used in the field for structural elucidation[1][2].

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-5	7.95	Doublet of doublets	1H
H-7	7.35	Triplet of doublets	1H
H-6	6.85	Triplet of doublets	1H
H-8	6.70	Doublet of doublets	1H
N1-H	6.50 (broad)	Singlet	1H
N3-H	4.80 (broad)	Singlet	1H
2 x CH₃	1.45	Singlet	6H

Interpretation:

• Aromatic Protons (H-5, H-6, H-7, H-8): The aromatic protons on the benzene ring are expected to appear in the downfield region of the spectrum (6.70-7.95 ppm) due to the deshielding effect of the aromatic ring current. The distinct splitting patterns (doublet of doublets and triplet of doublets) arise from the coupling between adjacent protons. H-5 is the most deshielded due to its proximity to the electron-withdrawing carbonyl group.

• Amine and Amide Protons (N1-H, N3-H): The protons on the nitrogen atoms are expected to appear as broad singlets. Their chemical shifts can be variable and are often dependent on solvent and concentration. The N1-H, being part of an aniline-like system, is expected to be more shielded than the N3-H, which is adjacent to the electron-donating gem-dimethyl group.

• Methyl Protons (2 x CH₃): The six protons of the two methyl groups at the C2 position are chemically equivalent and are therefore expected to appear as a sharp singlet at approximately 1.45 ppm. The upfield chemical shift is characteristic of aliphatic protons.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The predicted chemical shifts for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in CDCl₃ are presented below. These predictions are based on established computational models[3][4].

Carbon	Predicted Chemical Shift (ppm)
C=O (C4)	165.5
C4a	148.0
C7	134.0
C5	128.0
C8a	122.0
C6	118.0
C8	115.0
C2	70.0
2 x CH₃	25.0

Interpretation:

• Carbonyl Carbon (C4): The carbon of the carbonyl group is the most deshielded carbon in the molecule and is expected to appear at a chemical shift of around 165.5 ppm.

• Aromatic Carbons (C4a, C5, C6, C7, C8, C8a): The six carbons of the benzene ring are expected to resonate in the range of 115.0-148.0 ppm. The chemical shifts are influenced by the substituents on the ring.

• Quaternary Carbon (C2): The C2 carbon, bonded to two nitrogen atoms and two methyl groups, is a quaternary carbon and is expected to have a chemical shift of approximately 70.0 ppm.

• Methyl Carbons (2 x CH₃): The two equivalent methyl carbons are expected to appear in the upfield region of the spectrum, at around 25.0 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in a molecule. The expected characteristic absorption bands for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one are listed below.

Functional Group	Expected Absorption Range (cm⁻¹)
N-H Stretch (Amine & Amide)	3300 - 3500 (broad)
C-H Stretch (Aromatic)	3000 - 3100
C-H Stretch (Aliphatic)	2850 - 3000
C=O Stretch (Amide)	1650 - 1680 (strong)
C=C Stretch (Aromatic)	1450 - 1600
C-N Stretch	1250 - 1350

Interpretation:

• N-H Stretching: Broad absorption bands in the region of 3300-3500 cm⁻¹ are expected due to the stretching vibrations of the N-H bonds in the amine and amide groups.

• C=O Stretching: A strong absorption band in the range of 1650-1680 cm⁻¹ is a key diagnostic peak for the carbonyl group of the cyclic amide (lactam).

• C-H Stretching: The spectrum will show distinct C-H stretching vibrations for the aromatic and aliphatic protons.

• C=C and C-N Stretching: Absorptions corresponding to the aromatic C=C bond stretching and C-N bond stretching will also be present in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is expected to show a molecular ion peak (M⁺) at m/z = 176.

Proposed Fragmentation Pathway:

The fragmentation of the molecular ion is likely to proceed through several pathways, with the most stable fragments being more abundant. A plausible fragmentation pathway is outlined below.

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Interpretation:

• Molecular Ion (m/z = 176): The peak corresponding to the intact molecule with a single positive charge.

• Loss of a Methyl Radical (m/z = 161): A common fragmentation for molecules containing a gem-dimethyl group is the loss of a methyl radical (•CH₃), leading to a relatively stable cation.

• Further Fragmentations: Subsequent fragmentations may involve the loss of neutral molecules such as ethene (C₂H₄), hydrogen cyanide (HCN), or carbon monoxide (CO), leading to the formation of other characteristic fragment ions.

Experimental Protocols

The synthesis of 2,2-disubstituted-2,3-dihydroquinazolin-4(1H)-ones can be achieved through a one-pot cyclocondensation reaction. A general procedure is described below[5][6].

Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one:

Caption: Experimental workflow for the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine anthranilamide (1 equivalent), acetone (2 equivalents), and a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Reaction: Add toluene as the solvent and heat the mixture to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

• Characterization: The structure and purity of the synthesized compound should be confirmed by the spectroscopic methods detailed in this guide (NMR, IR, and MS).

Conclusion

This technical guide provides a comprehensive overview of the key spectroscopic features of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. By integrating predicted NMR data with expected IR and MS characteristics, a complete spectral profile of the molecule has been established. The provided experimental protocol offers a reliable method for its synthesis. This guide serves as a valuable resource for scientists and researchers, enabling the confident identification and utilization of this compound in their research endeavors.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydroquinazolinones. Retrieved from [Link]

• A facile synthesis of 2-substituted-2,3-dihydro-4(1H)-quinazolinones in 2,2,2-trifluoroethanol. (2025, August 7). ScienceDirect. Retrieved from [Link]

• Desroses, M., Scobie, M., & Helleday, T. (2013). A new concise synthesis of 2,3-dihydroquinazolin-4(1H)-ones derivatives. New Journal of Chemistry, 37(12), 3868-3871.

• Supporting Information for "Visible-Light-Induced Aerobic Oxidative Annulation of 2-Aminobenzamides with Benzyl Bromides for the Synthesis of Quinazolinones". (n.d.). American Chemical Society. Retrieved from [Link]

• Chinigo, G. M., Paige, M., Grindrod, S., Hamel, E., Dakshanamurthy, S., Chruszcz, M., Minor, W., & Brown, M. L. (2008). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. Journal of Medicinal Chemistry, 51(15), 4620–4631.

• Mechanisms for synthesis of 2,3-dihydroquinazolin-4(1H)-ones. (n.d.). ResearchGate. Retrieved from [Link]

• Argyropoulos, D., Golotvin, S., Pol, R., Moser, A., Litman, J., Ortlieb, N., Breinlinger, S., Chilczuk, T., & Niedermeyer, T. H. J. (n.d.). Using Predicted 13C NMR Spectra with Open Resources for Structure Dereplication. ACD/Labs. Retrieved from [Link]

• Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal, 7, 104.

• One-pot synthesis of quinazolin-4(3H)-ones and 2,3-dihydroquinazolin-4(1H)-ones utilizing N-(2-aminobenzoyl)benzotriazoles. (2025, August 24). ResearchGate. Retrieved from [Link]

• Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Deriv

• CASPRE - 13C NMR Predictor. (n.d.). CASPRE. Retrieved from [Link]

• Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290.

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024, May 19). PubMed. Retrieved from [Link]

• Computational protocols for calculating 13C NMR chemical shifts. (n.d.). ResearchGate. Retrieved from [Link]

• The synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives in water. (n.d.). ResearchGate. Retrieved from [Link]

• NMR Predictor. (n.d.). Chemaxon. Retrieved from [Link]

• Recommended mechanism pathway for the preparation of 2,3 dihydroquinazolin‐4(1H)‐ones catalyzed by SBA‐16/GPTMS‐TSC‐CuI. (n.d.). ResearchGate. Retrieved from [Link]

• Predict 1H proton NMR spectra. (n.d.). NMRDB.org. Retrieved from [Link]

• Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. (2016, June 1). PubMed. Retrieved from [Link]

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Solubility of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in different solvents

An In-depth Technical Guide to the Solubility of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility characteristics of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a framework for understanding, predicting, and experimentally determining the solubility of this compound. We will delve into the theoretical underpinnings of solubility, present estimations based on analogous structures, and provide a detailed, field-proven protocol for accurate solubility assessment.

Introduction to 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and the Critical Role of Solubility

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one belongs to the quinazolinone class of heterocyclic compounds. This scaffold is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active molecules, exhibiting properties such as anticonvulsant, anti-inflammatory, and antimicrobial activities. In the context of drug discovery and development, solubility is a critical physicochemical parameter that profoundly influences a compound's bioavailability, manufacturability, and overall therapeutic potential. A thorough understanding of a compound's solubility in various solvent systems is therefore a foundational requirement for its advancement as a potential drug candidate.

This guide will provide a robust framework for approaching the solubility of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a compound for which specific solubility data is not widely published. Our focus will be on providing the tools to both estimate and experimentally determine its solubility with a high degree of scientific rigor.

Theoretical Framework: Physicochemical Drivers of Solubility

The solubility of a solid in a liquid solvent is governed by a delicate balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, the key structural features influencing its solubility are:

• The Quinazolinone Core: This bicyclic system possesses both hydrogen bond donors (the N-H groups) and acceptors (the carbonyl oxygen and ring nitrogens), suggesting potential for favorable interactions with polar solvents.

• The Gem-Dimethyl Group: The two methyl groups at the 2-position introduce a degree of lipophilicity, which will enhance solubility in less polar or non-polar solvents. This group also provides steric hindrance that may influence crystal packing and interactions with solvent molecules.

• Crystal Lattice Energy: In its solid state, the molecules of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one are held together in a crystal lattice. The energy required to overcome these solute-solute interactions is a significant barrier to dissolution.

The interplay of these features suggests that the compound will exhibit moderate solubility in a range of solvents, with a preference for polar aprotic solvents that can effectively engage in hydrogen bonding and solvate the molecule.

Estimated Solubility Profile of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

In the absence of direct experimental data, we can estimate the solubility of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one based on the known solubility of structurally related compounds and general principles of solubility. The following table provides a qualitative and estimated quantitative solubility profile in common laboratory solvents.

Solvent	Solvent Type	Estimated Solubility	Rationale for Estimation
Water	Polar Protic	Sparingly Soluble	The presence of hydrogen bond donors and acceptors is offset by the lipophilic dimethyl group and the aromatic rings.
Methanol / Ethanol	Polar Protic	Moderately Soluble	The alkyl chains of the alcohols can interact favorably with the non-polar parts of the molecule, while the hydroxyl group can engage in hydrogen bonding.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Highly Soluble	DMSO is an excellent hydrogen bond acceptor and has a high polarity, making it effective at solvating a wide range of compounds, including those with both polar and non-polar functionalities.
N,N-Dimethylformamide (DMF)	Polar Aprotic	Highly Soluble	Similar to DMSO, DMF is a potent polar aprotic solvent capable of disrupting the crystal lattice and solvating the molecule effectively.
Acetonitrile	Polar Aprotic	Soluble	Acetonitrile is a good solvent for moderately polar compounds, though likely less effective than DMSO or DMF for this particular structure.
Dichloromethane (DCM)	Non-polar	Slightly Soluble	The non-polar nature of DCM will primarily interact with the hydrocarbon portions of the molecule, with limited ability to solvate the polar quinazolinone core.
Hexanes / Heptane	Non-polar	Insoluble	These non-polar aliphatic solvents will have very poor interactions with the polar functional groups of the molecule, leading to negligible solubility.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The gold standard for determining thermodynamic solubility is the shake-flask method. This protocol is designed to be self-validating by ensuring that a state of equilibrium is reached between the solid compound and the solvent.

Materials and Reagents

• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (solid, >98% purity)

• Selected solvents (e.g., water, phosphate-buffered saline pH 7.4, DMSO, ethanol)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Step-by-Step Protocol

• Preparation of Stock Solution for Calibration Curve:

  • Accurately weigh a known amount of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and dissolve it in a suitable solvent (e.g., DMSO) to prepare a concentrated stock solution.

  • Perform serial dilutions of the stock solution to create a series of calibration standards of known concentrations.

• Sample Preparation:

  • Add an excess amount of solid 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one to a glass vial. The excess solid is crucial to ensure that saturation is reached.

  • Add a known volume of the desired solvent to the vial.

• Equilibration:

  • Securely cap the vials and place them on an orbital shaker.

  • Incubate the samples at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure thermodynamic equilibrium.

• Sample Processing:

  • After incubation, visually inspect the vials to confirm the presence of undissolved solid.

  • Allow the vials to stand undisturbed for a short period to allow the solid to settle.

  • Carefully withdraw a sample of the supernatant using a pipette.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles. This step is critical to avoid overestimation of solubility.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted samples and the calibration standards by HPLC.

  • Construct a calibration curve by plotting the peak area from the HPLC analysis against the known concentrations of the standards.

  • Determine the concentration of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in the diluted samples by interpolating their peak areas on the calibration curve.

  • Calculate the original solubility in the solvent by multiplying the determined concentration by the dilution factor.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Assay.

Factors Influencing the Solubility of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Several factors can significantly impact the measured solubility of this compound:

• pH: The quinazolinone core contains both acidic and basic functionalities, meaning its ionization state, and therefore its solubility, will be pH-dependent. The pKa values of the compound would need to be determined to predict the pH at which maximum solubility is achieved.

• Temperature: Solubility is generally a temperature-dependent process. For most solids, solubility increases with temperature. It is crucial to control the temperature during solubility experiments.

• Polymorphism: The existence of different crystalline forms (polymorphs) of the compound can lead to different measured solubilities. The most stable polymorph will have the lowest solubility. It is important to characterize the solid form used in solubility studies.

Conclusion

While specific, publicly available solubility data for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is scarce, a comprehensive understanding of its chemical structure allows for a reasoned estimation of its solubility profile. This guide provides a robust theoretical and practical framework for any researcher working with this compound. By following the detailed experimental protocol for the shake-flask method, accurate and reliable thermodynamic solubility data can be generated. This data is indispensable for the rational design of formulations, the interpretation of biological activity data, and the overall advancement of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in any research and development pipeline.

References

• Title: General principles of solubility Source: ScienceDirect URL: [Link]

• Title: Shake-flask method for solubility determination Source: Wikipedia URL: [Link]

A Technical Guide to the Diverse Biological Activities of Quinazolinone Derivatives for Drug Discovery Professionals

Abstract: The quinazolinone scaffold, a bicyclic heterocyclic system, represents a cornerstone in medicinal chemistry, recognized for its vast therapeutic potential.[1][2][3] Derivatives of this "privileged structure" have been extensively explored, leading to the development of numerous compounds with a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2][4][5][6][7] This guide provides an in-depth technical overview of the primary biological activities of quinazolinone derivatives. It is designed for researchers, scientists, and drug development professionals, offering insights into the core mechanisms of action, validated experimental protocols for activity assessment, and data-driven perspectives on structure-activity relationships. We will delve into specific molecular targets and pathways, present detailed methodologies for in vitro and in vivo screening, and summarize key data to facilitate the rational design and development of next-generation quinazolinone-based therapeutics.

The Quinazolinone Scaffold: A Privileged Structure in Medicinal Chemistry

The quinazolinone core is a fusion of a benzene ring and a pyrimidine ring, containing a carbonyl group. The two most common isomers are the 4(3H)-quinazolinone and the 2(1H)-quinazolinone, with the 4(3H)-isomer being more prevalent in pharmacologically active compounds.[2][3] Its status as a "privileged scaffold" stems from its ability to interact with a wide array of biological targets through various non-covalent interactions. The rigid bicyclic system provides a defined three-dimensional orientation for substituents, while the nitrogen atoms and the carbonyl group can act as hydrogen bond acceptors and donors. This structural versatility allows for the fine-tuning of pharmacological properties, making it a highly attractive starting point for drug design.[5]

The properties and biological activities of quinazolinone derivatives are heavily influenced by the nature and position of substituents on both the benzene and pyrimidine rings.[4] Structure-activity relationship (SAR) studies have consistently shown that modifications at the 2, 3, 6, and 8 positions can dramatically alter the compound's potency and selectivity for its target.[4][5]

Anticancer Activities: Targeting Cell Proliferation and Survival

Quinazolinones have emerged as one of the most significant classes of anticancer agents, with several derivatives approved for clinical use.[1][8] Their antitumor effects are exerted through multiple mechanisms, primarily by targeting key proteins involved in cancer cell signaling, proliferation, and survival.[4][8]

Mechanism of Action 1: Epidermal Growth Factor Receptor (EGFR) Inhibition

A primary mechanism for the anticancer activity of many quinazolinone derivatives is the inhibition of the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase.[9][10] Overexpression or mutation of EGFR is a hallmark of many cancers, including non-small-cell lung cancer (NSCLC), leading to uncontrolled cell proliferation and survival.[9][11]

Causality: Quinazoline-based inhibitors, such as gefitinib and erlotinib, function as ATP-competitive inhibitors.[9] They bind to the ATP-binding pocket of the EGFR kinase domain, preventing the phosphorylation of downstream substrates and thereby blocking the entire signaling cascade that promotes tumor growth.[9][11] The quinazoline scaffold has a high affinity for this kinase active site.[9] More recent developments have even led to fourth-generation allosteric EGFR inhibitors based on the quinazolinone structure, which are effective against resistance mutations like C797S.[12][13]

Caption: EGFR signaling pathway and inhibition by quinazolinones.

Mechanism of Action 2: Tubulin Polymerization Inhibition

Another critical target for quinazolinone-based anticancer agents is tubulin.[14][15] Microtubules, polymers of αβ-tubulin heterodimers, are essential components of the cytoskeleton and the mitotic spindle, playing a crucial role in cell division.

Causality: Certain quinazolinone derivatives act as microtubule-destabilizing agents by binding to the colchicine-binding site on β-tubulin.[14][15][16][17] This binding prevents the polymerization of tubulin into microtubules. The disruption of microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase, ultimately inducing apoptosis (programmed cell death).[14] This mechanism is a proven strategy for cancer treatment, and quinazolinones offer a promising scaffold for developing new inhibitors targeting this process.[14][16]

In Vitro Evaluation of Anticancer Activity: Cytotoxicity Assay

The foundational step in assessing anticancer potential is to determine a compound's cytotoxicity against various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted, reliable, and colorimetric method for this purpose.

Causality of Method: The MTT assay measures the metabolic activity of cells. In viable cells, mitochondrial reductase enzymes convert the yellow tetrazolium salt (MTT) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. By measuring the absorbance of the dissolved formazan, we can quantify the reduction in cell viability caused by the test compound and calculate the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT116, A549) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the quinazolinone derivatives in the appropriate cell culture medium. Add 100 µL of each concentration to the designated wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate for 3-4 hours.

• Formazan Solubilization: Carefully remove the MTT solution. Add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Data Presentation: Anticancer Activity

The efficacy of novel compounds is typically summarized by their IC50 values.

Compound ID	Target/Mechanism	Cancer Cell Line	IC50 (µM)	Reference
Gefitinib	EGFR Inhibitor	A549 (Lung)	~0.015	Clinically Approved[9]
Erlotinib	EGFR Inhibitor	NCI-H460 (Lung)	~0.045	Clinically Approved[18]
Compound 7j	Tubulin Inhibitor	DU-145 (Prostate)	0.050	[17]
Compound 6d	EGFR Inhibitor	NCI-H460 (Lung)	0.789	[18]
Compound B6	Tubulin Inhibitor	MCF-7 (Breast)	~2.0	[14]
Compound 7	Thiazolidinone-Quinazolinone	HCT116 (Colon)	5.27	[1]

Antimicrobial Activities: A Broad Spectrum of Action

Quinazolinone derivatives exhibit significant activity against a wide range of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi.[5][19][20] This makes them an important scaffold in the search for new antimicrobial agents to combat the growing threat of antibiotic resistance.

Mechanism of Action

The antimicrobial action of quinazolinones can be attributed to several mechanisms. A prominent target is DNA gyrase , an essential bacterial enzyme that manages DNA supercoiling during replication.[21] Inhibition of this enzyme leads to breaks in the bacterial chromosome and ultimately cell death.[21] Other proposed mechanisms include the disruption of the bacterial cell wall and the inhibition of essential protein synthesis pathways.[5][20] Structure-activity relationship studies have shown that substitutions at positions 2 and 3 of the quinazolinone ring, as well as the presence of halogen atoms at positions 6 and 8, can enhance antimicrobial activity.[5]

In Vitro Evaluation: Broth Microdilution Method

The gold standard for determining the antimicrobial efficacy of a compound is to establish its Minimum Inhibitory Concentration (MIC). The broth microdilution method is a reliable and widely used technique for this purpose.[22][23][24][25]

Causality of Method: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid broth medium.[25] By exposing a standardized bacterial inoculum to a range of serially diluted compound concentrations, one can pinpoint the precise concentration at which bacteriostatic (growth-inhibiting) activity occurs.

Experimental Protocol: Broth Microdilution for MIC Determination

• Compound Preparation: Prepare a stock solution of the quinazolinone derivative in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (e.g., Staphylococcus aureus, Escherichia coli) and adjust its turbidity to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the total volume to 100 µL.

• Controls: Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Caption: Workflow for MIC determination by broth microdilution.

Anti-inflammatory Activities: Modulating Immune Responses

Many quinazolinone derivatives have demonstrated potent anti-inflammatory activity.[26][27][28][29] Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases.

Mechanism of Action: COX Inhibition

A key mechanism underlying the anti-inflammatory effects of some quinazolinones is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[26]

Causality: The COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. While COX-1 is constitutively expressed and plays a role in physiological functions like protecting the gastric mucosa, COX-2 is inducible and its expression is upregulated at sites of inflammation. Compounds that selectively inhibit COX-2 can reduce inflammation with a potentially lower risk of gastrointestinal side effects compared to non-selective NSAIDs. Studies have shown that certain quinazolinone derivatives are selective inhibitors of COX-2.[26]

In Vivo Evaluation: Carrageenan-Induced Paw Edema Model

A standard and widely used preclinical model for evaluating acute anti-inflammatory activity is the carrageenan-induced paw edema test in rodents.[28][30][31]

Causality of Method: Subplantar injection of carrageenan, a phlogistic agent, into a rat's paw induces a localized, acute, and reproducible inflammatory response characterized by edema (swelling).[31][32] This inflammatory response is biphasic. The early phase (0-2 hours) is mediated by histamine and serotonin, while the late phase (after 3 hours) is primarily mediated by prostaglandins and involves the induction of COX-2. By measuring the reduction in paw volume in treated animals compared to controls, this model allows for the effective screening of agents that inhibit these inflammatory mediators.[33]

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Use healthy adult Wistar rats or Swiss albino mice, acclimatized for at least one week.

• Grouping and Dosing: Divide animals into groups (n=6).

  • Group I (Control): Administer vehicle (e.g., 1% Tween 80 in saline) orally.

  • Group II (Standard): Administer a standard drug like Indomethacin or Diclofenac (10 mg/kg, p.o.).

  • Group III, IV, etc. (Test): Administer the quinazolinone derivatives at different doses.

• Inflammation Induction: One hour after drug administration, inject 0.1 mL of a 1% w/v carrageenan solution in sterile saline into the subplantar tissue of the right hind paw of each animal.

• Edema Measurement: Measure the paw volume immediately after the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the formula:

  • % Inhibition = [ (Vc - Vt) / Vc ] * 100

  • Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

Anticonvulsant Activities: Targeting Neuronal Excitability

The quinazolinone scaffold has a long history in the field of neuroscience, with derivatives like methaqualone being known for their sedative-hypnotic and anticonvulsant properties.[34][35] Research continues to explore new derivatives for the treatment of epilepsy and other seizure disorders.[6][36]

Mechanism of Action

The anticonvulsant effects of quinazolinones are often linked to their ability to modulate central nervous system activity. A primary proposed mechanism is the enhancement of GABAergic neurotransmission.[2]

Causality: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the brain. Many anticonvulsant drugs work by enhancing the action of GABA at the GABA-A receptor, a ligand-gated ion channel. This leads to an influx of chloride ions, hyperpolarization of the neuronal membrane, and a general reduction in neuronal excitability, thus raising the seizure threshold. Some quinazolinone derivatives are believed to act as positive allosteric modulators at the GABA-A receptor.[34]

In Vivo Evaluation: Maximal Electroshock (MES) Seizure Test

The Maximal Electroshock (MES) test is a fundamental preclinical model for identifying anticonvulsant drugs that are effective against generalized tonic-clonic seizures.[6][35]

Causality of Method: The application of a maximal electrical stimulus to the brain of a rodent induces a characteristic seizure pattern, including a tonic hind limb extension phase. This phase is considered the endpoint of the test. The MES model is particularly effective at identifying compounds that prevent the spread of seizure discharge from the epileptic focus. Drugs that are effective in this model, like phenytoin and carbamazepine, often act by blocking voltage-gated sodium channels.

Experimental Protocol: Maximal Electroshock (MES) Test

• Animal Preparation: Use adult mice or rats.

• Drug Administration: Administer the test compounds intraperitoneally (i.p.) or orally. A control group receives the vehicle. Wait for the time of peak effect (e.g., 30-60 minutes post-i.p. injection).

• Electrical Stimulation: Apply an electrical stimulus (e.g., 50 mA for mice, 0.2 seconds) via corneal or ear-clip electrodes using a constant current shock generator.

• Observation: Observe the animal for the presence or absence of the tonic hind limb extension phase of the seizure. Abolition of this phase is considered the endpoint, indicating protection.

• Data Analysis: The activity is expressed as the percentage of animals in a treated group that are protected from the tonic extension phase. An ED50 (median effective dose) can be calculated from dose-response data. A neurotoxicity screen (e.g., the rotarod test) is typically performed in parallel to assess for motor impairment.[36]

Conclusion and Future Directions

The quinazolinone scaffold is a remarkably versatile and pharmacologically significant structure that continues to yield compounds with potent and diverse biological activities.[4][37][38] From clinically approved anticancer drugs targeting EGFR and tubulin to promising leads in antimicrobial, anti-inflammatory, and anticonvulsant research, the therapeutic potential is vast.

Future research will likely focus on several key areas:

• Rational Design: Leveraging computational modeling and a deeper understanding of structure-activity relationships to design derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

• Novel Mechanisms: Exploring new biological targets and pathways for quinazolinone derivatives to address unmet medical needs and overcome drug resistance.

• Hybrid Molecules: Synthesizing hybrid compounds that combine the quinazolinone scaffold with other pharmacophores to achieve dual-acting or synergistic therapeutic effects.[39]

As a Senior Application Scientist, I am confident that the continued exploration of quinazolinone chemistry, guided by the robust screening methodologies outlined in this guide, will lead to the discovery and development of innovative and impactful medicines for a wide range of human diseases.

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A Preliminary Mechanistic Investigation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one: A Technical Guide for Preclinical Research

Abstract

The quinazolinone scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] This technical guide focuses on a specific, yet understudied derivative, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one . While direct mechanistic data for this compound is scarce, its structural similarity to a class of well-characterized bioactive molecules provides a strong foundation for preliminary investigation. This document serves as a comprehensive resource for researchers and drug development professionals, outlining a logical, evidence-based approach to elucidating its mechanism of action. We will delve into the known pharmacology of related quinazolinone compounds, propose a tiered experimental strategy, provide detailed protocols for key assays, and offer insights into data interpretation.

Introduction: The Quinazolinone Scaffold and the Subject of Our Investigation

Quinazolinones are a class of heterocyclic compounds characterized by a fused benzene and pyrimidine ring system.[1][4] The versatility of this scaffold allows for extensive chemical modification, leading to a wide spectrum of biological activities.[2][4] Approved drugs and clinical candidates containing the quinazolinone core have demonstrated efficacy against a range of diseases, primarily by targeting key enzymes and signaling pathways involved in cell proliferation and survival.[2]

Our focus, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, is a dihydro-derivative of the quinazolinone family. The presence of the gem-dimethyl group at the C2 position is a key structural feature that distinguishes it from many other studied analogues. While its specific biological activities and molecular targets are not yet established, the foundational quinazolinone structure suggests several plausible avenues for investigation. This guide will leverage the extensive knowledge of the broader quinazolinone class to propose a systematic preliminary study of its mechanism of action.

Established Mechanisms of Action for Quinazolinone Derivatives: A Foundation for Hypothesis-Driven Inquiry

Numerous studies have elucidated the mechanisms by which various quinazolinone derivatives exert their biological effects. Understanding these established pathways is crucial for designing a targeted and efficient investigation into our lead compound. The primary reported mechanisms include:

• Inhibition of Tyrosine Kinases: A significant number of quinazolinone-based anticancer agents function as inhibitors of tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR).[5] These enzymes are critical components of signaling pathways that regulate cell growth, proliferation, and differentiation.

• Tubulin Polymerization Inhibition: Several quinazolinone derivatives have been shown to interfere with microtubule dynamics by inhibiting the polymerization of tubulin.[1] This disruption of the cytoskeleton leads to cell cycle arrest, typically in the G2/M phase, and subsequent apoptosis.[1]

• PI3K/HDAC Dual Inhibition: More complex quinazolinone-based molecules have been designed as dual inhibitors of Phosphoinositide 3-kinase (PI3K) and Histone Deacetylase (HDAC).[6] This multi-targeted approach can be highly effective in cancer therapy by simultaneously blocking a key survival pathway and inducing changes in gene expression.

• Induction of Cell Death Pathways: Quinazolinone derivatives can trigger various forms of programmed cell death, including apoptosis, autophagy, and necrosis, through diverse molecular mechanisms.[2]

• Other Reported Activities: The quinazolinone scaffold has also been associated with anti-inflammatory, antimicrobial, anticonvulsant, and antiviral activities, suggesting a broad range of potential molecular targets.[3][4]

Given this landscape, a logical starting point for the investigation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is to assess its activity in assays related to these known mechanisms.

Proposed Experimental Workflow for Preliminary Mechanistic Studies

To systematically investigate the mechanism of action of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a tiered approach is recommended. This workflow is designed to progress from broad phenotypic screening to more specific target identification and validation.

Figure 1: A tiered experimental workflow for the preliminary mechanistic investigation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments proposed in the workflow.

Tier 1: Phenotypic Screening

4.1.1. Cytotoxicity Screening (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Protocol:

  • Cell Seeding: Plate cancer cell lines (e.g., A549, PC-3, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C and 5% CO₂.

  • Compound Treatment: Prepare a serial dilution of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in culture medium. Add the compound to the cells at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM) and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

4.1.2. Cell Cycle Analysis (Flow Cytometry)

• Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA within the cell. This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Protocol:

  • Cell Treatment: Treat cells with the IC₅₀ concentration of the compound for 24, 48, and 72 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fixation: Fix the cells in 70% ethanol at -20°C overnight.

  • Staining: Wash the fixed cells with PBS and resuspend in PI staining solution (containing RNase A) for 30 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

Tier 2: Broad Mechanistic Assays

4.2.1. Kinase Inhibition Panel

• Principle: A broad-spectrum kinase inhibition panel screens the compound against a large number of purified kinases to identify potential targets. These assays typically measure the phosphorylation of a substrate by a specific kinase in the presence and absence of the inhibitor.

• Recommendation: Utilize a commercial service (e.g., Eurofins, Reaction Biology) that offers comprehensive kinase profiling panels. This is a cost-effective and high-throughput method to rapidly identify potential kinase targets.

4.2.2. Tubulin Polymerization Assay

• Principle: This assay measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules. The polymerization process can be monitored by an increase in light scattering or fluorescence.

• Protocol (Fluorescence-based):

  • Reaction Setup: In a 96-well plate, combine tubulin protein, a fluorescence-based reporter, and GTP in a polymerization buffer.

  • Compound Addition: Add 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one at various concentrations. Include a known tubulin inhibitor (e.g., colchicine) as a positive control and a vehicle control.

  • Initiate Polymerization: Incubate the plate at 37°C to initiate polymerization.

  • Fluorescence Monitoring: Measure the fluorescence intensity over time using a plate reader.

  • Data Analysis: Compare the polymerization curves in the presence of the compound to the controls to determine its inhibitory effect.

Tier 3: Target Validation & Pathway Analysis

4.3.1. Western Blot Analysis

• Principle: Western blotting is used to detect specific proteins in a sample. This technique can be used to assess the phosphorylation status of key signaling proteins downstream of a potential kinase target, or to measure the expression levels of proteins involved in apoptosis and the cell cycle.

• Protocol:

  • Protein Extraction: Treat cells with the compound for a specified time, then lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Block the membrane and then incubate with primary antibodies against the proteins of interest (e.g., phospho-EGFR, total EGFR, PARP, Caspase-3).

  • Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Data Presentation and Interpretation

Quantitative data from the proposed assays should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Summary of In Vitro Cytotoxicity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Cell Line	IC₅₀ (µM) after 48h	IC₅₀ (µM) after 72h
A549 (Lung)	[Insert Data]	[Insert Data]
PC-3 (Prostate)	[Insert Data]	[Insert Data]
MCF-7 (Breast)	[Insert Data]	[Insert Data]
[Add other cell lines as needed]	[Insert Data]	[Insert Data]

Table 2: Effect of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one on Cell Cycle Distribution in A549 Cells

Treatment	% G0/G1	% S	% G2/M
Vehicle Control	[Insert Data]	[Insert Data]	[Insert Data]
Compound (IC₅₀)	[Insert Data]	[Insert Data]	[Insert Data]

Visualization of Potential Signaling Pathways

Based on the initial screening results, potential signaling pathways can be visualized to guide further investigation. For example, if the compound inhibits EGFR, the following pathway would be relevant:

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An In-Depth Technical Guide to 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and its Analogs for Drug Discovery Professionals

This guide provides a comprehensive technical overview of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a core heterocyclic scaffold with significant potential in medicinal chemistry. We will delve into its synthesis, physicochemical properties, and explore the burgeoning landscape of its biologically active analogs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this versatile chemical entity.

Introduction: The Quinazolinone Core in Modern Drug Discovery

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous natural products and synthetic compounds with a wide array of biological activities.[1] Its rigid, bicyclic framework provides a robust platform for the spatial presentation of various functional groups, enabling precise interactions with biological targets. The 2,3-dihydro-4(1H)-one series, in particular, has garnered considerable attention for its diverse pharmacological profile, which includes anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5]

This guide focuses specifically on the 2,2-dimethyl substituted analog, a foundational structure for a class of molecules with emerging therapeutic relevance. Understanding the synthesis and biological context of this core molecule is paramount for the rational design of novel and potent drug candidates.

Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one: A Practical Approach

The most direct and widely employed method for the synthesis of 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one and its analogs is the condensation reaction between an anthranilamide (or a suitable precursor like isatoic anhydride) and a ketone.[6][7] In the case of the title compound, the reaction involves the cyclocondensation of 2-aminobenzamide with acetone.

General Reaction Scheme

The fundamental synthetic pathway can be visualized as a one-pot reaction where the nucleophilic amino group of anthranilamide attacks the carbonyl carbon of acetone, followed by an intramolecular cyclization and dehydration to yield the desired 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one.

Caption: General synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Detailed Experimental Protocol

This protocol outlines a robust and reproducible method for the laboratory-scale synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Materials:

• 2-Aminobenzamide

• Acetone

• p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

• Ethanol or a suitable solvent

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Rotary evaporator

• Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-aminobenzamide (1 equivalent) in a minimal amount of ethanol.

• Addition of Reagents: To the stirred solution, add an excess of acetone (2-3 equivalents).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.1 equivalents). The use of an acid catalyst is crucial for protonating the carbonyl oxygen of acetone, thereby increasing its electrophilicity and facilitating the initial nucleophilic attack by the amine.[8]

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with continuous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Solvent Removal: Remove the solvent and excess acetone under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the pure 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as a solid.

Self-Validation: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point of the purified product should also be determined and compared to literature values.

Physicochemical Properties of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

A thorough understanding of the physicochemical properties of a core scaffold is essential for predicting its behavior in biological systems and for guiding analog design.

Property	Value	Source
CAS Number	77726-78-4	N/A
Molecular Formula	C₁₀H₁₂N₂O	N/A
Molecular Weight	176.22 g/mol	N/A
Appearance	White to off-white solid	N/A
Melting Point	Data not readily available in searched sources	N/A
Solubility	Soluble in organic solvents like ethanol, DMSO	N/A

Biological Activities and Therapeutic Potential of Analogs

While specific biological data for the parent 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is limited in the reviewed literature, the broader class of 2,3-dihydroquinazolin-4(1H)-ones has demonstrated significant and diverse biological activities. This suggests that the 2,2-dimethyl core serves as a promising starting point for the development of therapeutically valuable compounds.

Anticancer Activity

Numerous studies have highlighted the potent cytotoxic effects of 2,3-dihydroquinazolin-4(1H)-one derivatives against a variety of cancer cell lines.[2][9]

A notable study screened a library of 2,3-dihydroquinazolin-4(1H)-one analogs against a panel of human cancer cell lines, revealing broad-spectrum cytotoxic activity.[2] Some analogs exhibited sub-micromolar potency, indicating their potential as effective anticancer agents.[2]

Mechanism of Action: The anticancer mechanism of quinazolinone derivatives is often multifaceted. One study on a 2,4-disubstituted quinazoline derivative demonstrated that it could down-regulate c-myc expression by stabilizing the c-myc promoter G-quadruplex, ultimately leading to cancer cell apoptosis.[6] Another proposed mechanism for some analogs is the inhibition of tubulin polymerization, a critical process in cell division.[2]

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• 9. New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Facile, Transition-Metal-Free Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Abstract

This application note provides a detailed protocol for the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a valuable heterocyclic scaffold in medicinal chemistry. The described method utilizes readily available starting materials, 2-aminobenzonitrile and acetone, in a transition-metal-free reaction mediated by potassium tert-butoxide (KOtBu). This process is characterized by its operational simplicity, mild reaction conditions, and high efficiency, making it a sustainable and scalable alternative to traditional synthetic routes. This document is intended for researchers, scientists, and drug development professionals seeking a robust and well-characterized method for the preparation of 2,2-disubstituted dihydroquinazolinones.

Introduction

The quinazoline nucleus is a privileged scaffold in drug discovery, with derivatives exhibiting a wide array of pharmacological activities. The 2,3-dihydroquinazolin-4(1H)-one core, in particular, is a key structural motif in numerous biologically active compounds. Traditional syntheses of these heterocycles often require harsh conditions or the use of metal catalysts.

This application note details a highly efficient and environmentally benign protocol for the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. The presented method, adapted from the work of Ghosh et al., leverages the basicity of potassium tert-butoxide to promote the condensation of 2-aminobenzonitrile with acetone in tert-butanol at ambient temperature.[1][2][3] This approach circumvents the need for transition-metal catalysts and harsh reagents, aligning with the principles of green chemistry.

Reaction Scheme

Mechanistic Insights: Expertise & Experience

The transformation of 2-aminobenzonitrile and acetone into 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in the presence of a strong base like potassium tert-butoxide can be rationalized through two plausible mechanistic pathways. Understanding these pathways is crucial for optimizing reaction conditions and troubleshooting.

Plausible Pathway 1: Radical-Mediated Mechanism

Recent mechanistic investigations by Ghosh et al. suggest the involvement of a radical pathway in the KOtBu-promoted reaction of 2-aminobenzonitriles with carbonyl compounds.[1][2][3] This pathway is initiated by a single-electron transfer (SET) from KOtBu to the carbonyl compound.

Caption: Proposed radical-mediated reaction mechanism.

Plausible Pathway 2: Modified Pinner-Type Cyclization

Alternatively, a more classical, base-mediated pathway can be envisioned. This involves the initial deprotonation of the amino group of 2-aminobenzonitrile by KOtBu, enhancing its nucleophilicity. The resulting anion then attacks the carbonyl carbon of acetone. Subsequent intramolecular cyclization and tautomerization lead to the final product.

Caption: Plausible base-mediated cyclization mechanism.

The choice of a strong, non-nucleophilic base like KOtBu is critical. Weaker bases generally result in lower yields or no reaction, underscoring the importance of efficient initial activation of the reactants.[1]

Experimental Protocol

This protocol is a self-validating system, with clear steps and expected outcomes.

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Aminobenzonitrile	≥98%	Sigma-Aldrich
Acetone	ACS Grade	Fisher Scientific
Potassium tert-butoxide (KOtBu)	≥98%	Sigma-Aldrich
tert-Butanol (t-BuOH)	Anhydrous, ≥99.5%	Sigma-Aldrich
Ethyl acetate	ACS Grade	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific
Anhydrous Sodium Sulfate	ACS Grade	Fisher Scientific
Silica Gel	230-400 mesh	Sorbent Technologies

Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Argon or Nitrogen inlet

• Syringes

• Rotary evaporator

• Flash chromatography system

• NMR spectrometer

• Melting point apparatus

Experimental Workflow

Caption: Experimental workflow for the synthesis.

Step-by-Step Procedure

• Reaction Setup: To a 50 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 2-aminobenzonitrile (1.0 mmol, 118 mg).

• Reagent Addition: Under an inert atmosphere (Argon or Nitrogen), add anhydrous tert-butanol (5 mL). Stir the mixture until the 2-aminobenzonitrile is fully dissolved.

• Base Addition: To the stirred solution, add potassium tert-butoxide (3.0 mmol, 337 mg) portion-wise over 5 minutes.

• Addition of Acetone: Add acetone (2.0 mmol, 0.15 mL) dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture vigorously at room temperature for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate eluent system.

• Work-up: Upon completion, quench the reaction by the slow addition of distilled water (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate (e.g., starting with 9:1 and gradually increasing the polarity to 7:3) to afford the pure 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Data Presentation

Product Characterization

• Product: 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

• Appearance: White solid

• Molecular Formula: C₁₀H₁₂N₂O

• Molecular Weight: 176.22 g/mol

• Yield: Typically high, though the specific yield for the dimethyl derivative was not explicitly stated in the primary literature, analogous reactions with other ketones provide yields in the range of 80-95%.

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.95 (s, 1H), 7.59 (dd, J = 8.0, 1.6 Hz, 1H), 7.23 (dt, J = 7.6, 1.6 Hz, 1H), 6.67-6.61 (m, 3H), 1.39 (s, 6H).[1]

• ¹³C NMR (100 MHz, DMSO-d₆): δ 163.5, 147.5, 133.7, 127.6, 116.9, 114.7, 114.3, 67.3, 29.5.[1]

Trustworthiness and Validation

The protocol described herein is based on a peer-reviewed and published method, ensuring a high degree of scientific integrity.[1][2][3] The provided spectroscopic data serves as a benchmark for product validation. Researchers following this protocol should obtain ¹H and ¹³C NMR spectra consistent with the data presented to confirm the successful synthesis of the target compound. The operational simplicity and mild conditions contribute to the reproducibility of this method.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one from 2-aminobenzonitrile and acetone. The transition-metal-free, base-promoted approach offers a significant improvement over classical methods in terms of sustainability, efficiency, and operational simplicity. The detailed mechanistic insights and characterization data provide a solid foundation for researchers to successfully implement this methodology in their synthetic endeavors.

References

• Ghosh, T., Mandal, I., Basak, S. J., & Dash, J. (2021). Potassium tert-Butoxide Promoted Synthesis of Dihydroquinazolinones. The Journal of Organic Chemistry, 86(21), 14695–14704. [Link]

• ChintaSatyadev, N. V. S. S., & Turlapati, V. A. G. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Records of Natural Products, 17(1), 133-146. [Link]

• Organic Chemistry Portal. (n.d.). Potassium tert-Butoxide Promoted Synthesis of Dihydroquinazolinones. Retrieved from [Link]

• Ghosh, T., Mandal, I., Basak, S. J., & Dash, J. (2021). Potassium tert-Butoxide Promoted Synthesis of Dihydroquinazolinones. PubMed. [Link]

Sources

• 1. Potassium tert-Butoxide Promoted Synthesis of Dihydroquinazolinones [organic-chemistry.org]
• 2. 2,3-Dihydroquinazolinone synthesis [organic-chemistry.org]
• 3. Potassium tert-Butoxide Promoted Synthesis of Dihydroquinazolinones - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Purity Crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

For: Researchers, scientists, and drug development professionals in organic synthesis and medicinal chemistry.

Abstract

This document provides a detailed protocol for the crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS No. 77726-78-4), a heterocyclic compound of interest in medicinal chemistry and materials science. The described methodology is designed to yield high-purity crystalline material suitable for downstream applications, including analytical standard preparation, single-crystal X-ray diffraction, and biological screening. This guide emphasizes the rationale behind procedural steps, troubleshooting, and optimization strategies, reflecting field-proven insights for robust and reproducible results.

Introduction: The Significance of Crystalline Purity

Quinazolinone derivatives are a well-established class of heterocyclic compounds exhibiting a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] The specific compound, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, serves as a key synthetic intermediate and a scaffold for the development of novel therapeutic agents.

The isolation of this compound in a highly pure, crystalline form is paramount for several reasons:

• Structural Elucidation: High-quality crystals are a prerequisite for single-crystal X-ray diffraction, which provides unambiguous confirmation of the molecular structure.[2][3][4]

• Purity Assessment: Crystallization is an effective purification technique, removing amorphous impurities, residual solvents, and side-products from the synthetic reaction mixture.[5][6]

• Reproducibility: A well-defined crystalline solid ensures batch-to-batch consistency in physical properties such as melting point, solubility, and stability, which is critical for reliable biological testing and formulation development.

This protocol details a robust method for the crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, developed by leveraging established principles for the purification of quinazolinone derivatives.[5][7][8]

Principle of the Method: Controlled Recrystallization

Recrystallization is the gold standard for the purification of solid organic compounds. The underlying principle relies on the differential solubility of the target compound and its impurities in a selected solvent or solvent system at varying temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but exhibit high solubility at an elevated temperature (typically the solvent's boiling point).[5]

This protocol will employ a single-solvent recrystallization method, which is often preferred for its simplicity and efficiency when a suitable solvent is identified. The process involves dissolving the crude product in a minimum amount of hot solvent to create a saturated solution. As the solution cools slowly, the solubility of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one decreases, leading to the formation of a supersaturated solution from which crystals nucleate and grow. Soluble impurities remain in the mother liquor, while insoluble impurities can be removed by hot filtration.

Materials and Apparatus

Reagents

• Crude 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (purity >90%)

• Ethanol (Reagent grade, 95% or absolute)

• Deionized Water

• Hexanes (for washing, optional)

• Celpure® or equivalent filter aid (optional, for hot filtration)

Apparatus

• Erlenmeyer flasks (various sizes)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bars

• Condenser (for reflux)

• Glass funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source (aspirator or pump)

• Watch glass

• Spatula

• Ice bath

• Vacuum oven or desiccator

Experimental Protocol: Step-by-Step Crystallization

This protocol is optimized for a starting quantity of approximately 1 gram of crude 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. Adjust solvent volumes proportionally for different scales.

Step 1: Solvent Selection and Dissolution

• Rationale: Ethanol is a commonly used and effective solvent for the recrystallization of quinazolinone derivatives due to its favorable solubility profile and volatility.[7][8][9] It is a polar protic solvent capable of dissolving the moderately polar quinazolinone at elevated temperatures.

• Procedure:

  • Place 1.0 g of crude 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one into a 50 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 10-15 mL of ethanol to the flask.

  • Gently heat the mixture on a hot plate with stirring. Bring the solvent to a gentle boil.

  • Continue to add ethanol dropwise until all the solid has just dissolved. Avoid adding an excess of solvent, as this will reduce the final yield.

Step 2: (Optional) Hot Filtration for Insoluble Impurities

• Rationale: If insoluble impurities are observed in the hot solution, a hot filtration step is necessary to remove them before crystallization.

• Procedure:

  • Preheat a second Erlenmeyer flask and a glass funnel on the hot plate.

  • Place a piece of fluted filter paper into the warm funnel.

  • Quickly pour the hot, saturated solution through the fluted filter paper into the clean, warm flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

Step 3: Crystal Formation via Slow Cooling

• Rationale: Slow cooling is crucial for the formation of large, well-defined crystals. Rapid cooling can lead to the precipitation of an amorphous solid or the trapping of impurities within the crystal lattice.[5]

• Procedure:

  • Remove the flask from the hot plate and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature on a benchtop, undisturbed. Crystal formation should be observed as the solution cools.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals by further decreasing the compound's solubility.[5]

Step 4: Isolation and Washing of Crystals

• Rationale: Vacuum filtration is an efficient method for separating the crystalline solid from the mother liquor. Washing the isolated crystals with a small amount of cold solvent removes any residual mother liquor containing dissolved impurities.[5]

• Procedure:

  • Set up a Büchner funnel with filter paper over a vacuum flask.

  • Wet the filter paper with a small amount of cold ethanol.

  • Swirl the crystalline slurry in the Erlenmeyer flask and pour it into the Büchner funnel under vacuum.

  • Wash the crystals with a small portion (2-3 mL) of ice-cold ethanol.

  • (Optional) For removal of non-polar impurities, a quick wash with a small amount of cold hexanes can be performed.

  • Continue to draw air through the filter cake for several minutes to partially dry the crystals.

Step 5: Drying the Crystalline Product

• Rationale: Thorough drying is essential to remove residual solvent, which could affect the accuracy of characterization data and subsequent reactions.

• Procedure:

  • Carefully transfer the crystalline solid from the filter paper to a pre-weighed watch glass.

  • Dry the crystals in a vacuum oven at a temperature below the compound's melting point (e.g., 40-50 °C) until a constant weight is achieved. Alternatively, dry in a vacuum desiccator over a suitable desiccant.

Visualization of the Crystallization Workflow

The following diagram illustrates the logical flow of the crystallization protocol.

Caption: Workflow for the crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Key Parameters and Troubleshooting

Parameter	Recommended Setting	Rationale & Optimization Notes
Solvent	Ethanol (95% or absolute)	Provides a good solubility gradient. If the compound is too soluble, a two-solvent system (e.g., ethanol/water) can be explored.[5]
Dissolution Temp.	Boiling point of ethanol (~78°C)	Ensures complete dissolution in a minimal amount of solvent to achieve saturation.
Cooling Rate	Slow, ambient cooling followed by ice bath	Promotes the growth of larger, purer crystals. Rapid cooling can trap impurities.
Washing Solvent	Ice-cold ethanol	Minimizes dissolution of the desired product while effectively removing the impure mother liquor.
Drying Temp.	40-50 °C under vacuum	Ensures complete removal of solvent without melting or degrading the product.

Troubleshooting Common Issues:

• No Crystals Form: The solution may not be sufficiently saturated. Try evaporating some of the solvent and repeating the cooling process. Alternatively, scratching the inside of the flask with a glass rod or adding a seed crystal can induce nucleation.[5]

• Oiling Out: The compound may be precipitating as a liquid. This can happen if the solution is too concentrated or cooled too quickly. Reheat the mixture to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[5]

• Low Yield: This could be due to using too much solvent during dissolution or washing. Ensure the minimum amount of hot solvent is used. Also, ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.

Characterization of Crystalline Product

The purity and identity of the crystallized 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one should be confirmed by standard analytical techniques:

• Melting Point: A sharp melting point range is indicative of high purity.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and absence of proton-containing impurities.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition.

• FT-IR Spectroscopy: To identify characteristic functional groups.

Conclusion

This application note provides a comprehensive and reliable protocol for the crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. By understanding the principles behind each step and adhering to the detailed methodology, researchers can consistently obtain high-purity crystalline material, which is essential for advancing research and development in the fields of medicinal chemistry and drug discovery.

References

• Purification of 4(3H)-Quinazolinone Derivatives. Benchchem Technical Support Center.
• Synthesis, X-ray Crystal Structure, and Antimicrobial Studies of New Quinazolin-4(3 H)-one Derivatives...Journal of Agricultural and Food Chemistry. (2023).
• Synthesis, X-ray Structure, Hirshfeld, DFT and Biological Studies on a Quinazolinone-Nitr
• Synthesis of Quinazolinone Derivatives. Benchchem Technical Support Center.
• Design, synthesis, X-ray crystal structure, and antimicrobial evaluation of novel quinazolinone deriv
• Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Deriv
• 2,2-Dimethyl-3-(4-methylphenyl)-1,2-dihydroquinazolin-4(3H)-one.Acta Crystallographica Section E. (2003).
• Synthesis of Quinazoline and Quinazolinone Derivatives.
• 2,3-Dihydroquinazolinone synthesis.Organic Chemistry Portal.
• Quinazoline derivatives: synthesis and bioactivities.Journal of the Chinese Chemical Society. (2013).
• 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents...Molecules. (MDPI).
• A facile synthesis of 2-substituted-2,3-dihydro-4(1H)-quinazolinones in 2,2,2-trifluoroethanol.Various.
• Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H).Taylor & Francis Online.
• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.Sigma-Aldrich.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, X-ray Crystal Structure, and Antimicrobial Studies of New Quinazolin-4(3 H)-one Derivatives Containing the 1,2,4-Triazolo[3,4- b][1,3,4]thiadiazole Moiety and 4-Piperidinyl Linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, X-ray crystal structure, and antimicrobial evaluation of novel quinazolinone derivatives containing the 1,2,4-triazole Schiff base moiety and an isopropanol linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Application Notes and Protocols for High-Throughput Screening with 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

A Senior Application Scientist's Guide to Leveraging a Privileged Scaffold in Drug Discovery

Introduction: The Promise of the Quinazolinone Scaffold

The quinazolinone core is a bicyclic heterocyclic structure that has garnered immense attention in medicinal chemistry, rightfully earning its status as a "privileged structure."[1] Molecules built around this scaffold have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[2][3][4] This versatility makes quinazolinone derivatives, such as 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, compelling candidates for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents. HTS methodologies, which employ automation and miniaturization, allow for the rapid evaluation of thousands to millions of compounds, accelerating the pace of drug discovery.[5][6]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to effectively utilize 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a representative of the broader 2,3-dihydroquinazolin-4(1H)-one class, in a high-throughput screening setting. We will move beyond a simple recitation of steps to explain the underlying scientific rationale, ensuring that each protocol is a self-validating system for generating robust and reliable data.

Part 1: Foundational Strategy & Pre-Screening Diligence

Before embarking on a large-scale screen, meticulous preparation is paramount. The quality of your foundational work will directly impact the success and interpretability of your HTS data.

Compound Characterization: Know Your Molecule

The first step is to thoroughly characterize the screening compound, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS No: 77726-78-4).

• Purity Assessment: The purity of the compound must be rigorously assessed, typically by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). Impurities can lead to off-target effects and false-positive results. A purity of >95% is generally required for HTS campaigns.

• Solubility Determination: The compound's solubility in dimethyl sulfoxide (DMSO), the standard solvent for compound libraries, and in aqueous assay buffers is a critical parameter. Poor solubility can lead to compound precipitation, causing light scattering in optical assays and inaccurate concentration measurements. Kinetic and thermodynamic solubility should be determined. A typical screening concentration for small molecules is around 10 µM.[7]

Hypothesis-Driven Assay Selection

The broad bioactivity of the quinazolinone family offers multiple avenues for investigation.[8] A successful HTS campaign is hypothesis-driven. Based on existing literature for related 2,3-dihydroquinazolin-4(1H)-one derivatives, several starting points can be considered:

• Anticancer Activity: Many quinazolinone derivatives exhibit potent cytotoxic effects against various cancer cell lines.[9][10] This suggests screening against a panel of cancer cells to identify cytotoxic or anti-proliferative effects.

• Enzyme Inhibition: Specific derivatives have been identified as inhibitors of key cellular enzymes, such as the TRPM2 channel.[11] If a target of interest is known, a biochemical assay can be developed.

• Antimicrobial Properties: The quinazolinone scaffold is also associated with antibacterial and antifungal activity.[4] Screening against pathogenic microorganisms is another viable path.

The chosen hypothesis will dictate the selection of the most appropriate assay technology.

Part 2: The Art of Assay Development & Miniaturization

The core of any HTS campaign is a robust and reliable assay. The goal of assay development is to create a sensitive, reproducible, and cost-effective method that can be miniaturized for high-throughput formats (e.g., 384- or 1536-well plates).[12]

Choosing the Right Assay Platform

Cell-based assays are often preferred as they provide data in a more physiologically relevant context, measuring responses like cell viability, toxicity, or changes in signaling pathways.[13][14] Biochemical assays, on the other hand, are ideal for studying the direct interaction between a compound and a purified biological target, such as an enzyme or receptor.[15]

Commonly used HTS-compatible detection methods include:

• Luminescence-based assays: These are known for their high sensitivity and low background interference, as light is generated by a chemical or enzymatic reaction within the sample.[16][17]

• Fluorescence-based assays: These are highly versatile and sensitive methods, though they can be prone to interference from autofluorescent compounds.[18][19]

The following sections provide detailed protocols for three distinct, yet widely applicable, HTS assays.

Protocol 1: Cell-Based Cytotoxicity Screening using Luminescence

This protocol is designed to identify compounds that affect cell viability by measuring intracellular ATP levels, a key indicator of metabolically active cells.[13]

Objective: To screen for cytotoxic or cytostatic effects of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one on a cancer cell line (e.g., Jurkat for leukemia).[10]

Principle: The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that, upon addition of a single reagent, lyses cells and generates a luminescent signal proportional to the amount of ATP present.

Experimental Workflow:

Caption: Workflow for a Fluorescence Polarization HTS.

Detailed Steps:

• Reagent Preparation: Prepare all reagents in an appropriate assay buffer (e.g., PBS with 0.01% Tween-20). The concentrations of the target protein and fluorescent tracer need to be optimized during assay development.

• Compound Plating: As described in Protocol 1.

• Assay Execution:

  • Dispense 10 µL of the target protein solution into a black, low-volume 384-well plate.

  • Transfer 100 nL of compounds.

  • Incubate for 15 minutes to allow compounds to bind to the target protein.

  • Add 10 µL of the fluorescent tracer to initiate the binding reaction.

  • Incubate for 1 hour at room temperature.

• Data Acquisition: Measure fluorescence polarization on a plate reader equipped with appropriate excitation and emission filters and polarizers.

• Data Analysis: Hits are identified as wells with a significant decrease in FP signal compared to the DMSO control.

Parameter	Example Value	Description
Plate Format	384-well, low-volume, black	Black plates minimize background fluorescence and light scatter.
Target Protein	Kinase X (50 nM)	Concentration is typically at or below the Kd for the tracer.
Fluorescent Tracer	FITC-labeled peptide (10 nM)	Low concentration to minimize background signal.
Positive Control	Unlabeled peptide (10 µM)	Competes with the tracer, resulting in a low FP signal.
Negative Control	DMSO (0.5%)	Allows for maximal binding, resulting in a high FP signal.
Readout	Fluorescence Polarization (mP)	Measured in millipolarization units.
Target Z'-factor	> 0.5	Indicates a robust and screenable assay.

Protocol 3: Proximity-Based Assay using AlphaScreen® Technology

This protocol is for detecting biomolecular interactions with very high sensitivity.

Objective: To screen for compounds that disrupt the interaction between two binding proteins, Protein A and Protein B.

Principle: The Amplified Luminescent Proximity Homogeneous Assay (Alpha) technology uses two types of beads: Donor and Acceptor beads. [20]When a biological interaction brings the beads into close proximity (~200 nm), a cascade of chemical reactions is initiated upon excitation of the Donor bead at 680 nm. This results in a highly amplified, luminescent signal emitted from the Acceptor bead. [21]Inhibitors of the interaction prevent this proximity, leading to a loss of signal.

Experimental Workflow:

Caption: Workflow for an AlphaScreen HTS assay.

Detailed Steps:

• Reagent Preparation: One protein is biotinylated (Protein A), and the other has a tag (e.g., 6xHis or GST) for which a specific antibody-conjugated Acceptor bead is available. All reagents are diluted in the recommended AlphaScreen buffer.

• Assay Execution:

  • In a 384-well ProxiPlate®, add 5 µL of biotinylated Protein A.

  • Transfer 100 nL of compound.

  • Add 5 µL of tagged Protein B.

  • Incubate for 30 minutes at room temperature.

  • Add 10 µL of a mixture of Streptavidin Donor beads and anti-tag Acceptor beads.

  • Incubate for 1 hour at room temperature in the dark.

• Data Acquisition: Read the plate on a reader equipped with a 680 nm laser for excitation and capable of time-resolved luminescence detection. [21]4. Data Analysis: Hits are compounds that cause a significant reduction in the AlphaScreen signal.

Part 3: The HTS Campaign: From Primary Screen to Confirmed Hits

The HTS process is a funnel, starting with a large number of compounds and progressively narrowing down to a few high-quality hits. [5]

Caption: The High-Throughput Screening Funnel.

• Primary Screen: The entire compound library is screened at a single concentration (e.g., 10 µM). The goal is to identify any compound that shows activity above a predefined threshold (e.g., >3 standard deviations from the mean of the negative controls).

• Hit Confirmation: Compounds identified as "hits" in the primary screen are re-tested under the same conditions to eliminate random errors and confirm their activity.

• Dose-Response Analysis: Confirmed hits are tested across a range of concentrations (e.g., 10-point serial dilutions) to determine their potency (IC₅₀ or EC₅₀). This step is crucial for ranking hits and establishing a preliminary structure-activity relationship (SAR).

• Secondary and Orthogonal Assays: Hits are further validated using different assay technologies (orthogonal assays) to rule out technology-specific artifacts (e.g., fluorescence quenching). Secondary assays are used to confirm the mechanism of action. [14]

Part 4: Data Analysis - Turning Numbers into Knowledge

HTS generates vast amounts of data that require systematic analysis to yield meaningful results. [22] 4.1 Data Normalization and Hit Selection: Raw data from each plate is typically normalized to the plate's internal controls to minimize plate-to-plate variability. [23]A common normalization method is to express the activity as a percentage of inhibition relative to the positive and negative controls. Hits are then selected based on a statistical cutoff, such as the Z-score or a robust Z-score, which is less sensitive to outliers. [23] 4.2 Identifying False Positives: A significant challenge in HTS is the identification of false positives. [6]These can arise from:

• Compound-related artifacts: Autofluorescence, light scattering, or non-specific reactivity.

• Assay-related artifacts: Inhibition of the reporter enzyme (e.g., luciferase). Counter-screens are essential to identify and flag these compounds. For example, in a luciferase-based assay, a counter-screen against purified luciferase enzyme can identify direct inhibitors.

4.3 Preliminary Structure-Activity Relationship (SAR): Once validated hits are confirmed, their chemical structures are analyzed to identify common scaffolds and functional groups associated with activity. [7]This preliminary SAR analysis guides the next phase of medicinal chemistry, where chemists synthesize analogs of the hit compounds to improve potency and selectivity.

Conclusion

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, as a member of the pharmacologically rich quinazolinone family, represents a promising starting point for a high-throughput screening campaign. Success in HTS is not merely the result of automation; it is a product of a meticulously planned, hypothesis-driven strategy. By integrating rigorous compound characterization, rational assay design, robust quality control, and systematic data analysis, researchers can effectively navigate the HTS funnel. The protocols and frameworks detailed in this guide provide a comprehensive roadmap for transforming a promising molecule into a validated hit, paving the way for the next generation of therapeutic discoveries.

References

• Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening | Analytical Chemistry - ACS Public
• Bioluminescent Assays for High-Throughput Screening - Promega Corpor
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Application of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in PKCθ inhibition assays

Evaluating 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives as Potent and Selective PKCθ Inhibitors

Abstract

Protein Kinase C theta (PKCθ) is a serine/threonine kinase predominantly expressed in T-cells, where it plays a non-redundant role in T-cell receptor (TCR) signaling and activation.[1][2] Its critical function in orchestrating the activation of key transcription factors like NF-κB, AP-1, and NFAT makes it a high-value therapeutic target for autoimmune diseases, allograft rejection, and certain cancers.[2][3] The 2,3-dihydroquinazolin-4(1H)-one scaffold has been identified as a promising starting point for developing potent kinase inhibitors.[4][5] Recent drug discovery efforts have successfully identified 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as a novel class of potent and selective PKCθ inhibitors.[6] This document provides a comprehensive guide with detailed protocols for characterizing the inhibitory activity of these compounds, using a representative molecule, hereafter referred to as "Compound Q," in both biochemical and cell-based assays.

Introduction: The Rationale for Targeting PKCθ

Productive T-cell activation is a cornerstone of the adaptive immune response, initiated by the engagement of the T-cell receptor (TCR) and co-stimulatory molecules like CD28.[1][7] Downstream of these initial signals, PKCθ is uniquely recruited to the immunological synapse, the interface between a T-cell and an antigen-presenting cell (APC).[8][9] Here, it acts as a central node, integrating signals that lead to the activation of transcription factors essential for T-cell proliferation, survival, and cytokine production, most notably Interleukin-2 (IL-2).[1][2][3]

Given its selective expression and pivotal role, inhibiting PKCθ offers a strategy to dampen aberrant T-cell responses in autoimmune disorders like rheumatoid arthritis and multiple sclerosis, without causing broad immunosuppression.[2][10] The discovery of the 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one core as a viable scaffold for PKCθ inhibition marks a significant advancement in the field.[6] This guide provides the necessary framework for researchers to validate and characterize such compounds.

PKCθ Signaling Cascade in T-Cell Activation

The following diagram illustrates the central role of PKCθ in the TCR signaling pathway. Upon TCR and CD28 co-stimulation, PKCθ is activated and phosphorylates downstream targets, leading to the activation of transcription factors that drive the expression of genes like IL2.

Caption: PKCθ signaling pathway in T-cell activation.

Protocol: Biochemical PKCθ Inhibition Assay

This protocol describes a homogenous, luminescence-based assay to determine the in vitro potency (IC50) of Compound Q by measuring ADP production from the kinase reaction. The ADP-Glo™ Kinase Assay is used as the model system due to its high sensitivity and robustness.[11]

Principle

The assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction. After the kinase reaction, a reagent is added to deplete the remaining ATP. A second reagent then converts the newly produced ADP into ATP, which is used by a luciferase to generate a luminescent signal directly proportional to the initial kinase activity.

Materials and Reagents

• Enzyme: Recombinant Human PKCθ (e.g., Cell Signaling Technology, #7605)[12]

• Substrate: CREB (Ser133) Biotinylated Peptide (e.g., Cell Signaling Technology, #1331) or other validated PKCθ substrate.[12]

• Test Compound: Compound Q, dissolved in 100% DMSO.

• Positive Control: Staurosporine (broad-spectrum kinase inhibitor).

• Assay Kit: ADP-Glo™ Kinase Assay (Promega, V9101).[11]

• Buffer: Kinase Reaction Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT, 5 mM β-glycerophosphate, 0.1 mM Na₃VO₄).

• ATP: 10 mM solution in water.

• Plates: White, opaque, 384-well, low-volume microplates.

• Instrumentation: Plate-reading luminometer.

Experimental Workflow: Biochemical Assay

Caption: Workflow for the biochemical PKCθ inhibition assay.

Step-by-Step Protocol

Causality Behind Choices: The concentrations of ATP and substrate are critical. Using an ATP concentration close to the Michaelis constant (Km) of the enzyme ensures that ATP-competitive inhibitors can be accurately assessed. Incubation times are optimized to remain within the linear range of the enzymatic reaction.

• Compound Preparation:

  • Prepare a 10 mM stock solution of Compound Q in 100% DMSO.

  • Perform a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO to create a range of concentrations for the dose-response curve. Include a DMSO-only control (0% inhibition).

  • Prepare a similar dilution series for Staurosporine as a positive control (100% inhibition).

• Reaction Setup (per 384-well plate):

  • In a low-volume 384-well plate, add 1 µL of each compound dilution or control.

  • Prepare the enzyme solution by diluting recombinant PKCθ to 2X the final desired concentration (e.g., 4 ng/µL) in Kinase Reaction Buffer. Add 2 µL to each well.

  • Prepare the Substrate/ATP mix by diluting the peptide substrate and ATP to 2X their final concentrations (e.g., 3 µM substrate, 20 µM ATP) in Kinase Reaction Buffer.

  • Initiate the kinase reaction by adding 2 µL of the Substrate/ATP mix to each well. The final reaction volume is 5 µL.

• Incubation:

  • Briefly centrifuge the plate to mix and collect contents.

  • Incubate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete unused ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate the luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition:

  • Measure luminescence using a plate reader with an integration time of 0.5-1 second.

Data Analysis and Presentation

• Calculate Percent Inhibition:

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_DMSO - Signal_PositiveControl))

• Determine IC50:

  • Plot Percent Inhibition against the log concentration of Compound Q.

  • Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Table 1: Example Biochemical Assay Data for Compound Q

Compound Q [nM]	% Inhibition
1000	98.5
333	95.2
111	88.1
37	75.4
12.3	52.1
4.1	28.3
1.37	10.5
0.46	2.1
Calculated IC50	11.5 nM

Protocol: Cell-Based PKCθ Inhibition Assay

This protocol measures the potency of Compound Q in a physiological context by quantifying the inhibition of IL-2 production in activated Jurkat T-cells.

Principle

Jurkat cells, a human T-lymphocyte cell line, can be stimulated to mimic T-cell activation. This stimulation activates the TCR signaling cascade, including PKCθ, leading to the synthesis and secretion of IL-2.[1][13] The amount of secreted IL-2 can be quantified using a standard Enzyme-Linked Immunosorbent Assay (ELISA). An effective PKCθ inhibitor will block this pathway and reduce IL-2 production in a dose-dependent manner.

Materials and Reagents

• Cells: Jurkat T-cells (e.g., ATCC TIB-152).

• Media: RPMI-1640 supplemented with 10% FBS, 2 mM L-glutamine, and 1% Penicillin-Streptomycin.

• Stimulants: Phorbol 12-myristate 13-acetate (PMA) and Ionomycin, or plate-bound anti-CD3 and soluble anti-CD28 antibodies.

• Test Compound: Compound Q, dissolved in 100% DMSO.

• Assay Kit: Human IL-2 ELISA Kit (e.g., R&D Systems, Abcam).

• Plates: 96-well flat-bottom tissue culture plates.

• Instrumentation: Microplate reader capable of measuring absorbance at 450 nm.

Experimental Workflow: Cell-Based Assay

Caption: Workflow for the cell-based IL-2 production assay.

Step-by-Step Protocol

Causality Behind Choices: Pre-incubation with the inhibitor allows it to permeate the cell membrane and engage with the intracellular target before the signaling cascade is initiated. The 18-24 hour stimulation period is sufficient for robust IL-2 transcription, translation, and secretion.

• Cell Plating:

  • Culture Jurkat cells to a density of approximately 1x10⁶ cells/mL.

  • Harvest cells and resuspend in fresh media to a concentration of 2x10⁶ cells/mL.

  • Plate 100 µL of the cell suspension (200,000 cells) into each well of a 96-well plate.

• Compound Treatment:

  • Prepare a 2X concentration serial dilution of Compound Q in cell culture media (ensure final DMSO concentration is ≤ 0.5%).

  • Add 100 µL of the 2X compound dilutions to the wells containing cells. The final volume will be 200 µL. Include a vehicle control (media with DMSO).

  • Pre-incubate the plate at 37°C, 5% CO₂ for 1-2 hours.

• Cell Stimulation:

  • Prepare a stimulation cocktail (e.g., final concentration of 50 ng/mL PMA and 1 µM Ionomycin).

  • Add the appropriate volume of the stimulation cocktail to all wells except for the unstimulated control wells.

  • Incubate the plate at 37°C, 5% CO₂ for 18-24 hours.

• IL-2 Quantification:

  • Centrifuge the plate at 500 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant for IL-2 analysis.

  • Perform the IL-2 ELISA according to the manufacturer's protocol. This typically involves adding the supernatant to an antibody-coated plate, followed by detection antibody and substrate steps.

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Presentation

• Calculate IL-2 Concentration:

  • Generate a standard curve using the recombinant IL-2 standards provided in the ELISA kit.

  • Use the standard curve to determine the concentration of IL-2 (pg/mL) in each sample.

• Calculate Percent Inhibition of IL-2 Production:

  • % Inhibition = 100 * (1 - (IL-2_Compound - IL-2_Unstimulated) / (IL-2_Stimulated - IL-2_Unstimulated))

• Determine EC50:

  • Plot Percent Inhibition against the log concentration of Compound Q.

  • Fit the data using a 4PL model to determine the EC50 value, the concentration required for 50% inhibition of IL-2 production.

Table 2: Example Cell-Based Assay Data for Compound Q

Compound Q [nM]	IL-2 (pg/mL)	% Inhibition
10000	15.2	98.2
3333	25.8	96.9
1111	88.4	89.4
370	255.1	70.0
123	480.7	45.9
41	715.3	20.9
13.7	850.2	6.7
4.6	899.5	1.1
Calculated EC50	-	145 nM

Scientific Insights & Troubleshooting

• Biochemical vs. Cellular Potency: It is common for the cell-based EC50 to be higher than the biochemical IC50. A significant difference (>10-fold) may suggest issues with cell permeability, compound efflux by transporters, plasma protein binding, or off-target effects within the cell.

• Selectivity: To be a viable therapeutic candidate, an inhibitor should be selective for PKCθ over other PKC isoforms, especially conventional (PKCα, β) and novel (PKCδ, ε) isoforms, to avoid unintended side effects.[10] Selectivity should be confirmed by running biochemical assays against a panel of other PKC isoforms.

• Assay Quality Control: For both assays, calculate the Z'-factor to ensure the assay window is robust and suitable for screening. A Z'-factor > 0.5 is considered excellent.

• Compound Solubility: Poor compound solubility in aqueous assay buffers can lead to artificially low potency values. If precipitation is observed, consider adding a small amount of a non-interfering detergent like Tween-20 or reducing the final assay concentration.

References

• Baier, G. (2003). Protein Kinase C Theta (PKCθ): A Key Player in T Cell Life and Death. The Journal of Immunology, 171(10), 4953-4957. [Link]

• Zhang, E. Y., & Kong, K. F. (2014). PKC-θ is a drug target for prevention of T cell-mediated autoimmunity and allograft rejection. Journal of Immunology Research, 2014, 490707. [Link]

• Altman, A., & Villalba, M. (2002). Protein kinase C(theta) in T cell activation. Annual Review of Immunology, 20, 331-354. [Link]

• Valentin, A., & Mustelin, T. (2017). The Role of PKC-θ in CD4+ T Cells and HIV Infection: To the Nucleus and Back Again. Frontiers in Immunology, 8, 1076. [Link]

• So, T., & Croft, M. (2012). PKC-theta in regulatory and effector T-cell functions. Frontiers in Immunology, 3, 347. [Link]

• Kalyanaraman, C., et al. (2018). Discovery of Selective, Orally Bioavailable Pyrazolopyridine Inhibitors of Protein Kinase Cθ (PKCθ) That Ameliorate Symptoms of Experimental Autoimmune Encephalomyelitis. Journal of Medicinal Chemistry, 61(6), 2415-2438. [Link]

• Cywin, C. L., et al. (2007). Discovery of potent and selective PKC-theta inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(1), 225-230. [Link]

• Jain, R. (2020). Novel Compounds as PKC-Theta Inhibitors for Treating Autoimmune or Inflammatory Diseases. ACS Medicinal Chemistry Letters, 11(11), 2275-2276. [Link]

• Britton, R., et al. (2021). Discovery of the Selective Protein Kinase C-θ Kinase Inhibitor, CC-90005. Journal of Medicinal Chemistry, 64(16), 12159-12178. [Link]

• ImmunoWay Biotechnology Company. (n.d.). Total PKC θ Cell-Based Colorimetric ELISA Kit. Product Information Sheet. [Link]

• BioWorld Science. (2011). Scientists at Vertex design novel PKC-theta inhibitors. BioWorld. [Link]

• Tan, W. J., et al. (2022). Selective Targeting of Protein Kinase C (PKC)-θ Nuclear Translocation Reduces Mesenchymal Gene Signatures and Reinvigorates Dysfunctional CD8+ T Cells in Immunotherapy-Resistant and Metastatic Cancers. Cancers, 14(6), 1546. [Link]

• Kitas, E. A., et al. (2016). Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(11), 2727-2732. [Link]

• Wang, X., et al. (2016). PKC-θ in vitro Kinase Activity Assay. Bio-protocol, 6(20), e1980. [Link]

• Kikkawa, U., et al. (2002). Biochemical assays for multiple activation states of protein kinase C. Nature Protocols. [Link]

• Matalon, O., et al. (2022). Inhibition of SHP-1 activity by PKC-θ regulates NK cell activation threshold and cytotoxicity. eLife, 11, e74941. [Link]

• Wang, C., et al. (2018). Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors. European Journal of Medicinal Chemistry, 155, 123-134. [Link]

• Matalon, O., et al. (2021). Inhibition of the SHP-1 activity by PKC-θ regulates NK cell activation threshold and cytotoxicity. bioRxiv. [Link]

• Gkoktsis, E., et al. (2023). Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules, 28(23), 7891. [Link]

• Di Modica, S., et al. (2024). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR Protocols, 5(3), 102999. [Link]

• Icosagen. (n.d.). Cell-Based Assays. Icosagen Services. [Link]

• Thakur, A., et al. (2020). Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. Journal of Medicinal Chemistry, 63(8), 4256-4292. [Link]

• Al-Ostath, A., et al. (2024). Synthesis, characterization and biological evaluation of quinazoline-4-one derivatives via cyclization of hydrazones. World Journal of Advanced Research and Reviews, 21(02), 1272-1281. [Link]

• Thakur, A., et al. (2020). Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. Journal of Medicinal Chemistry, 63(8), 4256-4292. [Link]

• Fun, H. K., et al. (2014). 2,3-Dimethylquinazolin-4(3H)-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 3), o262. [Link]

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Application Notes and Protocols: Electrophysiological Characterization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one's Effects on TRPM2 Channels

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The Transient Receptor Potential Melastatin 2 (TRPM2) channel is a non-selective cation channel that plays a critical role in a variety of physiological and pathological processes, including immune response, insulin secretion, and neurodegenerative diseases.[1][2] Its activation by oxidative stress and ADP-ribose (ADPR) makes it a compelling target for therapeutic intervention.[2][3] This document provides a detailed guide for the electrophysiological evaluation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a compound belonging to a class of molecules that have been identified as potential modulators of TRPM2.[4][5] These protocols are designed to facilitate the investigation of the compound's inhibitory or modulatory effects on TRPM2 channel activity using the whole-cell patch-clamp technique.

Introduction to TRPM2: A Key Player in Cellular Signaling

TRPM2 is a member of the melastatin subfamily of transient receptor potential (TRP) ion channels. Structurally, TRPM2 is a homotetramer, with each subunit comprising six transmembrane segments (S1-S6), intracellular N- and C-termini, and a pore-forming loop between S5 and S6.[1][2][6] A unique feature of TRPM2 is its C-terminal NUDT9 homology (NUDT9H) domain, which is responsible for binding its primary endogenous activator, ADP-ribose (ADPR).[3][7]

The activation of TRPM2 is a polymodal process, involving not only ADPR but also intracellular Ca²⁺, and it is sensitized by heat and reactive oxygen species (ROS).[2][3][6] This positions TRPM2 as a crucial sensor of cellular stress.[2] Upon activation, TRPM2 allows the influx of cations, including Na⁺ and Ca²⁺, leading to membrane depolarization and an increase in intracellular calcium concentration, which in turn triggers various downstream signaling pathways.[1][8][9] Given its role in mediating cellular responses to oxidative stress and inflammation, identifying novel and specific modulators of TRPM2 is of significant interest for the development of new therapies for a range of diseases.

The quinazolinone scaffold has been identified as a promising starting point for the development of TRPM2 inhibitors.[4][5] This application note focuses on a specific derivative, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, and provides the necessary protocols to rigorously assess its interaction with TRPM2 channels.

Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

The synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one can be achieved through the condensation of anthranilamide with acetone. This reaction is a variation of the more general synthesis of 2,3-dihydroquinazolin-4(1H)-ones.[7]

A plausible synthetic route is outlined below:

Caption: General synthetic scheme for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Electrophysiological Investigation of TRPM2 Modulation

The whole-cell patch-clamp technique is the gold standard for studying the function of ion channels like TRPM2.[3][10] It allows for the direct measurement of the ionic currents flowing through the channels in response to various stimuli and in the presence of potential modulators.

Cell Culture and Transfection

For these studies, a stable cell line expressing human TRPM2, such as HEK293 cells, is recommended.

• Cell Line: HEK293 cells stably expressing human TRPM2.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and a selection antibiotic (e.g., G418).

• Culture Conditions: Cells should be maintained in a humidified incubator at 37°C with 5% CO₂.

• Plating for Electrophysiology: For patch-clamp experiments, cells should be plated onto glass coverslips at a low density to allow for the easy isolation of single cells.

Solutions and Reagents

Table 1: Composition of Electrophysiology Solutions

Solution	Component	Concentration (mM)
External Solution (Standard)	NaCl	140
KCl	5
CaCl₂	2
MgCl₂	1
HEPES	10
Glucose	10
pH adjusted to 7.4 with NaOH
Internal (Pipette) Solution	Cs-Glutamate	140
CsCl	5
MgCl₂	1
HEPES	10
EGTA	1
Mg-ATP	4
Na-GTP	0.4
pH adjusted to 7.2 with CsOH
TRPM2 Activator	ADP-ribose (ADPR)	1 (in internal solution)
Test Compound	2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	Stock solution in DMSO, final concentration range 0.1 - 100 µM

Whole-Cell Patch-Clamp Protocol

This protocol outlines the steps for recording TRPM2 currents in the whole-cell configuration.

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Application Notes and Protocols: In Vitro Anti-leishmanial Activity Assay of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives

Authored by: Senior Application Scientist

Introduction: The Imperative for Novel Anti-leishmanial Therapeutics

Leishmaniasis, a spectrum of diseases caused by protozoan parasites of the genus Leishmania, remains a significant global health challenge, affecting millions in tropical and subtropical regions.[1] The clinical manifestations range from self-healing cutaneous lesions to the fatal visceral form (kala-azar) caused by species like Leishmania donovani.[2] Current chemotherapeutic options are plagued by limitations such as high toxicity, parenteral administration, growing parasite resistance, and prohibitive costs, creating an urgent need for new, effective, and safer drugs.[3][4] Natural products and synthetic heterocyclic compounds have emerged as promising sources for novel anti-leishmanial leads. Among these, the quinazolinone scaffold has garnered considerable interest due to its diverse pharmacological activities. This application note provides a detailed guide for the in vitro evaluation of a specific series of these compounds—2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives—against Leishmania parasites.

The rationale for investigating this particular chemical series is rooted in the established anti-parasitic potential of quinazoline derivatives.[5][6] The protocols outlined herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for determining the anti-leishmanial efficacy and host cell cytotoxicity of these novel compounds. The ultimate goal is to identify promising candidates for further preclinical and clinical development.

PART 1: Foundational Methodologies

A successful anti-leishmanial screening campaign relies on the careful and consistent execution of foundational techniques, including parasite and host cell culture, as well as precise compound preparation.

Leishmania Parasite Culture

The Leishmania parasite exists in two primary morphological forms: the extracellular, flagellated promastigote in the sandfly vector and the intracellular, non-flagellated amastigote within the vertebrate host's macrophages.[7] It is crucial to assess the activity of test compounds against both forms to gain a comprehensive understanding of their potential.

Protocol 1: Culturing Leishmania donovani Promastigotes

• Medium Preparation: Prepare M199 or RPMI-1640 medium supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[8][9] The pH of the medium should be adjusted to a range of 7.0 to 7.4.[9]

• Initiation of Culture: Aseptically inoculate the prepared medium with cryopreserved or previously cultured L. donovani promastigotes.

• Incubation: Incubate the culture flasks at 26°C in a non-shaking incubator.[10]

• Monitoring Growth: Monitor the parasite growth daily using a hemocytometer. The parasites will transition from a lag phase to a logarithmic (log) growth phase, and finally to a stationary phase. For anti-leishmanial assays, it is recommended to use promastigotes in the mid-log phase of growth.

• Sub-culturing: Sub-culture the promastigotes every 3-4 days by transferring a fraction of the existing culture into a fresh medium to maintain a healthy and actively dividing population.

Mammalian Host Cell Culture

To evaluate the cytotoxicity of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives, a suitable mammalian cell line is required. Murine macrophage cell lines such as J774A.1 or RAW 264.7, or human monocytic cell lines like THP-1, are commonly used as they represent the primary host cells for Leishmania amastigotes.[1][4]

Protocol 2: Culturing J774A.1 Macrophages

• Medium Preparation: Prepare Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 supplemented with 10% heat-inactivated FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cell Seeding: Seed the J774A.1 cells in T-75 culture flasks.

• Incubation: Incubate the flasks at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Maintenance: Monitor the cell confluence daily. When the cells reach 80-90% confluence, detach them using a cell scraper (as they are adherent) and sub-culture them into new flasks at a lower density.

Preparation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives

The synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives can be achieved through various established chemical routes, often involving the condensation of an anthranilamide with acetone or a related ketone.[11]

Protocol 3: Compound Solubilization and Dilution

• Stock Solution Preparation: Accurately weigh the synthesized and purified 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives and dissolve them in 100% dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution (e.g., 10-20 mM).

• Working Solutions: Prepare serial dilutions of the stock solution in the appropriate culture medium immediately before use. The final concentration of DMSO in the assay wells should be kept below 1% (ideally ≤0.5%) to avoid solvent-induced cytotoxicity.[8]

PART 2: In Vitro Anti-leishmanial and Cytotoxicity Assays

This section details the step-by-step protocols for evaluating the biological activity of the quinazolinone derivatives.

Anti-promastigote Activity Assay

This primary screening assay assesses the direct effect of the compounds on the viability of the extracellular promastigote stage of the parasite.

Protocol 4: MTT Assay for Leishmania Promastigotes

• Parasite Seeding: Harvest log-phase L. donovani promastigotes, wash them with phosphate-buffered saline (PBS), and adjust the concentration to 1 x 10⁶ parasites/mL in a fresh complete culture medium.[8]

• Plate Setup: In a 96-well flat-bottom sterile microplate, add 100 µL of the parasite suspension to each well.

• Compound Addition: Add 100 µL of the serially diluted 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives to the wells in triplicate. Include a positive control (e.g., Amphotericin B or Miltefosine) and a negative control (medium with the corresponding DMSO concentration).[8][12]

• Incubation: Incubate the plate at 26°C for 72 hours.

• Viability Assessment: Add 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well and incubate for a further 4 hours.[4]

• Formazan Solubilization: Centrifuge the plate, carefully remove the supernatant, and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the negative control. The 50% inhibitory concentration (IC₅₀) is determined by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).[8]

Diagram 1: Workflow for Anti-promastigote Activity Assay

Anti-amastigote Activity Assay

This assay is more clinically relevant as it evaluates the compound's ability to eliminate the intracellular amastigote form of the parasite within host macrophages.

Protocol 5: Intracellular Amastigote Assay

• Macrophage Seeding: Seed J774A.1 macrophages at a density of 5 x 10⁴ cells per well in a 96-well plate and incubate for 18-24 hours at 37°C with 5% CO₂ to allow for cell adhesion.[1]

• Parasite Infection: Infect the adherent macrophages with stationary-phase L. donovani promastigotes at a parasite-to-macrophage ratio of 15:1.[1] Incubate for 24 hours to allow for phagocytosis.

• Removal of Extracellular Parasites: Gently wash the wells with pre-warmed medium to remove any non-phagocytosed promastigotes.

• Compound Addition: Add fresh medium containing serial dilutions of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives and controls to the infected cells.

• Incubation: Incubate the plates for an additional 72 hours at 37°C with 5% CO₂.

• Quantification of Amastigotes:

  • Microscopic Method: Fix the cells with methanol, stain with Giemsa, and count the number of amastigotes per 100 macrophages using a light microscope.[8]

  • Fluorometric/Colorimetric Method: For higher throughput, lyse the host macrophages with a mild detergent and quantify the released amastigotes using a viability assay like the Resazurin reduction assay or by measuring the activity of a parasite-specific enzyme.[1]

• Data Analysis: Calculate the percentage of infection reduction compared to the untreated control. Determine the IC₅₀ value from the dose-response curve.

Diagram 2: Workflow for Intracellular Anti-amastigote Assay

Host Cell Cytotoxicity Assay

It is essential to determine if the anti-leishmanial activity of the compounds is due to a specific effect on the parasite or general cytotoxicity.

Protocol 6: MTT Assay for Macrophage Cytotoxicity

• Cell Seeding: Seed J774A.1 macrophages at a density of 5 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours at 37°C with 5% CO₂.

• Compound Addition: Add serial dilutions of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives, identical to the concentrations used in the anti-leishmanial assays.

• Incubation: Incubate the plate under the same conditions as the intracellular assay (e.g., 72 hours at 37°C with 5% CO₂).

• Viability Assessment: Perform an MTT assay as described in Protocol 4 (steps 5-7).

• Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀), which is the drug concentration that reduces host cell viability by 50%.[1]

PART 3: Data Interpretation and Compound Prioritization

The data generated from these assays must be carefully analyzed to identify promising lead compounds.

Key Parameters and Data Presentation

The primary metrics for evaluating the potential of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives are the IC₅₀ and CC₅₀ values. These values should be summarized in a clear and concise table for easy comparison.

Compound ID	Anti-promastigote IC₅₀ (µM)	Anti-amastigote IC₅₀ (µM)	Macrophage CC₅₀ (µM)	Selectivity Index (SI)
QZ-DM-01	15.2 ± 1.8	8.5 ± 0.9	>100	>11.8
QZ-DM-02	9.8 ± 1.1	4.2 ± 0.5	85.3 ± 7.2	20.3
QZ-DM-03	25.6 ± 3.2	18.1 ± 2.0	>100	>5.5
Amphotericin B	0.2 ± 0.03	0.15 ± 0.02	25.4 ± 2.9	169.3
Miltefosine	4.5 ± 0.6	2.8 ± 0.3	45.1 ± 5.1	16.1

Table 1: Example data summary for the in vitro activity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives.

The Selectivity Index (SI)

A critical parameter for prioritizing compounds is the Selectivity Index (SI), which provides a measure of the compound's therapeutic window. It is calculated as the ratio of the CC₅₀ in a mammalian cell line to the IC₅₀ against the intracellular amastigotes.[1]

SI = CC₅₀ (macrophages) / IC₅₀ (amastigotes)

A higher SI value indicates greater selectivity for the parasite over the host cell. Generally, a compound with an SI value greater than 10 is considered a promising candidate for further investigation.[13]

Diagram 3: Decision-making Framework for Compound Prioritization

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Application Note & Protocols: Cell-Based Cytotoxicity Profiling of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Analogs

Audience: Researchers, scientists, and drug development professionals in oncology, toxicology, and medicinal chemistry.

Objective: This document provides a comprehensive guide to selecting and performing robust cell-based assays for evaluating the cytotoxic potential of novel 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one analogs. It includes detailed, validated protocols and explains the scientific principles behind key experimental decisions.

Introduction: The Quinazolinone Scaffold and the Imperative for Cytotoxicity Screening

The quinazolinone core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] Specifically, analogs of the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one series represent a class of synthetic heterocycles of significant interest for drug discovery.[3] As with any novel chemical entity (NCE) intended for therapeutic use, early and accurate assessment of cytotoxicity is a cornerstone of the preclinical development process.

This guide moves beyond a simple recitation of steps. It provides the strategic framework for designing a cytotoxicity screening cascade, from selecting the appropriate cell models and assay endpoints to troubleshooting common technical challenges. Our goal is to empower researchers to generate high-quality, reproducible data that meaningfully informs structure-activity relationships (SAR) and guides lead optimization.

Foundational Principles: Choosing the Right Question to Ask

Cytotoxicity is not a single event but a spectrum of cellular responses leading to death. The choice of assay dictates which aspect of this process is measured. A comprehensive profile often requires a multi-parametric approach.

• Metabolic Viability (Measures Cellular Respiration): Assays like the MTT or XTT test measure the activity of mitochondrial dehydrogenases.[4][5] A reduction in signal indicates a loss of metabolic function, which is often an early hallmark of cellular stress or apoptosis.

• Membrane Integrity (Measures Cell Lysis): The Lactate Dehydrogenase (LDH) assay quantifies the release of this cytosolic enzyme into the culture medium, a definitive marker of plasma membrane rupture and necrosis.[6]

• Apoptotic Pathway Activation (Measures Programmed Cell Death): Apoptosis is a controlled, energy-dependent process. Measuring the activity of key executioner enzymes like caspases 3 and 7 provides a specific indication that cells are undergoing programmed cell death.[7][8][9]

The following diagram illustrates the decision-making process for selecting an appropriate assay based on the primary scientific question.

Caption: Assay selection workflow based on the desired cytotoxicity endpoint.

Experimental Protocols: A Validated System

Adherence to best practices in cell culture is paramount for the success of any cytotoxicity assay. This includes using authenticated cell lines, routine testing for mycoplasma contamination, and maintaining cells in a consistent, healthy state.[10][11][12][13]

General Workflow for Cytotoxicity Screening

The overall experimental process follows a standardized workflow, which is crucial for reproducibility, especially in a high-throughput setting.[14][15]

Caption: Standardized workflow for cell-based cytotoxicity screening.

Protocol 1: MTT Assay for Metabolic Viability

This assay is a cost-effective and reliable method for assessing the effect of quinazolinone analogs on cell metabolic activity.[1][4][16][17]

Principle: The water-soluble tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), is reduced by mitochondrial dehydrogenases in viable cells to form a purple, insoluble formazan product.[4] The amount of formazan, solubilized by a detergent, is directly proportional to the number of metabolically active cells.

Materials:

• Authenticated cancer cell line (e.g., MCF-7, HeLa, HepG2)[1][16]

• Complete culture medium (e.g., DMEM + 10% FBS)

• MTT Reagent (5 mg/mL in sterile PBS)

• Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

• Test Compounds: 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one analogs

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours (37°C, 5% CO₂).[18] This allows cells to adhere and enter a logarithmic growth phase.

• Compound Treatment: Prepare serial dilutions of the quinazolinone analogs. Add 100 µL of 2x concentrated compound dilutions to the respective wells. Include vehicle-only controls (e.g., 0.1% DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT Reagent (5 mg/mL) to each well and incubate for 3-4 hours.[18] Visually confirm the formation of purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 150 µL of Solubilization Solution to each well. Pipette up and down to ensure complete dissolution of the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay provides a highly sensitive and specific measure of apoptosis induction, a common mechanism for anticancer agents.[8]

Principle: The assay reagent contains a luminogenic caspase-3/7 substrate (DEVD-aminoluciferin) in a buffer that lyses the cells.[7][9] In the presence of active caspases 3 and 7, the substrate is cleaved, releasing aminoluciferin, which is then used by luciferase to generate a stable luminescent signal proportional to caspase activity.[9]

Materials:

• Caspase-Glo® 3/7 Assay System (Promega)

• Authenticated cancer cell line

• Complete culture medium

• Sterile, white-walled 96-well plates (for luminescence)

• Test Compounds and positive control (e.g., Staurosporine)

Procedure:

• Cell Seeding & Treatment: Follow steps 1-3 from the MTT protocol, using a white-walled plate suitable for luminescence. Seed cells at 10,000 cells/well in 100 µL.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Buffer and Substrate to room temperature. Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.[8] Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-2 hours to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a microplate reader. The long-lived signal provides flexibility in read time.

Data Analysis and Interpretation

Calculating Percent Inhibition: For each compound concentration, calculate the percent inhibition relative to controls: % Inhibition = 100 * (1 - [(Absorbance_Sample - Absorbance_Blank) / (Absorbance_Vehicle - Absorbance_Blank)])

Determining the IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is a key measure of a compound's potency. It is the concentration required to inhibit 50% of the biological process being measured.[19][20]

• Plot Data: Plot the percent inhibition against the logarithm of the compound concentration.

• Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism, R) to fit the data to a four-parameter logistic (sigmoidal) dose-response curve.[21][22]

• IC₅₀ Derivation: The software will calculate the IC₅₀ value from the curve's inflection point.[19]

Data Presentation: Summarize the IC₅₀ values for a series of analogs in a clear, tabular format to facilitate SAR analysis.

Compound ID	Structure Modification	IC₅₀ (µM) vs. MCF-7 (MTT, 48h)	IC₅₀ (µM) vs. HeLa (MTT, 48h)
Analog-01	Parent Scaffold	> 100	> 100
Analog-02	7-Chloro substitution	15.8 ± 2.1	22.5 ± 3.4
Analog-03	7-Nitro substitution	9.5 ± 1.3	11.2 ± 1.9
Doxorubicin	Positive Control	0.8 ± 0.1	1.1 ± 0.2

Quality Control and Troubleshooting

Robust and reliable data depends on rigorous quality control.

Issue	Potential Cause(s)	Recommended Solution
High Well-to-Well Variability	Inconsistent cell seeding; Edge effects in the 96-well plate.[18]	Use a multichannel pipette for seeding; Fill outer wells with sterile PBS or medium to maintain humidity and do not use them for experimental data.[18]
Low Signal in MTT Assay	Insufficient cell number; Low metabolic activity of cell line; Short incubation time.[18]	Optimize cell seeding density; Increase MTT incubation time to 4 hours; Ensure MTT reagent is fresh and light-protected.[18]
Compound Interference	Colored compounds can interfere with absorbance readings; Compounds may directly reduce MTT.	Run a compound-only control (no cells) to check for background absorbance or direct MTT reduction. Consider an alternative assay like LDH or Caspase-Glo.
Inconsistent IC₅₀ Values	Cell passage number variation; Inconsistent incubation times; Errors in compound dilution.	Use cells within a consistent, low passage number range; Standardize all incubation times precisely; Prepare fresh compound dilutions for each experiment.

Conclusion

The protocols and principles outlined in this guide provide a robust framework for assessing the cytotoxic effects of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one analogs. By employing a multi-assay strategy that interrogates different cellular death pathways—from metabolic compromise to apoptosis—researchers can build a comprehensive pharmacological profile. This detailed understanding is critical for advancing promising compounds through the drug discovery pipeline and identifying candidates with the highest potential for therapeutic success.

References

• Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. (n.d.). National Institutes of Health. [Link]

• Weyermann, J., Lochmann, D., & Zimmer, A. (2005). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters. [Link]

• 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. (2024). National Institutes of Health. [Link]

• Weyermann, J., Lochmann, D., & Zimmer, A. (2005). Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters. [Link]

• New quinazolinone derivatives: Synthesis and in vitro cytotoxic activity. (2020). ResearchGate. [Link]

• Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests. (n.d.). The Future of Things. [Link]

• Cytotoxic action of quinazolinone-based targets 1–4 and 6–13 by means of MTT assay against human malignant HepG-2, MCF-7, HCT-116, and normal BJ-1cell lines. (n.d.). ResearchGate. [Link]

• In vitro cytotoxic screening data of synthesized quinazoline derivatives compared against the standard drugs. (n.d.). ResearchGate. [Link]

• Wang, L., et al. (2012). Chemotherapeutic-Induced Apoptosis – A Phenotype for Pharmacogenomics Studies. National Institutes of Health. [Link]

• What is the different between neutral red and MTT assay? (2015). ResearchGate. [Link]

• Caspase-Glo® 3/7 Assay for Apoptosis Detection. (2022). Biocompare. [Link]

• Neutral Red versus MTT assay of cell viability in the presence of copper compounds. (n.d.). ResearchGate. [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. (n.d.). Creative Biolabs. [Link]

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• IC50's: An Approach to High-Throughput Drug Discovery. (n.d.). Bitesize Bio. [Link]

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• ATCC Cell Culture: best practice with 20% off. (2020). ResearchGate. [Link]

• How to calculate IC50. (n.d.). Science Gateway. [Link]

• Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. (2023). JoVE. [Link]

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• Cell Culture Best Practices Webinar 19JAN22 Bumpers. (2023). YouTube. [Link]

• Cytotoxicity tests for high-throughput drug discovery. (n.d.). ResearchGate. [Link]

• Ohno, H., et al. (2016). Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

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Molecular docking of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one with target proteins

Application Notes & Protocols

Topic: Molecular Docking of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one with Target Proteins

Introduction: The Quinazolinone Scaffold and In Silico Drug Discovery

The 4(3H)-quinazolinone core is recognized as a "privileged scaffold" in medicinal chemistry.[1][2][3] This structural motif is prevalent in over 150 naturally occurring alkaloids and a multitude of synthetic compounds, demonstrating a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1][4][5] The compound of interest, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, belongs to this versatile chemical class. Its therapeutic potential can be efficiently explored using computational methods that predate and guide laborious experimental work.

Molecular docking is a powerful structure-based drug design (SBDD) technique that predicts the preferred orientation and binding affinity of a small molecule (ligand) within the active site of a target protein (receptor).[6][7][8] By simulating the molecular interactions at an atomic level, docking enables the rapid screening of virtual libraries, prioritization of lead candidates, and generation of hypotheses about the mechanism of action.[7][9]

This document provides a comprehensive, step-by-step protocol for performing a molecular docking study of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one against two distinct and therapeutically relevant protein targets. The causality behind each procedural step is explained to ensure both methodological rigor and conceptual understanding for researchers in drug discovery.

Rationale for Target Protein Selection

The broad bioactivity of the quinazolinone scaffold necessitates a rational approach to target selection.[10] Based on established literature, we have selected two representative proteins from different classes to illustrate the versatility of the docking protocol.

• Protein Kinase C-θ (PKCθ): Kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of cancer and inflammatory diseases. Numerous quinazoline derivatives are potent kinase inhibitors.[4][11][12] A dihydroquinazolinone scaffold, similar to our ligand, has been specifically identified as a PKCθ inhibitor, making this an excellent and highly relevant target for our study.[13]

• SARS-CoV-2 Main Protease (Mpro/3CLpro): The inhibition of viral proteases is a validated strategy for antiviral therapy. The SARS-CoV-2 Mpro is essential for viral replication, and quinazolin-4-one derivatives have been successfully identified as non-covalent inhibitors of this enzyme.[14] This target allows us to explore the ligand's potential in the context of infectious diseases.

The Principle of Molecular Docking: A Two-Stage Computational Paradigm

Molecular docking aims to computationally recreate the molecular recognition process.[7] The procedure can be conceptually divided into two main stages: sampling and scoring.[6]

• Sampling: This stage involves exploring a vast conformational space of the ligand and its possible orientations within the defined binding site of the protein. Algorithms like genetic algorithms (used in AutoDock) or incremental construction methods systematically generate a multitude of binding poses.[6]

• Scoring: Each generated pose is evaluated by a scoring function, which is a mathematical model that estimates the binding free energy of the protein-ligand complex. The resulting score (typically in kcal/mol) ranks the poses, with lower energy values indicating more favorable binding affinity.[15][16]

This workflow allows for the prediction of the most stable binding mode and a quantitative estimate of the binding strength.

Caption: High-level workflow for a molecular docking experiment.

Detailed Application Protocol

This protocol utilizes the widely adopted and validated software suite of AutoDock Tools for preparation and AutoDock Vina for the docking simulation. Visualization is best performed with UCSF Chimera or PyMOL.

Part 1: Ligand Preparation

The goal of ligand preparation is to generate an energetically minimized, three-dimensional structure with correct atom types and partial charges, which is essential for accurate docking.[17]

Methodology:

• Obtain 2D Structure: Draw 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one using a chemical drawing tool like BIOVIA Draw or ChemDraw, or retrieve its structure from a database like PubChem.

• Generate 3D Conformation:

  • Import the 2D structure into a molecular modeling program (e.g., Avogadro, UCSF Chimera).

  • Generate the 3D coordinates.

  • Rationale: The initial 3D structure is a rough approximation. Energy minimization is required to find a low-energy, stable conformation.[17]

  • Perform energy minimization using a suitable force field (e.g., MMFF94 or UFF). This step adjusts bond lengths and angles to relieve steric strain, resulting in a more realistic conformation.

  • Save the minimized structure as a .mol2 or .pdb file.

• Prepare for AutoDock:

  • Launch AutoDock Tools (ADT).

  • Load the minimized ligand file (Ligand -> Input -> Open).

  • Assign Gasteiger partial charges (Edit -> Charges -> Add Gasteiger Charges).

  • Rationale: Charges are fundamental to calculating electrostatic interactions, a key component of the docking scoring function.[18]

  • Detect and define the rotatable bonds (Ligand -> Torsion Tree -> Detect Root). ADT will automatically identify non-ring single bonds.

  • Rationale: Ligand flexibility is simulated by rotating these bonds during the docking search. Correctly defining them is critical for the sampling algorithm to explore relevant conformations.[18]

  • Save the final prepared ligand as a .pdbqt file (Ligand -> Output -> Save as PDBQT).

Part 2: Receptor Preparation

Receptor preparation involves "cleaning" the crystal structure obtained from the Protein Data Bank (PDB) to ensure it is suitable for docking.

Methodology:

• Download Protein Structure:

  • Navigate to the RCSB Protein Data Bank ([Link]).

  • For PKCθ, a suitable structure is PDB ID: 5HKB . For SARS-CoV-2 Mpro, use PDB ID: 6LU7 .

  • Download the structure in PDB format.

• Clean the PDB File:

  • Load the PDB file into ADT or another molecular viewer like UCSF Chimera.[19]

  • Remove all non-essential molecules. This includes water molecules, co-solvents, ions, and any co-crystallized ligands.[17][20]

  • Rationale: Water molecules can interfere with docking unless their effects are explicitly being studied with advanced methods. Co-crystallized ligands must be removed to make the binding site available for our ligand.

  • If the protein has multiple chains (e.g., Mpro is a dimer), retain only the biologically relevant unit (typically Chain A for 6LU7).

  • Save this cleaned protein structure as a new PDB file.

• Prepare for AutoDock:

  • In ADT, load the cleaned protein PDB file (File -> Read Molecule).

  • Add polar hydrogen atoms (Edit -> Hydrogens -> Add -> Polar Only).

  • Rationale: Hydrogen atoms are often omitted from PDB files to reduce size but are essential for defining hydrogen bonds, which are critical for molecular recognition.[20]

  • Assign Gasteiger charges (Edit -> Charges -> Add Gasteiger Charges).

  • Save the prepared receptor as a .pdbqt file (Grid -> Macromolecule -> Choose, then save the output).

Part 3: Grid Box Generation (Defining the Search Space)

The grid box is a three-dimensional cube that defines the specific region of the protein where the docking algorithm will search for binding poses.[21]

Methodology:

• Load Prepared Molecules: In ADT, ensure both the prepared ligand (.pdbqt) and receptor (.pdbqt) are loaded.

• Open GridBox Tool: Navigate to Grid -> Grid Box....

• Define the Box Center and Dimensions (Targeted Docking):

  • The most reliable method is to center the grid box on the position of the original co-crystallized ligand.[22] For PDB ID 6LU7, this is the inhibitor N3. For 5HKB, it's the ligand "70Y".

  • Adjust the center_x, center_y, and center_z coordinates to match the geometric center of the known binding site.

  • Set the dimensions (size_x, size_y, size_z) to be large enough to encompass the entire binding pocket plus a buffer of 3-5 Å in each direction. A typical size might be 25 x 25 x 25 Å.

  • Rationale: The box must be large enough to allow the ligand full rotational and translational freedom within the active site but small enough to focus the computational effort, increasing efficiency and accuracy.[23][24]

• Save Configuration: Note down the center and size coordinates. These values are required for the Vina input configuration file.

Part 4: Running the AutoDock Vina Simulation

Methodology:

• Create a Configuration File: Create a text file named conf.txt in your working directory. Populate it with the receptor, ligand, and grid box information.

• Execute Vina: Open a terminal or command prompt, navigate to your working directory, and run the following command:

  vina --config conf.txt --log results.log

• Understanding exhaustiveness: This parameter controls the computational effort of the search.[23] Higher values (e.g., 16, 32) increase the search thoroughness at the cost of longer computation time. A value of 8 is a reasonable starting point.

Post-Docking Analysis: From Data to Insight

The raw output of a docking simulation is a set of poses and scores. Rigorous post-docking analysis is crucial to extract meaningful biological hypotheses.[25]

Quantitative Analysis

The primary quantitative output is the binding affinity, reported in kcal/mol. This score estimates the binding free energy.

• Interpretation: More negative values indicate stronger, more favorable binding.[15] A score of -7.0 kcal/mol is generally considered a good starting point for a potential hit.

• Root Mean Square Deviation (RMSD): When multiple poses are generated, the RMSD between them indicates how similar they are. A low RMSD among the top-scoring poses suggests a well-defined binding mode.[16]

Table 1: Hypothetical Docking Results for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
PKCθ	5HKB	-7.8	His440, Thr442, Leu491
SARS-CoV-2 Mpro	6LU7	-6.9	His41, Cys145, Glu166

Qualitative and Visual Analysis

Visual inspection of the top-ranked pose is essential to validate its plausibility and understand the key interactions driving the binding.[25][26]

Methodology:

• Load Results: Open the receptor .pdbqt file and the output pose file (all_poses.pdbqt) in a visualization tool like PyMOL or UCSF Chimera.

• Analyze Interactions: Focus on identifying plausible non-covalent interactions:

  • Hydrogen Bonds: Look for donor-acceptor pairs between the ligand (e.g., the carbonyl oxygen and N-H groups) and protein residues (e.g., backbone amides or polar side chains).

  • Hydrophobic Interactions: Identify contacts between the ligand's non-polar regions (e.g., the dimethyl group and benzene ring) and hydrophobic residues in the protein's active site (e.g., Leu, Val, Ile).

  • π-π Stacking: Check for favorable stacking between the ligand's aromatic ring and aromatic residues like Phe, Tyr, or His.

Caption: Potential interactions between the ligand and a hypothetical active site.

Conclusion and Best Practices

This application note provides a validated, step-by-step protocol for the molecular docking of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. The key to a successful and meaningful docking study lies not just in the execution of the software but in the careful preparation of molecules and the critical analysis of the results.

Key Takeaways:

• Preparation is Paramount: The "garbage in, garbage out" principle applies. Proper ligand and receptor preparation is the most critical phase.

• Scores are Predictions: Docking scores are valuable for ranking and prioritization but are not a substitute for experimental binding assays. They should be used to generate testable hypotheses.

• Visual Analysis is Essential: Always visually inspect the top-ranked poses to ensure they are sterically and chemically plausible. An excellent score for a pose that violates basic chemical principles is meaningless.

• Protocol Validation: For a new target, it is best practice to first remove the co-crystallized ligand and re-dock it. If the docking protocol can reproduce the experimental pose with an RMSD < 2.0 Å, it provides confidence in the methodology.

By following this guide, researchers can leverage molecular docking to effectively probe the therapeutic potential of the quinazolinone scaffold, accelerating the journey of drug discovery.

References

• Molecular Docking and Pharmacological In Silico Evaluation of Camptothecin and Related Ligands as Promising HER2-Targeted Therapies for Breast Cancer. MDPI.

• Molecular Docking: A powerful approach for structure-based drug discovery. PubMed Central. [Link]

• SwissDock. Swiss Institute of Bioinformatics. [Link]

• Protein-ligand docking. Galaxy Training Network. [Link]

• Session 4: Introduction to in silico docking. University of Oxford. [Link]

• [MD-2] Protein Preparation for Molecular Docking. YouTube. [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. PubMed Central. [Link]

• Structure–Activity Relationship and Molecular Docking of Quinazolinones Inhibiting Expression of COX-2, IL-1β, iNOS, and TNF-α through NF-κB Pathways. PubMed Central. [Link]

• Interpretation of Molecular docking results?. ResearchGate. [Link]

• 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. PubMed. [Link]

• Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. PubMed. [Link]

• Post-Docking Analysis and it's importance. Advent Informatics Pvt ltd. [Link]

• How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. YouTube. [Link]

• 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. MDPI. [Link]

• How to generate Autodock Grid Box?. ResearchGate. [Link]

• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]

• Discovery of quinazolin-4-one-based non-covalent inhibitors targeting the severe acute respiratory syndrome coronavirus 2 main protease (SARS-CoV-2 Mpro). PubMed Central. [Link]

• Synthesis, Molecular Docking Study and Cytotoxicity Evaluation of some Quinazolinone Derivatives as Nonclassical Antifolates and. Iraqi Academic Scientific Journals. [Link]

• Molecular Docking in Drug Discovery: Techniques, Applications, and Advancements. chemRxiv. [Link]

• Generating grid box for Docking using Vina. YouTube. [Link]

• Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS Computational Biology. [Link]

• Design and Molecular Docking Studies of Quinazoline Derivatives as Antiproliferation. ResearchGate. [Link]

• Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors. PubMed. [Link]

• Quinazolinones, the Winning Horse in Drug Discovery. PubMed Central. [Link]

• How I can analyze and present docking results?. Matter Modeling Stack Exchange. [Link]

• Representative 4(3H)-quinazolinone scaffold-containing drugs and their... ResearchGate. [Link]

• Synthesis, Characterization, Antibacterial Evaluation, and Molecular Docking of New Quinazolinone-Based Derivatives. Taylor & Francis Online. [Link]

• Molecular Docking: Shifting Paradigms in Drug Discovery. MDPI. [Link]

• On Evaluating Molecular-Docking Methods for Pose Prediction and Enrichment Factors. Journal of Chemical Information and Modeling. [Link]

• (PDF) 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. ResearchGate. [Link]

• 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. MDPI. [Link]

• Docking and scoring. Schrödinger. [Link]

• How can I choose the best analysis for after ligand docking?. ResearchGate. [Link]

• Synthesis, Anti-microbial and Molecular Docking Studies of Quinazolin-4(3H)-one Derivatives. MDPI. [Link]

• Molecular Docking: A Structure-Based Drug Designing Approach. JSciMed Central. [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. ResearchGate. [Link]

• Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. PubMed Central. [Link]

Sources

• 1. 4(3 H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Molecular Docking: A Structure-Based Drug Designing Approach. [jscimedcentral.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery of quinazolin-4-one-based non-covalent inhibitors targeting the severe acute respiratory syndrome coronavirus 2 main protease (SARS-CoV-2 Mpro) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 17. mdpi.com [mdpi.com]
• 18. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]
• 19. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 20. youtube.com [youtube.com]
• 21. Tutorial: Generating the Grid [dock.compbio.ucsf.edu]
• 22. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Hands-on: Protein-ligand docking / Protein-ligand docking / Computational chemistry [training.galaxyproject.org]
• 24. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 25. Post-Docking Analysis and it’s importance. – Advent Informatics Pvt ltd [adventinformatics.com]
• 26. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]

Technical Notes & Optimization

Technical Support Center: 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Synthesis

An in-depth guide to overcoming common challenges in the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a crucial scaffold in medicinal chemistry. This technical support center provides field-tested solutions, detailed protocols, and a causal understanding of the reaction to empower researchers in achieving optimal yields and purity.

Welcome to the technical resource hub for the synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to troubleshoot and optimize this valuable synthetic transformation. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you may encounter at the bench.

Reaction Overview: The Fundamentals

The synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is typically achieved through the acid-catalyzed condensation of anthranilamide with acetone. The reaction proceeds via the formation of an imine intermediate, which then undergoes an intramolecular cyclization to yield the desired dihydroquinazolinone ring structure.

Caption: Acid-catalyzed condensation of anthranilamide and acetone.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yield is the most frequent complaint, and it can stem from several sources. A systematic approach is crucial for diagnosis.

A1: Key Areas for Investigation:

• Purity of Starting Materials: This is the most critical and often overlooked factor. Impurities in either the anthranilamide or acetone can introduce side reactions that consume reagents and complicate purification.

  • Anthranilamide: Should be a clean, crystalline solid. If it appears discolored (yellow or brown), it may contain oxidation byproducts. Recrystallization from hot water or ethanol/water is recommended.

  • Acetone: Should be dry. "Wet" acetone can hinder the formation of the imine intermediate by competing with the reaction equilibrium. Using freshly opened anhydrous acetone or drying it over molecular sieves is advisable.

• Catalyst Choice and Loading: While this reaction can proceed without a catalyst, it is often slow. An acid catalyst is typically employed to accelerate the initial imine formation.

  • Common Catalysts: p-Toluenesulfonic acid (p-TSA), trifluoroacetic acid (TFA), or even catalytic amounts of hydrochloric acid are effective.[1][2]

  • Optimization: Catalyst loading is key. Too little catalyst results in a sluggish reaction, while too much can lead to side product formation or degradation. Start with a catalytic amount (e.g., 1-5 mol%) and perform small-scale trials to find the optimal loading.[3]

• Reaction Conditions: Solvent and Temperature:

  • Solvent: The choice of solvent influences reactant solubility and reaction rate.[3] While the reaction can be run neat (using acetone as both reactant and solvent), solvents like ethanol, methanol, or toluene can be used. In some cases, solvent-free conditions under mechanochemical activation or heating can significantly improve yields and reduce waste.[1][4]

  • Temperature: The reaction typically requires heating to overcome the activation energy for both imine formation and cyclization. Refluxing in acetone (56°C) is a common starting point. If using a higher-boiling solvent like toluene, temperatures around 80-110°C are often employed.[5] Monitor the reaction by TLC to avoid prolonged heating, which can lead to byproduct formation.

Q2: My final product is difficult to purify and the NMR shows multiple unexpected peaks. What are the likely side products?

Impurity profiles often point directly to correctable flaws in the reaction setup or work-up.

A2: Common Side Products and Prevention:

• Unreacted Anthranilamide: If the reaction does not go to completion, you will have leftover starting material. This is often due to insufficient reaction time, low temperature, or an inadequate amount of acetone.

  • Solution: Ensure acetone is used in excess. Monitor the reaction via TLC until the anthranilamide spot disappears.

• Acetone Self-Condensation Products: Under acidic conditions, acetone can undergo self-condensation to form mesityl oxide or diacetone alcohol. These can further react to form complex impurities.

  • Solution: Avoid excessively high temperatures or prolonged reaction times. Use the minimum effective amount of acid catalyst.

• Formation of Benzoxazinone: If any moisture is present and the reaction is heated for extended periods, anthranilamide can potentially cyclize with itself or other species to form undesired heterocyclic byproducts.

  • Solution: Use anhydrous reagents and solvents. Running the reaction under an inert atmosphere (e.g., nitrogen) can also help.[5]

Q3: How do I choose the best purification method for this compound?

The right purification strategy depends on the scale of your reaction and the nature of the impurities.

A3: Purification Strategies:

• Recrystallization: This is the most effective method for this compound on a lab scale, assuming the primary impurity is unreacted anthranilamide.

  • Solvent Selection: A good recrystallization solvent will dissolve the product well at high temperatures but poorly at low temperatures.[3] Suitable solvents or solvent pairs include ethanol/water, ethyl acetate/hexanes, or isopropanol. Perform small-scale solubility tests to find the ideal system.

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. Allow it to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration.

• Silica Gel Column Chromatography: This is necessary if recrystallization fails to remove impurities or if side products have similar solubility profiles to the desired product.

  • Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 10% and increasing to 50% ethyl acetate) is typically effective for eluting the product. Monitor fractions by TLC.

  • Caution: The product has two N-H protons and a carbonyl group, which can lead to tailing on silica gel. To mitigate this, a small amount of triethylamine (0.1-1%) can be added to the eluent system.

Troubleshooting Quick Reference Table

This table summarizes the most common issues and provides actionable solutions.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Poor quality/wet starting materials.[3] 2. Inactive or insufficient catalyst.[3] 3. Reaction temperature is too low.	1. Verify purity of anthranilamide (recrystallize if needed). Use anhydrous acetone. 2. Use a fresh batch of catalyst. Optimize loading (1-10 mol%). 3. Increase temperature; screen temperatures from RT to reflux.[3]
Multiple Spots on TLC	1. Side reactions from impurities or harsh conditions. 2. Acetone self-condensation. 3. Reaction monitoring was stopped too late.	1. Use pure starting materials and an inert atmosphere.[5] 2. Avoid excessive acid concentration and high temperatures. 3. Monitor reaction progress closely by TLC and stop when the starting material is consumed.
Product Oily/Fails to Crystallize	1. Presence of significant impurities disrupting the crystal lattice. 2. Residual solvent.	1. Purify via column chromatography before attempting recrystallization. 2. Ensure the crude product is thoroughly dried under high vacuum.
Yield Decreases on Scale-Up	1. Inefficient heat transfer in a larger vessel. 2. Inefficient mixing.	1. Ensure uniform heating with an oil bath and monitor internal reaction temperature. 2. Use appropriate mechanical stirring for the reaction volume.

Optimized Experimental Protocol

This protocol incorporates best practices to maximize yield and purity.

Materials:

• Anthranilamide (1.36 g, 10.0 mmol, 1.0 equiv)

• Anhydrous Acetone (20 mL, excess)

• p-Toluenesulfonic acid monohydrate (p-TSA) (95 mg, 0.5 mmol, 0.05 equiv)

• Toluene (20 mL)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate and Hexanes for purification

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anthranilamide (1.36 g), toluene (20 mL), and anhydrous acetone (20 mL).

• Catalyst Addition: Add p-TSA (95 mg) to the suspension.

• Reaction: Heat the reaction mixture to reflux (approx. 80-85°C) using an oil bath. Monitor the reaction progress by TLC (using 3:1 Hexanes:Ethyl Acetate as eluent) every hour. The reaction is typically complete within 4-6 hours, indicated by the disappearance of the anthranilamide spot.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution (2 x 20 mL) to quench the acid catalyst.

  • Wash with brine (1 x 20 mL).

  • Separate the organic layer, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude solid from an ethyl acetate/hexanes mixture. Dissolve the crude product in a minimal amount of hot ethyl acetate and add hexanes dropwise until the solution becomes cloudy.

  • Allow the solution to cool slowly to room temperature and then place it in an ice bath for 30 minutes.

  • Collect the resulting white crystalline solid by vacuum filtration, wash with cold hexanes, and dry under high vacuum.

  • Expected Yield: 75-85%.

Caption: From setup to characterization: a typical workflow.

References

• ResearchGate. (n.d.). One‐pot Synthesis of Quinazolinones 4 from Isatoic Anhydride, Amines 1.... Retrieved from [Link]

• American Chemical Society. (2025). Cyclization Reaction of α-Hydroxyketones with Anthranilamides or 2-Aminobenzenesulfonamides for the Synthesis of Quinazolinones.

• Frontiers. (n.d.). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Retrieved from [Link]

• ACS Publications. (2026). Cyclization Reaction of α-Hydroxyketones with Anthranilamides or 2-Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines. ACS Omega.

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Retrieved from [Link]

• Sci-Hub. (n.d.). 2,2-Dimethyl-3-(4-methylphenyl)-1,2-dihydroquinazolin-4(3H)-one. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydroquinazolinones. Retrieved from [Link]

• Taylor & Francis Online. (2025). A facile synthesis of 2-substituted-2,3-dihydro-4(1H)-quinazolinones in 2,2,2-trifluoroethanol.

• National Institutes of Health. (n.d.). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. PMC. Retrieved from [Link]

• MDPI. (n.d.). 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. Retrieved from [Link]

• PubMed. (2016). Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Retrieved from [Link]

• Baghdad Science Journal. (n.d.). Design, synthesis and characterization of a new series of 2,3-dihydroquinazolin-4(1H)-one (DHQZ-1) derivatives and evaluation of. Retrieved from [Link]

• National Institutes of Health. (2022). Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms for synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Retrieved from [Link]

Sources

• 1. Frontiers | Recent advances and prospects in the organocatalytic synthesis of quinazolinones [frontiersin.org]
• 2. Quinazolinone synthesis [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Welcome to the dedicated support center for the purification of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocyclic compound. Here, we move beyond simple protocols to address the nuanced challenges that can arise during purification, providing not just solutions but the fundamental reasoning behind them.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries encountered during the purification of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Q1: My crude product is a sticky oil instead of a solid. What is the likely cause? A1: This is a frequent issue, often caused by the presence of unreacted starting materials (particularly anthranilamide), residual solvent, or the formation of low-melting eutectic mixtures with impurities. The first step is to ensure your reaction has gone to completion via TLC or LCMS. If starting material is present, a revised purification strategy like column chromatography may be necessary. If the issue is residual solvent, drying under high vacuum for an extended period is recommended.

Q2: What is the best single solvent for recrystallizing 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one? A2: Ethanol or ethanol/water mixtures are commonly reported as effective recrystallization solvents.[1][2][3] The ideal solvent system provides good solubility at elevated temperatures and poor solubility at room temperature or below, maximizing crystal recovery. Always start with a small-scale solvent screen to confirm the optimal choice for your specific impurity profile.

Q3: After purification, my NMR spectrum shows broad peaks for the N-H protons. Is this normal? A3: Yes, this is quite common. The protons on the nitrogen atoms (N1 and N3) can undergo chemical exchange, which leads to peak broadening in the ¹H NMR spectrum. The presence of even trace amounts of acidic or basic impurities can catalyze this exchange and exacerbate the broadening. The key is to ensure the aromatic and methyl peaks are sharp and integrate correctly.

Q4: I see a small peak at a higher m/z in my mass spectrum. What could it be? A4: This could be an oxidized byproduct, 2,2-Dimethyl-2,3-dihydroquinazolin-4(1H)-one, where the trihydro- core has been oxidized to a dihydro- system. This can happen if the reaction or workup is exposed to air for prolonged periods, especially at elevated temperatures.[4] Using an inert atmosphere during the reaction can help prevent this.

In-Depth Troubleshooting Guides

This section provides a deeper analysis of complex purification challenges, offering systematic approaches to diagnose and solve them.

Challenge 1: Persistent Contamination with Anthranilamide (Starting Material)

Underlying Cause: Anthranilamide, a common starting material for this synthesis, has moderate polarity and hydrogen bonding capabilities, similar to the product. This can lead to co-precipitation or smearing during chromatography, making separation difficult.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for removing anthranilamide.

Step-by-Step Protocol:

• Acidic Wash: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic amine group of anthranilamide will be protonated, forming a water-soluble salt that partitions into the aqueous layer. Your product, a less basic amide, should remain in the organic layer.

• Separate the layers. Wash the organic layer again with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Assess the purity. If anthranilamide is still present, column chromatography is the recommended next step.

Challenge 2: Product Fails to Crystallize ("Oiling Out")

Underlying Cause: "Oiling out" occurs when a compound's solubility at a given temperature is exceeded, but the molecules lack the proper orientation or energy to form an ordered crystal lattice. This is often due to the presence of impurities that disrupt lattice formation or cooling the solution too rapidly.

Recommended Solutions:

• Reduce Cooling Rate: Allow the hot, saturated solution to cool to room temperature slowly and undisturbed. Once at room temperature, transfer the flask to an ice bath to maximize precipitation.[5]

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Add a Seed Crystal: If you have a small amount of pure, solid product, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.

• Employ a Two-Solvent System: If a single solvent fails, a two-solvent system is a powerful alternative.[5][6]

  • Dissolve the crude product in a minimal amount of a "good" solvent in which it is highly soluble (e.g., ethanol or acetone).

  • Warm the solution gently.

  • Slowly add a "poor" solvent in which the product is insoluble (e.g., water or hexane) dropwise until the solution becomes persistently cloudy.[5]

  • Add a drop or two of the "good" solvent to redissolve the precipitate and make the solution clear again.

  • Allow the mixture to cool slowly. This method carefully approaches the point of insolubility, providing a better environment for crystal formation.

Recommended Purification Protocols

Protocol 1: Recrystallization from a Mixed Solvent System (Ethanol/Water)

This protocol is effective when dealing with moderately polar impurities.

Methodology:

• Place the crude 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to completely dissolve the solid.

• While keeping the solution hot, add hot water dropwise until the first sign of persistent cloudiness (turbidity) appears.

• Add 1-2 more drops of hot ethanol to redissolve the precipitate and ensure the solution is clear and saturated.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold ethanol/water mixture.[5]

• Dry the crystals under vacuum to a constant weight.

Data Summary Table:

Solvent System	Good Solvent Properties	Poor Solvent Properties	Typical Ratio (Good:Poor)	Notes
Ethanol / Water	Dissolves product and non-polar impurities	Dissolves polar impurities; product is insoluble	~9:1 to 5:1	Excellent for removing highly polar or ionic impurities.
Acetone / Hexane	Dissolves product and polar impurities	Dissolves non-polar impurities; product is insoluble	Varies	Good for removing greasy, non-polar side products.[6]
THF / Hexane	High solvating power for the product	Induces precipitation effectively	Varies	A versatile system, but THF can be harder to remove completely.[7]

Protocol 2: Purification by Column Chromatography

This is the method of choice for complex mixtures or when recrystallization fails to remove impurities with similar solubility profiles.

Caption: General workflow for purification via column chromatography.

Methodology:

• Stationary Phase: Use standard silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent): A gradient system of Hexane/Ethyl Acetate is a good starting point. Begin with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity to elute your product.

• Sample Loading: For best results, pre-adsorb your crude material onto a small amount of silica gel. To do this, dissolve the product in a volatile solvent (like dichloromethane), mix in silica gel until a free-flowing powder is formed, and evaporate the solvent completely. Carefully add this powder to the top of your packed column.

• Elution and Collection: Begin elution and collect fractions. Monitor the separation using Thin Layer Chromatography (TLC).

• Combine and Concentrate: Combine the fractions containing the pure product (as determined by TLC), and remove the solvent under reduced pressure to yield the purified 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.[8][9]

Characterization & Purity Assessment

After purification, it is critical to confirm the identity and purity of the final compound.

• Melting Point: A sharp melting point close to the literature value is a strong indicator of purity.

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation.[2] Look for the characteristic singlet for the two methyl groups (~1.5 ppm) and the expected aromatic splitting pattern.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound (C10H12N2O, MW: 176.22 g/mol ).

• Infrared (IR) Spectroscopy: Expect to see characteristic peaks for N-H stretching (~3300-3200 cm⁻¹) and a strong C=O (amide) stretch (~1670 cm⁻¹).[10]

By understanding the chemical principles behind these purification challenges and applying these systematic troubleshooting guides, you can significantly improve the efficiency and success of your experimental work.

References

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Haydl, A. M., et al. (2012). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. Journal of Medicinal Chemistry, 55(9), 4247-4256. Available from: [Link]

• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Rizwan, M., et al. (2021). 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. Molecules, 26(15), 4585. Available from: [Link]

• Samelyuk, Y., & Kaplaushenko, A. (2016). Substances yield after recrystallization from different solvents. ResearchGate. Available from: [Link]

• Asghari, S., Ramezani, M., & Razzaghi-Asl, N. (2015). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Research in Pharmaceutical Sciences, 10(5), 386-394. Available from: [Link]

• Sharma, S., et al. (2022). An Efficient Green Protocol for Synthesis of 2,3-Dihydroquinazolin-4(1H)-ones Using SBA-16/GPTMS-TSC-Cu under Solvent-Free Conditions. ResearchGate. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydroquinazolinones. Retrieved from [Link]

• Wang, Y., et al. (2023). Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives. Crystals, 13(8), 1254. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability of this compound in solution. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity of your experiments.

Introduction to the Stability of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one belongs to the 2,3-dihydroquinazolin-4(1H)-one (DHQ) class of heterocyclic compounds. While the quinazolinone scaffold is a privileged structure in medicinal chemistry, the stability of the dihydro- form, particularly the aminal functional group at the C2 position, can be a critical factor in experimental design and data interpretation. This guide will walk you through the potential stability challenges and how to address them.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in solution?

A1: Based on the chemistry of the 2,3-dihydroquinazolin-4(1H)-one scaffold, the two most probable degradation pathways for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one are hydrolysis and oxidation .

• Hydrolysis: The quinazolinone ring system can be susceptible to hydrolysis, particularly under basic conditions. For a related quinazolinone analog, significant degradation was observed under alkaline conditions, while it remained relatively stable in acidic and neutral environments[1][2]. The likely point of hydrolytic cleavage is the amide bond within the quinazolinone ring, which would lead to ring-opening.

• Oxidation: The dihydro- a a key structural feature, is prone to oxidation to form the more stable aromatic quinazolin-4(3H)-one derivative. This oxidation can be chemically induced or occur via photo-oxidation upon exposure to light[3][4][5][6].

Q2: I'm observing a loss of my compound in a DMSO stock solution over time. What could be the cause?

A2: While DMSO is a common solvent for creating stock solutions, long-term storage of certain compounds in DMSO can lead to degradation. Studies have shown that the stability of compounds in DMSO can be affected by factors such as the presence of water and storage temperature[7][8][9][10]. For some heterocyclic compounds, instability in DMSO has been reported[11]. It is recommended to minimize the storage time of stock solutions in DMSO and to use anhydrous DMSO to reduce water-mediated degradation. For long-term storage, preparing aliquots and storing them at -20°C or -80°C is advisable. A study on a diverse set of compounds showed that most were stable for 15 weeks at 40°C in DMSO, but water was a more significant factor in compound loss than oxygen[8][9].

Q3: How does pH affect the stability of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in aqueous solutions?

A3: As mentioned in Q1, the stability of the quinazolinone ring is pH-dependent. Based on studies of similar structures, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is expected to be most stable in neutral to mildly acidic aqueous solutions. Strong basic conditions are likely to promote hydrolysis and subsequent degradation. When preparing aqueous solutions, it is crucial to use buffers to maintain a stable pH.

Q4: My experimental results are inconsistent. Could photostability be an issue?

A4: Yes, photostability is a valid concern. Research has demonstrated that 2,3-dihydroquinazolin-4(1H)-ones can undergo photo-oxidation to the corresponding quinazolin-4(3H)-ones when exposed to UV light[3][4]. To mitigate this, it is best practice to protect solutions of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one from light by using amber vials or by wrapping containers in aluminum foil.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Analysis

Possible Cause: Degradation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Troubleshooting Steps:

• Identify the Degradants:

  • Oxidation Product: The most likely degradation product is the oxidized form, 2,2-Dimethyl-2,3-dihydroquinazolin-4(1H)-one. This compound will have a lower molecular weight by 2 Da. Analyze your sample by LC-MS to check for a peak with the corresponding m/z.

  • Hydrolysis Products: Under harsh basic conditions, you may observe ring-opened products. These will have significantly different retention times and mass spectra.

• Perform a Forced Degradation Study: To confirm the identity of the degradation products, a forced degradation study is highly recommended. This involves intentionally degrading the compound under controlled stress conditions.

Issue 2: Loss of Potency in Biological Assays

Possible Cause: Degradation of the active compound in the assay medium.

Troubleshooting Steps:

• Assess Stability in Assay Buffer: Incubate 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in your cell culture medium or assay buffer under the same conditions as your experiment (e.g., 37°C, 5% CO2) for the duration of the assay. Analyze samples at different time points by HPLC to quantify the amount of remaining compound.

• Optimize Solution Preparation:

  • Prepare fresh solutions of the compound immediately before each experiment.

  • If using a DMSO stock, ensure the final concentration of DMSO in the assay medium is low (typically <0.5%) to minimize solvent effects and potential long-term stability issues.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for a forced degradation study to identify potential degradation products of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Materials:

• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV or PDA detector

• LC-MS system (for identification of degradants)

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in methanol or acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 4 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Keep 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution to a calibrated light source (as per ICH Q1B guidelines) for a defined period. Keep a control sample wrapped in foil.

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

  • If degradation is observed, analyze the samples by LC-MS to determine the mass of the degradation products.

Protocol 2: Stability-Indicating HPLC Method

This is a general-purpose reversed-phase HPLC method that can be optimized for the analysis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and its potential degradation products.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

Note: This method should be validated to ensure it can separate the parent compound from all potential degradation products.

Visualizations

Potential Degradation Pathways

Caption: Workflow for a forced degradation study.

References

• Stability-indicating HPLC Method for Determination of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one, a Potential Anticancer Agent. (URL: [Link])

• Stability Indicating HPLC Method for Determination of 7,8,9,10 Tetrahydroazepino[2,1b]quinazolin-12(6H)-one, a Potential Anti-Cancer Agent. (URL: [Link])

• Light induced oxidation of 2,3-dihydroquinazolin-4(1H)-ones. (URL: [Link])

• Light-induced oxidation of 2,3-dihydroquinazolin-4(1H)-ones. (URL: [Link])

• The effect of room-temperature storage on the stability of compounds in DMSO. (URL: [Link])

• Forced degradation studies: A critical lens into pharmaceutical stability. (URL: Not available)

• The Brönsted Basicities of N-Heterocyclic Olefins in DMSO: An Effective Way to Evaluate the Stability of NHO-CO2 Adducts. (URL: [Link])

• Proposed mechanism of 2,3-dihydroquinazolin-4(1H)-ones via multicomponent reaction. (URL: [Link])

• Studies on Repository Compound Stability in DMSO under Various Conditions. (URL: [Link])

• A new concise synthesis of 2,3-dihydroquinazolin-4(1H)-ones. (URL: Not available)

• Studies on repository compound stability in DMSO under various conditions. (URL: [Link])

• Determination of the Stabilities of New Quinazoline Derivatives by HPLC. (URL: [Link])

• 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. (URL: [Link])

• 2,3-Dihydroquinazolin-4(1H)-one as a privileged scaffold in drug design. (URL: [Link])

• Development of forced degradation and stability indicating studies of drugs—A review. (URL: [Link])

• Stability of screening compounds in wet DMSO. (URL: [Link])

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,3-Dihydroquinazolin-4(1H)-one as a privileged scaffold in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Welcome to the dedicated technical guide for the synthesis and crystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS 77726-78-4). As researchers and drug development professionals, we understand that obtaining a pure, crystalline final product is paramount for downstream applications. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to address common challenges encountered during the crystallization of this specific quinazolinone derivative. My goal is to provide not just solutions, but also the underlying chemical principles to empower you to optimize your experimental outcomes.

Part 1: Synthesis and Impurity Profile FAQs

A successful crystallization begins with a high-quality crude product. Understanding the synthesis and potential side products is the first step in troubleshooting purification. The most common synthesis for this compound involves the acid-catalyzed condensation of anthranilamide with acetone.[1][2]

Q1: What are the most likely impurities in my crude 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one product?

A1: The impurity profile is typically dictated by the reaction's completeness and work-up procedure. Key impurities to look for are:

• Unreacted Starting Materials: Residual anthranilamide is a common impurity if the reaction has not gone to completion.

• Uncyclized Intermediate: An imine intermediate can form between anthranilamide and acetone, which may not fully cyclize. This would present different amide and aromatic proton signals in an NMR spectrum compared to the target compound.[3]

• Solvent Residue: Solvents used in the reaction or work-up (e.g., ethanol, ethyl acetate, THF) are frequently observed in initial characterization.[3]

• Water: The presence of water can be indicated by a broad peak in the ¹H NMR spectrum and can also interfere with crystallization.[3]

Below is a diagram illustrating the general synthesis pathway, highlighting the key reactants that may persist as impurities.

Caption: General synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Q2: My post-synthesis product has a broad melting point that is lower than the literature value. What does this mean?

A2: A broad or depressed melting point is a classic sign of an impure compound.[3] Impurities disrupt the uniform crystalline lattice of a solid, requiring less energy (a lower temperature) to transition to a liquid phase over a wider temperature range. This indicates that further purification, such as recrystallization, is necessary before proceeding.

Part 2: Troubleshooting Crystallization

This section addresses the most common issues encountered during the crystallization process itself.

Q3: I've finished the reaction, removed the solvent, and am left with a persistent oil instead of a solid. What should I do?

A3: This phenomenon, known as "oiling out," occurs when the compound separates from the solution at a temperature above its melting point, often due to being supersaturated with impurities or cooling too rapidly.

Troubleshooting Steps:

• Re-dissolve: Return the flask to the heat source.

• Add More Solvent: Add a small amount (e.g., 10-20% more) of the "good" solvent (the one in which your compound is soluble when hot).[4] This ensures the compound remains in solution for a longer period during cooling.

• Ensure Purity: If oiling out persists, it may be caused by significant impurities. Consider a pre-purification step, such as passing the crude material through a short plug of silica gel, or performing a liquid-liquid extraction to remove baseline impurities.

• Slow Cooling: This is critical. After dissolving the oil, allow the solution to cool to room temperature slowly on the benchtop, undisturbed. Do not place it directly in an ice bath. Rapid cooling encourages precipitation rather than crystallization.[4]

• Induce Crystallization: If no crystals form after slow cooling, try scratching the inside of the flask with a glass rod at the solution's surface. This creates microscopic imperfections on the glass that can serve as nucleation sites.

Q4: My crystallization attempt resulted in a very low yield. Where did my compound go?

A4: A low yield is most commonly due to one of two reasons:

• Excessive Solvent: Using too much solvent for the recrystallization will result in a significant portion of your product remaining dissolved in the mother liquor even after cooling.[4] To check this, take a drop of the filtrate (mother liquor) on a watch glass and let it evaporate. A large amount of solid residue indicates substantial product loss. You can try to recover this by evaporating some solvent from the mother liquor and attempting a second crystallization.

• Premature Crystallization: If the solution cools too quickly during a hot filtration step (intended to remove insoluble impurities), the product can crystallize prematurely on the filter paper or in the funnel. To prevent this, use a pre-heated funnel and filter the solution as quickly as possible.

Q5: I managed to get crystals, but they are very fine needles or powder. How can I grow larger, higher-quality crystals?

A5: The formation of very small crystals is typically a result of rapid crystallization, where many nucleation sites form simultaneously, preventing any single crystal from growing large.

Strategies for Larger Crystals:

• Slower Cooling: As mentioned before, this is the most effective method. A slower temperature gradient reduces the rate of nucleation and allows for more orderly growth on existing crystal lattices.

• Solvent System Optimization: The choice of solvent is crucial. You are looking for a solvent (or solvent pair) in which the compound has high solubility at high temperatures and low solubility at low temperatures. A common technique is to dissolve the compound in a minimum amount of a hot, soluble solvent (e.g., ethanol) and then slowly add a miscible "anti-solvent" (in which it is insoluble, e.g., water or hexane) until the solution just begins to turn turbid. Re-heat to clarify and then cool slowly.[3]

The following flowchart provides a systematic approach to troubleshooting common crystallization failures.

Caption: Troubleshooting workflow for crystallization.

Part 3: Protocols and Data

Experimental Protocol: Recrystallization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

This protocol provides a general guideline. The optimal solvent and volumes should be determined empirically on a small scale first.

• Solvent Selection: Based on literature for similar compounds, solvent systems like Ethanol/Water, Ethyl Acetate/Hexane, or recrystallization from Hexanes alone are good starting points.[3][5]

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of the primary "good" solvent (e.g., hot Ethyl Acetate) required to just dissolve the solid at its boiling point.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration into a clean, pre-heated flask. This prevents premature crystallization in the funnel.

• Induce Crystallization:

  • Single Solvent: Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Solvent Pair: While the primary solution is still hot, add the "anti-solvent" (e.g., Hexane) dropwise until the solution remains faintly turbid. Add a drop or two of the primary solvent to re-clarify, then remove from heat and cool slowly.

• Crystal Growth: Cover the flask and leave it undisturbed on a benchtop to cool to room temperature. For maximum yield, you can later place it in an ice bath for 20-30 minutes.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of ice-cold anti-solvent (or the recrystallization solvent) to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Data Table: Recommended Solvents for Crystallization

The table below summarizes potential solvents based on their typical use for quinazolinone derivatives.

Solvent Class	Good "Dissolving" Solvents (Hot)	Good "Anti-Solvents" (Poorly Soluble)
Alcohols	Ethanol, Methanol	Water
Esters	Ethyl Acetate	Hexane, Heptane
Halogenated	Dichloromethane (DCM)	Hexane, Pentane
Ethers	Tetrahydrofuran (THF)	Hexane, Heptane
Hydrocarbons	Toluene	Hexane, Heptane

References

• BenchChem. (2025). Troubleshooting unexpected results in 2-Acetyl-4(3H)-quinazolinone experiments.

• Al-Ostath, A., et al. (2022). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers in Chemistry. [Link]

• Cheng, R., et al. (2013). One-Pot Synthesis of Quinazolinones from Anthranilamides and Aldehydes via p-Toluenesulfonic Acid Catalyzed Cyclocondensation and Phenyliodine Diacetate Mediated Oxidative Dehydrogenation. Synthesis, 45(21), 2998-3006. [Link]

• Chinigo, G. M., et al. (2008). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. Journal of Medicinal Chemistry, 51(15), 4620–4631. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• BenchChem. (2025). Troubleshooting common issues in quinazoline synthesis protocols.

• Organic Chemistry Portal. (2021). Synthesis of 2,3-dihydroquinazolinones. [Link]

• Organic Chemistry Portal. (2024). Synthesis of quinazolinones. [Link]

• Shi, D., et al. (2003). 2,2-Dimethyl-3-(4-methylphenyl)-1,2-dihydroquinazolin-4(3H)-one. Acta Crystallographica Section E: Structure Reports Online, 59(11), o1689–o1690. [Link]

• Khan, I., et al. (2018). 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. Molecules, 23(12), 3129. [Link]

Sources

• 1. Frontiers | Recent advances and prospects in the organocatalytic synthesis of quinazolinones [frontiersin.org]
• 2. 2,3-Dihydroquinazolinone synthesis [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for synthesizing 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives

Technical Support Center: Synthesis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives

This guide serves as a dedicated resource for researchers, chemists, and drug development professionals engaged in the synthesis of 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one derivatives. These scaffolds are of significant interest due to their diverse biological activities, including potential anticancer, anti-inflammatory, and antiviral properties.[1][2][3] This document moves beyond simple protocols to provide in-depth, field-tested insights into optimizing reaction conditions, troubleshooting common experimental hurdles, and understanding the underlying chemical principles.

Part 1: Foundational Knowledge & FAQs

This section addresses the most common initial queries regarding the synthesis of this quinazolinone scaffold.

Core Synthesis Pathway

The most prevalent and efficient method for synthesizing 2,2-dimethyl-1,2,3-trihydroquinazolin-4-ones is the one-pot condensation reaction between 2-aminobenzamide and acetone (or other ketones for different C2-disubstitution). This reaction is typically catalyzed by an acid or, in some cases, proceeds under neat or solvent-free conditions at elevated temperatures.[4]

Caption: General reaction mechanism for quinazolinone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the essential starting materials and their required purity? A1: The primary starting materials are 2-aminobenzamide and a ketone, typically acetone for the 2,2-dimethyl derivative. The purity of these reagents is paramount. Impurities in 2-aminobenzamide, such as anthranilic acid, can lead to unwanted side reactions. It is advisable to verify the purity by NMR or melting point and recrystallize if necessary.[5]

Q2: What is the role of a catalyst in this reaction? A2: While the reaction can sometimes proceed thermally, a catalyst significantly enhances the rate and yield. Acid catalysts, such as lactic acid, p-toluenesulfonic acid (p-TSA), or sodium hydrogen sulfate, serve a dual purpose: they activate the ketone's carbonyl group for nucleophilic attack by the aniline nitrogen and facilitate the dehydration step by protonating the hydroxyl group of the hemiaminal intermediate, making it a better leaving group (water).[1][4]

Q3: How should I monitor the reaction's progress effectively? A3: Thin Layer Chromatography (TLC) is the most straightforward method.[6] Use a solvent system like ethyl acetate/hexane (e.g., 3:7 or 1:1 v/v) to track the consumption of 2-aminobenzamide (which is typically more polar) and the appearance of the less polar quinazolinone product spot. The reaction is generally considered complete when the 2-aminobenzamide spot is no longer visible.[5]

Q4: What are the typical reaction times and temperatures? A4: This is highly dependent on the specific substrates, solvent, and catalyst used. Reactions can range from a few hours to over 24 hours.[7] Temperatures often vary from 70°C to reflux conditions in solvents like ethanol or THF.[1][4] Solvent-free reactions may require higher temperatures (e.g., 100-120°C).[8] Optimization is key, and running small-scale trials at different temperatures is recommended.[5]

Part 2: Troubleshooting Guide for Common Experimental Issues

This section is structured to provide direct solutions to specific problems encountered during the synthesis.

Issue 1: Low or Non-Existent Product Yield

Q: My TLC shows unreacted starting material and only a faint product spot, even after prolonged reaction time. What are the likely causes and corrective actions?

A: This is a common issue stemming from several potential sources. A systematic approach is required to diagnose the problem.

Caption: Troubleshooting workflow for low product yield.

Causality & Solutions:

• Purity of Reactants: As mentioned in the FAQ, impurities can halt the reaction. Anthranilic acid, a common impurity from the hydrolysis of 2-aminobenzamide, can react with the ketone to form an alternative, undesired imine.

  • Self-Validation: Run a TLC of your starting 2-aminobenzamide against a pure standard or anthranilic acid. A single spot corresponding to the standard validates its purity.

• Catalyst Inactivity: Acid catalysts can be hygroscopic and absorb water, reducing their activity. Some catalysts may be poisoned by impurities in the solvent or starting materials.

  • Solution: Always use a fresh batch of catalyst or dry it in a vacuum oven before use. Ensure your solvents are anhydrous if the reaction is sensitive to water.

• Suboptimal Reaction Conditions: The choice of solvent and temperature is critical. The solvent must solubilize the reactants while facilitating the reaction kinetics. Temperature provides the necessary activation energy for the cyclization and dehydration steps.

  • Expert Insight: Polar aprotic solvents like DMF or DMSO can accelerate the reaction but may complicate workup. Protic solvents like ethanol are common but can participate in side reactions if conditions are not optimized. A systematic screening is often the most effective approach.[5][8]

Solvent	Typical Temperature	Advantages	Disadvantages	Reference
Ethanol	Reflux (~78°C)	Good solubility, easy to remove	Can be slow, protic nature may interfere	[9]
THF	Reflux (~66°C)	Aprotic, good for sensitive substrates	Lower boiling point may require longer times	[1]
Toluene	Reflux (~111°C)	Allows for azeotropic removal of water	Poor solubility for 2-aminobenzamide	[5]
DMSO	100-160°C	High boiling point, excellent solvent	Difficult to remove during workup	[7][8]
Neat (Solvent-free)	70-120°C	Green chemistry, high concentration	Potential for thermal degradation	[4]

• Reaction Equilibrium: The final cyclization step is a dehydration reaction, which is reversible. If the water produced is not removed, the equilibrium may lie towards the intermediate, preventing product formation.

  • Solution: For reactions in solvents like toluene, use a Dean-Stark apparatus to azeotropically remove water. For other setups, adding a chemical drying agent like anhydrous MgSO₄ or molecular sieves can be effective.

Issue 2: Significant Formation of Side Products

Q: My reaction mixture is complex, with multiple spots on the TLC plate. How do I identify and minimize these impurities?

A: Side product formation usually indicates that either the reaction conditions are too harsh or an intermediate is not proceeding to the next step.

• Common Side Product 1: Uncyclized Schiff Base Intermediate: This occurs when the intramolecular nucleophilic attack of the amide nitrogen onto the imine carbon is slow.

  • Cause: Insufficient activation by the catalyst or a sterically hindered substrate.

  • Solution: Increase the catalyst loading or switch to a stronger acid catalyst. Ensure the temperature is high enough to overcome the activation barrier for cyclization.

• Common Side Product 2: Oxidation to Quinazolinone: The 1,2,3-trihydroquinazolin-4-one product can sometimes be oxidized to the fully aromatic quinazolin-4-one, especially at high temperatures in the presence of air (oxygen).

  • Cause: Presence of an oxidizing agent or atmospheric oxygen at high temperatures.

  • Solution: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Avoid excessive heating. If oxidation is a persistent issue, consider adding a mild reducing agent during workup, though this can complicate purification.[5]

• Common Side Product 3: Racemization: If your synthesis is designed to be stereoselective (for derivatives with a chiral center at C2), be aware that the aminal stereocenter is sensitive to racemization, particularly under basic conditions.[10]

  • Cause: Deprotonation of the N1-H can lead to ring-opening and loss of stereochemical information.

  • Solution: Avoid strong bases during workup and purification. Use buffered aqueous solutions if pH adjustment is necessary. Hydrazine has been reported as a mild reagent for cleaving chiral auxiliaries without causing racemization.[10]

Issue 3: Difficulty in Product Isolation and Purification

Q: The workup is messy, and I'm struggling to get a pure product, either by crystallization or column chromatography. What are some robust purification strategies?

A: Effective purification begins with a well-designed workup procedure.

Step-by-Step Purification Protocol:

• Initial Quench & Extraction:

  • After cooling the reaction mixture, dilute it with an organic solvent that is immiscible with water (e.g., ethyl acetate or dichloromethane).[5]

  • Wash the organic layer sequentially with a weak base (e.g., saturated NaHCO₃ solution) to remove the acid catalyst, followed by water, and finally brine to remove bulk water.

  • Expert Insight: The pH of the aqueous layer is critical. Ensure it is neutral or slightly basic to keep your product in its non-protonated, organic-soluble form.[5]

• Crystallization:

  • This is the preferred method for obtaining highly pure material.

  • Solvent Screening: After drying and concentrating the organic layer, attempt recrystallization from various solvents. A good starting point is an ethanol/water or ethyl acetate/hexane solvent system. Dissolve the crude product in a minimum amount of the more soluble hot solvent, then slowly add the less soluble "anti-solvent" until turbidity persists. Allow to cool slowly.

• Column Chromatography:

  • If crystallization fails, silica gel chromatography is the next step.

  • Solvent System (Eluent): A gradient of ethyl acetate in hexane is typically effective. Start with a low polarity (e.g., 10% EtOAc in hexane) and gradually increase the polarity. The product is moderately polar and should elute accordingly.

  • TLC as a Guide: Use the Rf value from your TLC analysis to predict the required eluent polarity. An Rf of ~0.3 is ideal for good separation.

Caption: A robust workflow for product workup and purification.

References

• Organic Chemistry Portal. (n.d.). 2,3-Dihydroquinazolinone synthesis. Retrieved from [Link]

• Saleem, M., et al. (2020). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. Retrieved from [Link]

• Dast-Amal, Z., et al. (2015). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Research in Pharmaceutical Sciences. Available at: [Link]

• Shi, D., et al. (2003). 2,2-Dimethyl-3-(4-methylphenyl)-1,2-dihydroquinazolin-4(3H)-one. Acta Crystallographica Section E Structure Reports Online. Available at: [Link]

• ResearchGate. (n.d.). Mechanisms for synthesis of 2,3-dihydroquinazolin-4(1H)-ones. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one. Retrieved from [Link]

• Google Patents. (n.d.). RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline.

• JoVE. (2016). Facile Preparation of 4-Substituted Quinazoline Derivatives. Available at: [Link]

• Baghdad Science Journal. (2022). Design, synthesis and characterization of a new series of 2,3-dihydroquinazolin-4(1H)-one (DHQZ-1) derivatives and evaluation of. Available at: [Link]

• PubMed. (2016). Discovery and optimization of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones as potent and selective PKCθ inhibitors. Available at: [Link]

• National Institutes of Health. (2009). Asymmetric Synthesis of 2,3-Dihydro-2-arylquinazolin-4-ones: Methodology and Application to a Potent Fluorescent Tubulin Inhibitor with Anticancer Activity. Available at: [Link]

• PubMed Central. (2022). Design, synthesis and biological evaluation of 2-aminoquinazolin-4(3H)-one derivatives as potential SARS-CoV-2 and MERS-CoV treatments. Available at: [Link]

• National Institutes of Health. (2014). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Available at: [Link]

• MDPI. (2024). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Available at: [Link]

• ACS Omega. (2019). Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. Available at: [Link]

• MDPI. (2017). 2,3-Dihydroquinazolin-4(1H)-one as a New Class of Anti-Leishmanial Agents: A Combined Experimental and Computational Study. Available at: [Link]

• PubMed Central. (2020). 2,3-Dihydroquinazolin-4(1H)-one as a privileged scaffold in drug design. Available at: [Link]

• RSC Publishing. (2016). 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation. Available at: [Link]

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• 2. Design, synthesis and biological evaluation of 2-aminoquinazolin-4(3H)-one derivatives as potential SARS-CoV-2 and MERS-CoV treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,3-Dihydroquinazolin-4(1H)-ones and quinazolin-4(3H)-ones as broad-spectrum cytotoxic agents and their impact on tubulin polymerisation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Optimizing Cell Permeability for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives. This guide is designed to provide in-depth troubleshooting and practical advice for overcoming common challenges in cell permeability optimization. Our goal is to equip you with the knowledge to design robust experiments, interpret your data accurately, and accelerate your research.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions you may have when starting your cell permeability experiments with this class of compounds.

Q1: My 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivative has poor aqueous solubility. How can I prepare it for a cell-based permeability assay?

A1: Poor aqueous solubility is a common characteristic of quinazolinone derivatives due to their often rigid and lipophilic structures.[1] The first step is to create a concentrated stock solution in a water-miscible organic solvent, with dimethyl sulfoxide (DMSO) being the most frequent choice.[1] When preparing your working solution for the assay, it is crucial to dilute the DMSO stock into your aqueous buffer incrementally while vortexing to minimize precipitation.[1] If precipitation persists, consider lowering the final assay concentration or incorporating a small percentage (1-5% v/v) of a co-solvent like ethanol or polyethylene glycol (PEG) into your buffer.[1]

Q2: I'm seeing inconsistent results in my Caco-2 permeability assays. What could be the cause?

A2: Inconsistent results in Caco-2 assays can stem from several factors. A primary reason is the variability in the integrity of the Caco-2 cell monolayer.[2] It is essential to verify monolayer integrity before each experiment by measuring the Transepithelial Electrical Resistance (TEER), which should ideally be between 300-500 Ω·cm².[3] Another common issue is the precipitation of the compound in the cell culture medium, leading to variable effective concentrations.[1] Visually inspect your assay plates for any signs of precipitation.

Q3: What is the difference between the PAMPA and Caco-2 permeability assays, and which one should I use for my quinazolinone derivatives?

A3: The Parallel Artificial Membrane Permeability Assay (PAMPA) utilizes a synthetic membrane to model passive diffusion and is a high-throughput, cost-effective screening tool.[3][4] However, it does not account for active transport or efflux mechanisms.[4] The Caco-2 assay, on the other hand, uses a monolayer of human colon cancer cells that differentiate to mimic the intestinal epithelium, complete with transporters like P-glycoprotein (P-gp).[3][5] This makes the Caco-2 assay more biologically relevant for predicting in vivo absorption.[6] For initial screening of a large number of derivatives for passive permeability, PAMPA is a good starting point. For lead optimization and to investigate the role of transporters, the Caco-2 assay is indispensable.[5][6]

Q4: My compound shows high permeability in the PAMPA assay but low permeability in the Caco-2 assay. What does this discrepancy suggest?

A4: This is a classic indication that your compound may be a substrate for an efflux transporter, such as P-glycoprotein (P-gp), which is expressed in Caco-2 cells but absent in the PAMPA model.[7] Efflux transporters actively pump compounds out of the cell, reducing their net permeability across the monolayer.[8] To confirm this, you can perform a bidirectional Caco-2 assay or use specific P-gp inhibitors like verapamil.[3]

Troubleshooting In-Depth Permeability Issues

This section provides detailed guidance on tackling more complex experimental challenges.

Issue 1: Low Compound Recovery in Caco-2 Assays

Low recovery, where the total amount of the compound in the donor, acceptor, and cell lysate is significantly less than the initial amount, is a frequent and challenging issue.[6]

Causality:

• Poor Solubility & Precipitation: As discussed in the FAQs, the compound may be precipitating out of the solution during the assay.[1]

• Non-Specific Binding: Hydrophobic compounds can bind to the plastic of the assay plates, reducing the concentration available for transport.[3]

• Cellular Metabolism: The compound may be metabolized by enzymes present in the Caco-2 cells.

• Compound Instability: The compound may be unstable in the assay buffer at 37°C.

Troubleshooting Workflow:

A workflow for troubleshooting low compound recovery.

Solutions:

• Address Solubility: Re-evaluate the solubility of your compound in the assay buffer. Consider using solubility-enhancing excipients if necessary.

• Mitigate Non-Specific Binding: Utilize low-protein-binding plates. To quantify binding, run a control experiment without cells and measure the compound concentration in the donor and acceptor wells over time.

• Assess Stability and Metabolism: Incubate your compound in the assay buffer and in the presence of Caco-2 cell lysate separately. Analyze samples at different time points using LC-MS to check for degradation or the appearance of metabolites.

Issue 2: High Efflux Ratio and Its Implications

An efflux ratio (ER), calculated as the ratio of the apparent permeability coefficient (Papp) from the basolateral to apical direction (B-A) to the Papp from the apical to basolateral direction (A-B), greater than 2 is a strong indicator of active efflux.[3]

Causality:

• P-glycoprotein (P-gp) Substrate: Your compound is likely being actively transported out of the cells by P-gp or other efflux transporters like Breast Cancer Resistance Protein (BCRP).[3] This can significantly limit oral bioavailability and penetration into tissues like the brain.[9]

Experimental Approach to Confirm and Characterize Efflux:

A decision tree for investigating high efflux ratios.

Solutions:

• Inhibitor Studies: Conduct the bidirectional Caco-2 assay in the presence and absence of a known P-gp inhibitor. A significant increase in the A-B Papp and a decrease in the efflux ratio in the presence of the inhibitor confirms P-gp involvement.[3]

• MDR1-MDCK Assay: For a more specific assessment of P-gp interaction, the Madin-Darby canine kidney cell line transfected with the human MDR1 gene (MDR1-MDCK) is an excellent tool.[10][11]

• Structural Modification: If efflux is confirmed, medicinal chemistry efforts can be directed towards modifying the compound's structure to reduce its affinity for P-gp.

Issue 3: Potential for Compound-Induced Cytotoxicity

High concentrations of your quinazolinone derivative may be toxic to the cells, compromising the integrity of the Caco-2 monolayer and leading to artificially high permeability values.[12]

Causality:

• Off-target effects: The compound might interact with other cellular targets, leading to cell death.[12]

• High Concentrations: Exceeding the half-maximal inhibitory concentration (IC50) can induce non-specific toxicity.[13]

Assessing and Mitigating Cytotoxicity:

Step	Action	Rationale
1	Determine IC50	Conduct a cell viability assay (e.g., MTT, XTT) to determine the concentration at which your compound inhibits cell growth by 50%.[14]
2	Select Appropriate Assay Concentration	For permeability assays, use a concentration well below the IC50 (typically ≤10 µM) to avoid cytotoxic effects.[13]
3	Monitor Monolayer Integrity	In addition to pre-assay TEER measurements, consider measuring TEER post-assay to ensure the monolayer remained intact throughout the experiment.
4	Lucifer Yellow Co-dosing	Include a paracellular marker like Lucifer Yellow in your assay. An increase in its transport indicates compromised tight junctions.[3]

Experimental Protocols

Protocol: Caco-2 Bidirectional Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions and to calculate the efflux ratio.

Materials:

• Caco-2 cells (passage 20-40)

• 24-well Transwell plates (0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

• Transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4)

• Test compound and analytical standards

• P-gp inhibitor (e.g., verapamil)

• LC-MS/MS system for analysis

Methodology:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture for 21-25 days, changing the medium every 2-3 days, to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Before the experiment, measure the TEER of each well. Only use wells with TEER values within the acceptable range (e.g., 300-500 Ω·cm²).

• Assay Preparation:

  • Wash the cell monolayers twice with pre-warmed transport buffer.

  • Prepare the dosing solutions of your test compound in the transport buffer at the desired concentration. For inhibitor studies, prepare a dosing solution containing both the test compound and the inhibitor.

• Permeability Assay (A-B):

  • Add the dosing solution to the apical (donor) chamber.

  • Add fresh transport buffer to the basolateral (acceptor) chamber.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the apical and basolateral chambers.

• Permeability Assay (B-A):

  • Add the dosing solution to the basolateral (donor) chamber.

  • Add fresh transport buffer to the apical (acceptor) chamber.

  • Follow the same incubation and sampling procedure as for the A-B assay.

• Sample Analysis: Analyze the concentration of the test compound in all collected samples by a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the Papp value for each direction using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Calculate the efflux ratio: ER = Papp (B-A) / Papp (A-B)

References

• Malan, S.F., Chetty, D.J., & du Plessis, J. (2002). Physicochemical properties of drugs and membrane permeability: review article. South African Journal of Science, 98(7), 370-374. [Link]

• Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Permeability for intestinal absorption: Caco-2 assay and related issues. Current Drug Metabolism, 8(7), 669-685. [Link]

• Malan, S.F., Chetty, D.J., & du Plessis, J. (2002). Physicochemical properties of drugs and membrane permeability. Request PDF. [Link]

• Malan, S.F., Chetty, D.J., & du Plessis, J. (2002). Physicochemical properties of drugs and membrane permeability : review article. Semantic Scholar. [Link]

• Troutman, M. D., & Thakker, D. R. (2008). Permeability for Intestinal Absorption: Caco-2 Assay and Related Issues. Current drug metabolism, 9(9), 893–900. [Link]

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• Fiveable. (n.d.). Physicochemical properties. Medicinal Chemistry Class Notes. [Link]

• Malan, S.F., Chetty, D.J., & du Plessis, J. (2002). Physicochemical properties of drugs and membrane permeability : review article. South African Journal of Science. [Link]

• Troutman, M. D., & Thakker, D. R. (2011). Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux. In Springer Nature Experiments. [Link]

• AxisPharm. (n.d.). MDCK-MDR1 Permeability Assay. AxisPharm. [Link]

• Soriano-Meseguer, S., Fuguet, E., Port, A., & Rosés, M. (2020). Optimization of experimental conditions for skin-PAMPA measurements. ADMET and DMPK, 8(2), 125-137. [Link]

• Gertz, M., Harrison, A., Houston, J. B., & Galetin, A. (2010). Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers. Molecular Pharmaceutics, 7(5), 1549-1561. [Link]

• National Center for Biotechnology Information. (2014). Small-Molecule Screens: A Gateway to Cancer Therapeutic Agents with Case Studies of Food and Drug Administration–Approved Drugs. National Center for Biotechnology Information. [Link]

• Ye, Z., He, J., & Wang, Y. (2014). Highly Predictive and Interpretable Models for PAMPA Permeability. Molecular pharmaceutics, 11(8), 2824–2833. [Link]

• Slideshare. (n.d.). caco-2 cell permeability, pampa membrane assays. Slideshare. [Link]

• Technology Networks. (n.d.). Cloe Screen MDR1-MDCK: A Predictive Model of Drug Permeability. Technology Networks. [Link]

• Bentham Science Publisher. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) - Is it Better than Caco-2 for Human Passive Permeability Prediction?. Bentham Science Publisher. [Link]

• Evotec. (n.d.). MDCK-MDR1 Permeability Assay. Evotec. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2006). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. Journal of pharmaceutical sciences, 95(11), 2453–2462. [Link]

• Chen, X., Murawski, A., Patel, K., & Crespi, C. L. (2015). A New PAMPA Model Proposed on the Basis of a Synthetic Phospholipid Membrane. PLoS ONE, 10(2), e0116502. [Link]

• Creative Biolabs. (n.d.). MDCK Permeability. Creative Biolabs. [Link]

• Moon Garden. (2025, April 17). Episode4: Experimental Drug Absorption — Caco-2 vs. PAMPA. Medium. [Link]

• Aneesh, T. P., Sonal, S., & Sankar, C. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. [Link]

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

• YouTube. (2014, November 6). High-Content Screening and Analysis in Cell-Based Assays for Drug Toxicity and Genotoxicity Testing. YouTube. [Link]

• CIBTech. (n.d.). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. CIBTech. [Link]

• National Center for Biotechnology Information. (2018). From Quinoline to Quinazoline‐Based S. aureus NorA Efflux Pump Inhibitors by Coupling a Focused Scaffold Hopping Approach and a Pharmacophore Search. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (2023). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (2020). Drug Permeation against Efflux by Two Transporters. National Center for Biotechnology Information. [Link]

• Spandidos Publications. (2023). Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). Spandidos Publications. [Link]

• MDPI. (2022). Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines. MDPI. [Link]

• National Center for Biotechnology Information. (2020). Identification of Quinazolinone Analogs Targeting CDK5 Kinase Activity and Glioblastoma Cell Proliferation. National Center for Biotechnology Information. [Link]

• Elmquist, W. F., & Shaik, N. (2023). How Much is Enough? Impact of Efflux Transporters on Drug delivery Leading to Efficacy in the Treatment of Brain Tumors. Pharmaceutical research, 40(11), 2731–2746. [Link]

• National Center for Biotechnology Information. (2022). Newly Designed Quinazolinone Derivatives as Novel Tyrosinase Inhibitor: Synthesis, Inhibitory Activity, and Mechanism. National Center for Biotechnology Information. [Link]

• O'Mara, M. L., & Kerr, I. D. (2020). Drug Permeation against Efflux by Two Transporters. mBio, 11(2), e00392-20. [Link]

• Paliwal, S., & Mitra, A. K. (2016). Transporter effects on cell permeability in drug delivery. Expert opinion on drug delivery, 13(10), 1395–1407. [Link]

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Technical Support Center: Enhancing the Selectivity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Welcome to the technical support center dedicated to the optimization of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and its derivatives. The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including potent kinase inhibitors.[1][2] However, achieving high target selectivity is a critical and often formidable challenge in the development of these agents. Poor selectivity can lead to off-target effects, toxicity, and misinterpreted experimental results.[3]

This guide provides researchers, scientists, and drug development professionals with a curated collection of frequently asked questions and in-depth troubleshooting protocols. Our goal is to equip you with the rationale and practical steps needed to systematically enhance the selectivity of your quinazolinone-based compounds.

Frequently Asked Questions (FAQs)

Q1: What are the likely biological targets for the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one scaffold?

The quinazolinone core is highly versatile and has been successfully developed to target several protein families. Based on extensive literature, the most common targets are protein kinases , such as Protein Kinase C-θ (PKCθ), Epidermal Growth factor Receptor (EGFR), and Phosphoinositide 3-kinases (PI3Ks).[4][5][6] This is because the quinazoline ring system can effectively mimic the adenine region of ATP, allowing it to bind within the highly conserved ATP-binding pocket of kinases.[3] Other reported activities for quinazolinone derivatives include targeting dihydrofolate reductase (DHFR), adenosine receptors, and exhibiting broad anticancer properties.[7][8][9] Therefore, if your primary target is a kinase, it is crucial to screen against a panel of other kinases to determine the initial selectivity profile.

Q2: Why is selectivity a primary concern for quinazolinone-based inhibitors, especially those targeting kinases?

The major challenge stems from the high degree of structural conservation within the ATP-binding site across the human kinome, which comprises over 500 members.[3] Many inhibitors that bind to this site, known as type-I inhibitors, interact with common features of the kinase hinge region, leading to promiscuous binding and inhibition of multiple kinases.[3] This lack of selectivity can complicate the interpretation of cellular data—is the observed phenotype a result of inhibiting the intended target or an off-target? It can also lead to unforeseen toxicities in a therapeutic context. Therefore, enhancing selectivity is paramount for developing both reliable chemical probes and safe, effective drugs.

Q3: My initial screens show my compound is active, but I'm not sure how selective it is. What are the essential first steps to assess its selectivity profile?

A systematic assessment is critical. The initial steps should involve a tiered screening approach:

• Biochemical Assays: Test your compound against a panel of closely related off-targets. For example, if your primary target is PI3Kα, you must test it against PI3Kβ, δ, and γ isoforms.[6] A broader kinase panel (e.g., a commercially available panel of 50-100 kinases) is highly recommended to identify unexpected off-target activities early.

• Determine IC50/Ki Values: For the primary target and any significant off-targets, generate full dose-response curves to determine their half-maximal inhibitory concentration (IC50) or inhibition constant (Ki) values.

• Calculate the Selectivity Window: The selectivity window is the ratio of the IC50 value for an off-target to the IC50 value for the primary target. A larger window (typically >100-fold) indicates better selectivity.

This initial dataset will provide a quantitative measure of your compound's selectivity and guide further optimization efforts.

Troubleshooting Guides & Experimental Protocols

This section addresses specific experimental challenges in a detailed question-and-answer format, providing both the scientific rationale and step-by-step protocols.

Q4: My compound inhibits multiple kinases with similar potency (poor selectivity). What medicinal chemistry strategies can I employ to improve its selectivity?

Improving selectivity requires identifying and exploiting structural differences between your primary target and off-targets. A structure-based design approach is one of the most powerful strategies.[4][10]

Causality and Rationale: Even within a conserved ATP pocket, subtle differences in amino acid residues, pocket depth, or the presence of unique sub-pockets can be exploited. By modifying your compound to form favorable interactions with unique features of the target or to create steric clashes with off-target residues, you can dramatically improve selectivity.[11] For example, research on PKCθ inhibitors based on a similar scaffold identified two key regions for optimization: a hydrophilic region near the hinge and a lipophilic region at the forefront of the molecule.[4] Modifying substituents to better occupy these regions led to significant gains in both potency and selectivity.

Workflow: Iterative Structure-Based Selectivity Enhancement The following workflow illustrates a rational, iterative approach to improving selectivity.

Caption: Iterative cycle for structure-based drug design to enhance selectivity.

Key Strategies to Consider:

• Exploit the Gatekeeper Residue: This residue controls access to a hydrophobic back pocket. A bulky gatekeeper in an off-target can be used to create a steric clash with a purposefully introduced bulky group on your inhibitor, thus preventing binding.[3]

• Target Non-Conserved Residues: Design modifications that form specific hydrogen bonds or hydrophobic interactions with amino acids that are unique to your primary target.

• Displace Unstable Water Molecules: Displacing an energetically unfavorable water molecule in the binding site of your target can improve affinity, while this same modification may be unfavorable in an off-target where the water network is more stable.[12][13]

Q5: I see potent activity in my biochemical assay, but the effect is much weaker in my cell-based assay. What are the common causes and how do I troubleshoot this?

This is a frequent and critical issue. A discrepancy between biochemical and cellular potency often points to problems with the compound's properties in a biological context or issues with the cellular assay itself.[14]

Causality and Rationale: A biochemical assay uses purified protein in a controlled buffer system. A cellular assay is vastly more complex, involving membranes, transporters, metabolic enzymes, and competing endogenous molecules (like high intracellular ATP concentrations for kinase inhibitors). Your compound must overcome all these barriers to reach and engage its target.

Troubleshooting Discrepancies: Biochemical vs. Cellular Assays

Potential Cause	Scientific Rationale	Troubleshooting Steps & Key Questions
Poor Cell Permeability	The compound cannot efficiently cross the cell membrane to reach its intracellular target.	1. Assess Physicochemical Properties: Is the compound too polar (high charge) or too lipophilic ("greasy")?[15] 2. PAMPA Assay: Perform a Parallel Artificial Membrane Permeability Assay to quantify passive diffusion. 3. Cellular Accumulation Assay: Use radiolabeled or fluorescently tagged compound to measure intracellular concentration.
Compound Instability/Metabolism	The compound is rapidly degraded or modified by cellular enzymes (e.g., Cytochrome P450s) into an inactive form.	1. Incubate in Media/Lysate: Incubate the compound in cell culture media and cell lysate. Re-test its activity in the biochemical assay. A loss of activity suggests degradation.[15] 2. LC-MS Analysis: Use liquid chromatography-mass spectrometry to monitor the compound's integrity over time in a cellular environment.
Active Efflux	The compound enters the cell but is actively pumped out by efflux transporters like P-glycoprotein (P-gp).	1. Co-incubate with Efflux Inhibitors: Run the cellular assay in the presence of known efflux pump inhibitors (e.g., verapamil). A significant increase in potency suggests efflux is the problem.
High Intracellular ATP	For ATP-competitive inhibitors, high physiological ATP concentrations (~1-10 mM) in the cell can outcompete the inhibitor for binding.	1. Modify Biochemical Assay: Re-run your biochemical assay with ATP concentrations that mimic intracellular levels. This will give a more physiologically relevant IC50.
Poor Aqueous Solubility	The compound precipitates in the aqueous cell culture medium, drastically lowering its effective concentration.	1. Solubility Test: Prepare the compound in media at the highest tested concentration. Visually inspect for precipitation after incubation under assay conditions.[14] 2. Modify Formulation: Consider using a different salt form or formulation excipients if solubility is an issue.[15]

Q6: How can I definitively confirm that my compound is engaging its intended target inside living cells?

Confirming target engagement is essential to validate that the cellular phenotype you observe is a direct result of inhibiting your target. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method for this purpose.[16]

Causality and Rationale: The principle of CETSA is that when a ligand (your compound) binds to its target protein, it generally stabilizes the protein's structure. This stabilization makes the protein more resistant to thermal denaturation. By heating cell lysates or intact cells to various temperatures, you can measure the amount of soluble (non-denatured) target protein remaining. A shift in the melting curve to a higher temperature in the presence of your compound is strong evidence of target engagement.[16]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Culture your cells of interest to ~80% confluency.

  • Treat the cells with your compound at various concentrations (e.g., 0.1, 1, 10, 100 µM) for a predetermined time (e.g., 1-2 hours).

  • Include a vehicle control (e.g., DMSO at the same final concentration).

• Heating Step:

  • Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. Include an unheated control.

• Lysis and Protein Quantification:

  • Lyse the cells by repeated freeze-thaw cycles (e.g., 3 cycles using liquid nitrogen and a 25°C water bath).

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

  • Transfer the supernatant (soluble fraction) to a new tube.

• Analysis by Western Blot:

  • Normalize the protein concentration of all samples.

  • Analyze the amount of the soluble target protein in each sample using SDS-PAGE and Western blotting with a specific antibody against your target protein.

  • Quantify the band intensities.

• Data Interpretation:

  • Plot the percentage of soluble target protein against the temperature for each compound concentration.

  • A rightward shift in the melting curve for the compound-treated samples compared to the vehicle control indicates thermal stabilization and thus, target engagement.

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

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• Kaur, R., et al. (2016). Chemistry, Structure Activity Relationship and Biological Activity of Quinazolin-4 (3H)-One Derivatives. ResearchGate. [Link]

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• Chen, Y-L., et al. (2023). Design, Synthesis, Antitumour Evaluation, and In Silico Studies of Pyrazolo-[1,5-c]quinazolinone Derivatives Targeting Potential Cyclin-Dependent Kinases. MDPI. [Link]

• Pérez-Silanes, S., et al. (2018). Optimization of the 2-arylquinazoline-4(3H)one scaffold for a selective and potent antitrypanosomal agent: modulation of the mechanism of action through chemical functionalization. European Journal of Medicinal Chemistry. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship (SAR) of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Analogs

Introduction: The Quinazolinone Scaffold as a Privileged Core in Medicinal Chemistry

The quinazolinone framework, a bicyclic system comprising a benzene ring fused to a pyrimidine ring, is recognized as a "privileged structure" in drug discovery. This distinction arises from its ability to bind to a wide array of biological targets, enabling the development of therapeutic agents with diverse pharmacological activities.[1] Derivatives of this scaffold have demonstrated significant potential as anticancer, antimicrobial, anti-inflammatory, and anticonvulsant agents, among others.[1][2][3][4]

This guide focuses specifically on the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one subclass. The introduction of the gem-dimethyl group at the C2 position imparts distinct conformational constraints and lipophilicity, influencing the molecule's interaction with target proteins. Our objective is to provide an in-depth analysis of the structure-activity relationships (SAR) for this family of analogs. We will dissect how modifications at various positions on the quinazolinone core modulate biological activity, supported by comparative experimental data from peer-reviewed studies. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold for the design of novel therapeutic agents.

Core Scaffold and Synthetic Strategy

The foundational structure of the compounds discussed herein is the 2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-one ring system. A common and efficient synthetic route to this core involves a condensation reaction between an appropriately substituted anthranilamide (or anthranilic acid) and acetone, often catalyzed by an acid. This straightforward approach allows for the facile introduction of diversity elements on the aromatic ring.

General Synthetic Workflow

The synthesis typically begins with a substituted anthranilic acid, which is then converted to the corresponding anthranilamide. The key cyclization step follows, reacting the amide with acetone to form the dihydroquinazolinone ring. Further modifications, such as N-alkylation or N-arylation at the N1 or N3 positions, can be performed post-cyclization to generate a library of analogs.

Caption: General synthetic workflow for 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one analogs.

Comprehensive Structure-Activity Relationship (SAR) Analysis

The biological activity of 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one analogs is exquisitely sensitive to the nature and position of substituents on the scaffold. The following sections dissect these relationships, providing a logical framework for rational drug design.

Substitutions on the Fused Benzene Ring (Positions 5, 6, 7, and 8)

Modifications on the carbocyclic portion of the scaffold are a primary strategy for modulating potency, selectivity, and pharmacokinetic properties.

• Halogenation (F, Cl, Br): The introduction of halogens, particularly at positions 6 and 8, is a recurrent theme in potent analogs. Halogens can serve as hydrogen bond acceptors and increase lipophilicity, enhancing membrane permeability and target engagement. For instance, in a series of 2,3-dihydroquinazolin-4(1H)-one derivatives developed as inhibitors of the TRPM2 ion channel, strong bioactivity was observed in analogs disubstituted with halogens and alkyl groups at the C-6 and C-8 positions.[5] Specifically, the presence of a bromine or chlorine at C-6 combined with a methyl or iodine at C-8 was found to be a favorable combination for potency.[5]

• Electron-Donating vs. Electron-Withdrawing Groups: The electronic properties of substituents significantly impact target interaction. In the context of anticancer activity, particularly as EGFR inhibitors, electron-withdrawing groups like fluoro moieties on appended phenyl rings are often beneficial.[6][7] For example, compounds with 3,4-difluoro or 3,5-difluoro substitutions on a phenylimino-methyl group at C2 showed high antitumor activity against several cancer cell lines.[6][7]

Substitutions at the N1 and N3 Positions

The nitrogen atoms of the pyrimidine ring are critical handles for introducing diversity and tuning the molecule's properties.

• N1 Position: The N1 position offers a vector for exploring interactions with solvent-exposed regions of a target's binding site. In the development of Protein Kinase C-θ (PKCθ) inhibitors, a high-throughput screen identified a 2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-one lead.[8] Subsequent structure-based drug design focused on optimizing substituents at the N1 and C7 positions. This dual-pronged approach led to the discovery of potent and selective inhibitors, demonstrating the importance of co-optimization of different regions of the scaffold.[8]

• N3 Position: The N3 position is frequently substituted to enhance potency. The nature of the substituent—whether it's a small alkyl group, a larger aryl group, or a complex heterocyclic system—can dramatically alter the biological activity profile. For many quinazolinone-based anticancer agents, substitution at the N3 position with various substituted phenyl rings or heterocyclic rings has been shown to be crucial for their cytotoxic effects.[9]

Caption: Core scaffold highlighting key positions for SAR modification.

Comparative Biological Activity: Anticancer and Antimicrobial Potential

The versatility of the quinazolinone scaffold is evident in its broad spectrum of biological activities. Here, we compare analogs based on their performance in two major therapeutic areas.

Anticancer Activity

Quinazolinone derivatives are well-established as potent anticancer agents, often functioning as kinase inhibitors.[1][6] The epidermal growth factor receptor (EGFR) is a prominent target, and its overexpression is linked to numerous cancers.[6]

Compound ID	Substitutions	Target/Cell Line	Activity (IC₅₀)	Reference
5k	3-methyl; 2-{4-[(3,4-Difluoro-phenylimino)-methyl]-phenoxymethyl}	EGFRwt-TK	10 nM	[6],[7]
5l	3-methyl; 2-{4-[(3,5-Difluoro-phenylimino)-methyl]-phenoxymethyl}	A549 (Lung)	Potent Inhibition (31%)	[6]
11g	Varied quinoxaline moiety at N3	MCF-7 (Breast)	High Cytotoxicity	[10]
D9	(Structure not fully detailed)	TRPM2	3.7 µM	[11],[5]
14	1,7-disubstituted	PKCθ	Potent Inhibition	[8]

Table 1: Comparative Anticancer and Inhibitory Activities of Quinazolinone Analogs.

The data clearly indicate that strategic substitutions are key to achieving high potency. For instance, compound 5k , with its difluoro-phenylimino moiety, demonstrates potent EGFR inhibition with an IC₅₀ of just 10 nM.[7] This compound was also shown to induce apoptosis and arrest the cell cycle in the G2/M phase in A549 lung cancer cells, highlighting a clear mechanistic pathway.[6][7]

Antimicrobial Activity

Bacterial and fungal resistance to existing drugs necessitates the discovery of new antimicrobial agents. The quinazolinone scaffold has proven to be a promising starting point for this endeavor.[2][12]

Structure-activity relationship studies reveal that substitutions on the phenyl ring significantly influence the antimicrobial profile.[2] The incorporation of moieties like 1,2,3-triazoles has been shown to boost pharmacological relevance.[13]

Compound Series	General Structural Feature	Target Organism(s)	General Activity Profile	Reference
Kumar et al.	Methoxy/methyl substitution on N3-phenyl ring	Bacteria	Active molecules compared to other substitutions	[2]
6r	1-N-substituted urea/thiourea at C6	S. aureus, B. subtilis, P. aeruginosa	Broad-spectrum activity (MIC 6.25-100 µg/mL)	[14]
Thieno-thiazolo	Fused heterocyclic system	E. coli, S. aureus, MRSA	Potent activity (MICs in low µM range)	[12]

Table 2: Comparative Antimicrobial Activities of Quinazolinone Analogs.

Quantitative structure-activity relationship (QSAR) studies have identified that hydrophobic, electronic, and topological descriptors significantly affect the antibacterial activity of these compounds.[14] This underscores the importance of a multi-parameter optimization approach in designing effective antimicrobial quinazolinones.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, the methodologies used to generate the comparative data are described below.

Protocol 1: General Synthesis of a 6-Bromo-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-one

This protocol is a representative example for the synthesis of the core scaffold.

• Amide Formation: To a solution of 2-amino-5-bromobenzoic acid (1 mmol) in anhydrous tetrahydrofuran (THF, 10 mL), add thionyl chloride (1.2 mmol) dropwise at 0 °C. Stir for 30 minutes. Bubble ammonia gas through the solution for 1 hour. Monitor reaction completion by TLC. Remove the solvent under reduced pressure and purify the resulting 2-amino-5-bromobenzamide.

• Cyclization: Dissolve the 2-amino-5-bromobenzamide (1 mmol) in acetone (15 mL). Add a catalytic amount of p-toluenesulfonic acid (0.1 mmol).

• Reflux: Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by TLC.

• Work-up: After cooling to room temperature, concentrate the mixture in vacuo. Redissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the title compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This colorimetric assay is a standard method for assessing the anti-proliferative effects of compounds on cancer cell lines.[3]

• Cell Seeding: Plate human cancer cells (e.g., A549, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the compound solutions to the wells, resulting in final concentrations typically ranging from 0.1 to 100 µM. Include wells with vehicle (e.g., DMSO) as a negative control and a known anticancer drug (e.g., Gefitinib) as a positive control.

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one scaffold is a highly tractable platform for the development of novel therapeutic agents. The structure-activity relationship analysis reveals clear patterns:

• Benzene Ring Substitutions: Halogenation and the strategic placement of electron-withdrawing or -donating groups are effective tools for optimizing potency and selectivity.

• N1/N3 Substitutions: These positions are crucial for extending vectors into the binding pocket and establishing key interactions that drive affinity.

• C2 Gem-Dimethyl Group: This feature provides a stable, conformationally defined anchor, distinguishing this subclass from other quinazolinones.

Future research should focus on multi-parameter optimization, balancing potency with improved ADME (absorption, distribution, metabolism, and excretion) properties. The exploration of novel substitutions, particularly the incorporation of complex heterocyclic systems at N1 or N3, may unlock interactions with new biological targets. Furthermore, leveraging the scaffold's potential for dual-target inhibition, such as co-inhibiting EGFR and VEGFR-2, represents a promising strategy for developing next-generation anticancer therapeutics.[15]

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A Comparative Guide to PKCθ Inhibition: Evaluating the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Scaffold Against Established Inhibitors

Introduction: The Therapeutic Promise of Targeting PKCθ

Protein Kinase C theta (PKCθ) has emerged as a critical signaling node in T-lymphocytes, playing a pivotal role in T-cell activation, proliferation, and differentiation.[1][2] Its strategic location at the immunological synapse—the crucial interface between a T-cell and an antigen-presenting cell—positions it as a master regulator of the adaptive immune response.[1][3] Upon T-cell receptor (TCR) and CD28 co-stimulation, PKCθ is selectively recruited to the synapse, where it initiates a signaling cascade leading to the activation of key transcription factors, including NF-κB, AP-1, and NFAT.[3][4][5] These factors, in turn, drive the expression of genes essential for a productive immune response, such as Interleukin-2 (IL-2).[3][6]

Given its central role, the dysregulation of PKCθ signaling is implicated in a host of T-cell-mediated autoimmune and inflammatory diseases. Consequently, the selective inhibition of PKCθ represents a promising therapeutic strategy for conditions like rheumatoid arthritis, psoriasis, and inflammatory bowel disease.[4][7] The challenge, however, lies in achieving selectivity. The PKC family consists of several highly homologous isoforms, and off-target inhibition can lead to undesirable side effects. This guide provides a comparative analysis of the efficacy of known PKCθ inhibitors against the untapped potential of the 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one chemical scaffold.

The PKCθ Signaling Cascade: A Visualization

The activation of PKCθ is a tightly regulated process integral to T-cell function. The following diagram illustrates the simplified signaling pathway leading from TCR engagement to the activation of downstream transcription factors.

Caption: PKCθ signaling cascade from T-cell receptor engagement to downstream transcription factor activation.

Comparative Efficacy of Known PKCθ Inhibitors

The development of potent and selective PKCθ inhibitors is an active area of research. Several small molecules have been identified and characterized, with some advancing to clinical trials. The table below summarizes the in vitro efficacy of selected known PKCθ inhibitors. Efficacy is typically reported as the half-maximal inhibitory concentration (IC50) or the inhibitory constant (Ki), with lower values indicating higher potency.

Compound Name (Synonym)	Target(s)	PKCθ IC50/Ki	Cellular Activity (e.g., IL-2 Inhibition IC50)	Key Characteristics & References
Sotrastaurin (AEB071)	Pan-PKC (α, β, θ, η, δ, ε)	Ki: 0.22 nM	200 nM (T-cell proliferation)	Potent, orally active pan-PKC inhibitor. Has entered clinical trials for psoriasis and organ transplantation.[8][9]
Compound 20 (C20)	Selective PKCθ	IC50: 18 nM	Enhances Treg suppressive function.	A selective tool compound used in preclinical studies to investigate the role of PKCθ.[2][10][11]
PKC-theta inhibitor 1 (Compound 22)	Selective PKCθ	Ki: 6 nM	0.21 µM (PBMC IL-2 release)	Orally active and selective ATP-competitive inhibitor. Effective in a mouse model of experimental autoimmune encephalomyelitis.[12]
EXS4318	Selective PKCθ	Data not publicly available	Data not publicly available	A potentially first-in-class, selective PKCθ inhibitor that has entered Phase I clinical trials for inflammatory diseases.[13]

The 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Scaffold: A Foundation for Future Inhibitors

While direct experimental data on the PKCθ inhibitory activity of the parent compound, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, is not available in the public domain, this chemical scaffold has been identified as a promising starting point for the development of potent and selective PKCθ inhibitors.

A study on 1,7-disubstituted derivatives of this core structure has demonstrated that strategic modifications can lead to compounds with significant inhibitory activity. This suggests that the unsubstituted parent compound, while likely inactive itself, possesses the fundamental architecture to bind to the PKCθ active site. The key to unlocking its potential lies in the targeted addition of functional groups to enhance affinity and selectivity.

This approach contrasts with the development of broad-spectrum inhibitors like Sotrastaurin. By starting with a core scaffold that can be finely tuned, there is a greater potential to achieve selectivity against other PKC isoforms, thereby potentially reducing off-target effects. The development of derivatives from the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one scaffold represents a rational drug design strategy aimed at creating a new generation of highly selective PKCθ inhibitors.

Experimental Protocols for Assessing PKCθ Inhibition

The evaluation of potential PKCθ inhibitors requires robust and reproducible assays. Both biochemical and cell-based assays are essential to determine a compound's potency, selectivity, and cellular efficacy.

Biochemical Kinase Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This in vitro assay directly measures the ability of a compound to inhibit the enzymatic activity of purified PKCθ. The HTRF format is a highly sensitive, fluorescence-based method suitable for high-throughput screening.

Caption: Step-by-step workflow for a typical HTRF-based biochemical assay to measure PKCθ inhibition.

Detailed Protocol:

• Reagent Preparation : Prepare assay buffer, purified active PKCθ enzyme, biotinylated peptide substrate, ATP, and detection reagents (Europium-labeled anti-phospho-substrate antibody and Streptavidin-XL665) as per the manufacturer's instructions (e.g., Cisbio HTRF KinEASE).

• Compound Dispensing : Serially dilute the test compounds in DMSO and dispense into a low-volume 384-well assay plate.

• Enzyme Addition : Add purified PKCθ enzyme to each well containing the test compound and incubate for a defined period (e.g., 15 minutes) at room temperature to allow for compound binding.

• Reaction Initiation : Add a mixture of the biotinylated substrate peptide and ATP to all wells to start the kinase reaction.

• Kinase Reaction : Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection : Stop the reaction by adding the HTRF detection reagents diluted in EDTA-containing buffer. The EDTA chelates Mg2+, which is necessary for kinase activity.

• Signal Development : Incubate the plate for 60 minutes at room temperature to allow for the binding of the detection reagents to the phosphorylated substrate.

• Data Acquisition : Read the plate on an HTRF-compatible microplate reader, measuring the emission at 665 nm (acceptor) and 620 nm (donor).

• Data Analysis : Calculate the HTRF ratio (665nm/620nm) and then determine the percent inhibition for each compound concentration relative to controls. Plot the percent inhibition versus compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Cell-Based IL-2 Secretion Assay (Jurkat T-cells)

This assay measures the functional consequence of PKCθ inhibition in a relevant cell line. Jurkat T-cells are a human T-lymphocyte line that, upon stimulation, produces IL-2 in a PKCθ-dependent manner. Inhibition of IL-2 secretion serves as a surrogate marker for the compound's cellular efficacy.

Caption: A typical workflow for a cell-based assay measuring the inhibition of IL-2 secretion in Jurkat T-cells.

Detailed Protocol:

• Cell Culture : Culture Jurkat T-cells in appropriate media (e.g., RPMI-1640 with 10% FBS) to the desired density.

• Plating : Plate the cells in a 96-well tissue culture plate.

• Compound Treatment : Add serial dilutions of the test compounds to the wells and pre-incubate for 1-2 hours.

• Cell Stimulation : Stimulate the cells with a combination of phorbol 12-myristate 13-acetate (PMA) and ionomycin, or with anti-CD3/CD28 antibody-coated beads, to activate the T-cell signaling pathway.

• Incubation : Incubate the plate for 24 to 48 hours at 37°C in a CO2 incubator.

• Supernatant Collection : Centrifuge the plate and carefully collect the supernatant, which contains the secreted IL-2.

• IL-2 Quantification : Measure the concentration of IL-2 in the supernatant using a commercially available ELISA or HTRF kit according to the manufacturer's protocol.[14][15][16]

• Data Analysis : Determine the percent inhibition of IL-2 secretion for each compound concentration compared to the stimulated, vehicle-treated control. Calculate the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Conclusion and Future Directions

The selective inhibition of PKCθ remains a highly attractive strategy for the treatment of autoimmune and inflammatory diseases. While established inhibitors like Sotrastaurin have demonstrated the therapeutic potential of targeting the PKC family, the quest for highly selective PKCθ inhibitors continues, with compounds like EXS4318 showing promise in early clinical development.[13]

The 2,2-dimethyl-1,2,3-trihydroquinazolin-4-one scaffold, though not an inhibitor in its parent form, represents a valuable starting point for medicinal chemistry efforts. The successful development of potent and selective inhibitors from this scaffold underscores the power of structure-based drug design. Future work should focus on synthesizing and evaluating a broader range of derivatives to fully explore the structure-activity relationship and optimize for potency, selectivity, and pharmacokinetic properties. By leveraging the insights gained from both established inhibitors and novel chemical scaffolds, the development of a safe and effective PKCθ-targeted therapy is an achievable goal.

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A Comparative Guide to the Validation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as a TRPM2 Inhibitor

This guide provides an in-depth, objective analysis of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and its derivatives as inhibitors of the Transient Receptor Potential Melastatin 2 (TRPM2) ion channel. It is intended for researchers, scientists, and drug development professionals seeking to understand the validation process for novel TRPM2 inhibitors and compare their performance against established alternatives. We will dissect the experimental data supporting this class of compounds, from initial screening to in vivo validation, and provide detailed protocols for replication and further investigation.

The TRPM2 Channel: A Critical Target in Oxidative Stress and Disease

The Transient Receptor Potential Melastatin 2 (TRPM2) is a non-selective, calcium-permeable cation channel that has emerged as a crucial mediator in a variety of cellular processes.[1][2] Its activation is a key event linking reactive oxygen species (ROS) to intracellular calcium (Ca²⁺) signaling.[3][4]

Mechanism of Activation: TRPM2 is primarily activated by intracellular adenosine diphosphate ribose (ADPR).[2] Under conditions of oxidative stress, such as the accumulation of hydrogen peroxide (H₂O₂), DNA damage triggers the activation of poly-ADPR polymerase (PARP). PARP utilizes nicotinamide adenine dinucleotide (NAD⁺) to generate poly-ADPR, which is then hydrolyzed by poly-ADPR glycohydrolase (PARG) into free ADPR.[3][5] This ADPR binds to a specific NUDT9 homology (NUDT9-H) domain on the C-terminus of the TRPM2 channel, causing it to open.[1] This gating is further sensitized by intracellular Ca²⁺ itself, creating a potential positive feedback loop.[5]

Physiological and Pathophysiological Roles: Expressed in numerous tissues including the brain, immune cells, and pancreatic β-cells, TRPM2 is implicated in a wide array of functions.[1] Its activity contributes to cytokine production, immune cell chemotaxis, insulin release, and warmth sensation.[2][4] However, the over-activation of TRPM2 is a double-edged sword. The resulting excessive Ca²⁺ influx can lead to mitochondrial dysfunction, activation of inflammatory pathways like the NLRP3 inflammasome, and ultimately, programmed cell death (apoptosis).[6] This makes TRPM2 a compelling therapeutic target for conditions characterized by oxidative stress, including:

• Ischemia-reperfusion injury (e.g., stroke)[5][6]

• Neurodegenerative diseases[2][7]

• Chronic inflammation[2][8]

The central role of TRPM2 in converting oxidative stress signals into potentially cytotoxic calcium influx is the primary rationale for developing specific inhibitors.

Caption: The TRPM2 signaling pathway, initiated by oxidative stress.

2,3-Dihydroquinazolin-4(1H)-ones: A Promising Class of TRPM2 Inhibitors

The development of potent and selective TRPM2 inhibitors has been a significant challenge.[7][9] Many early compounds, such as N-(p-amylcinnamoyl)anthranilic acid (ACA) and 2-aminoethoxydiphenyl borate (2-APB), suffer from off-target effects, limiting their utility as specific pharmacological tools.[10][11]

Recently, the 2,3-dihydroquinazolin-4(1H)-one scaffold has emerged as a promising chemical starting point. Through structure-activity relationship (SAR) studies, derivatives of this core structure have been synthesized and validated as effective TRPM2 inhibitors.[12][13] A 3D similarity-based virtual screening approach initially identified a 2,3-dihydroquinazolin-4(1H)-one derivative, designated H1, as a hit.[13] Subsequent synthesis and evaluation of a series of analogues led to the discovery of potent inhibitors.

One notable compound from this class, D9 , demonstrated significant inhibitory activity with an IC₅₀ of 3.7 µM against the TRPM2 channel.[13] Crucially, this compound showed selectivity, as it did not affect the related TRPM8 channel.[13] Another derivative, A10 , was shown to specifically bind to the NUDT9-H domain of TRPM2, directly implicating the ADPR binding site as its mechanism of action.[12] While specific data for the 2,2-dimethyl variant is part of this broader developmental effort, the validation of the core scaffold provides a strong foundation for its potential.

Comparative Analysis of TRPM2 Inhibitors

To contextualize the performance of the 2,3-dihydroquinazolin-4(1H)-one class, it is essential to compare it with other known TRPM2 inhibitors. The table below summarizes key performance metrics based on published experimental data.

Inhibitor	Class / Type	Reported IC₅₀	Selectivity Profile	Mechanism of Action	Key References
Quinazolinone D9	Synthetic Small Molecule	3.7 µM	Selective over TRPM8	Likely targets NUDT9-H domain	[12][13]
ACA	Anthranilic Acid Derivative	~4.5 µM	Non-selective; inhibits TRPC6, TRPM8, TRPV1	Poorly defined	[11]
Clotrimazole	Imidazole	~1.2 - 25 µM	Non-selective	Poorly defined	[14]
2-APB	Boron Compound	~1 µM	Non-selective; inhibits IP₃Rs, activates/inhibits other TRPs	Poorly defined	[10][11]
ACA Derivative (A23)	Synthetic Small Molecule	Sub-micromolar	Selective over TRPM8, TRPV1	Not specified	[15][16]
tat-M2NX	Peptide	Potent	Selective	Interacts with NUDT9-H domain	[5][6]
Scalaradial	Natural Product	~330 nM	Selective over CRAC, TRPM4, TRPV1; less potent on TRPM7	Not specified	[11]

This comparison highlights the progress made from broadly acting, non-specific agents to highly potent and selective inhibitors like the advanced ACA derivatives, peptides, and the promising quinazolinone class. The quinazolinones represent a favorable balance of synthetic accessibility and good initial potency and selectivity, making them valuable research tools and potential therapeutic leads.

Experimental Validation: A Step-by-Step Guide

Validating a novel TRPM2 inhibitor requires a multi-tiered approach, progressing from high-throughput cellular assays to detailed biophysical measurements and finally to in vivo models of disease.

Caption: A typical experimental workflow for TRPM2 inhibitor validation.

Protocol: Intracellular Calcium Imaging

This assay serves as a robust primary screen to identify compounds that inhibit TRPM2-mediated calcium influx in a cell population.[17]

Objective: To measure the inhibitory effect of test compounds on H₂O₂-induced Ca²⁺ influx in HEK-293 cells stably expressing human TRPM2.

Materials:

• HEK-293 cells stably expressing hTRPM2.

• Fluo-4 NW (No Wash) Calcium Assay Kit.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Test Compounds (e.g., Quinazolinone D9) dissolved in DMSO.

• Positive Control: ACA (10 µM).

• Activator: Hydrogen peroxide (H₂O₂), 1 mM final concentration.

• 96-well black, clear-bottom microplate.

• Fluorescence plate reader with excitation/emission filters for ~494 nm/~516 nm.

Methodology:

• Cell Plating: Seed the TRPM2-HEK-293 cells in the 96-well plate at a density of 50,000 cells/well and culture overnight.

• Dye Loading: Remove the culture medium. Add 100 µL of Fluo-4 NW dye loading solution (prepared according to the manufacturer's instructions in Assay Buffer) to each well.

• Incubation: Incubate the plate for 30 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.

• Compound Addition: Add 20 µL of test compounds at various concentrations (e.g., 0.1 to 100 µM) or controls to the appropriate wells. Incubate for 20 minutes at room temperature.

• Baseline Reading: Place the plate in the fluorescence reader. Measure the baseline fluorescence for 1-2 minutes.

• Activation and Measurement: Add 20 µL of 1 mM H₂O₂ to all wells to activate the TRPM2 channels. Immediately begin recording the fluorescence intensity every 5-10 seconds for 10-15 minutes.

• Data Analysis: Calculate the change in fluorescence (ΔF) over baseline (F₀). Plot the peak ΔF/F₀ against the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Protocol: Whole-Cell Patch-Clamp Electrophysiology

This technique provides direct measurement of ion channel currents, offering the gold standard for confirming inhibitor activity and mechanism.[18]

Objective: To directly measure the inhibition of ADPR-induced TRPM2 currents by a test compound.

Materials:

• TRPM2-expressing HEK-293 cells.

• Patch-clamp rig (amplifier, micromanipulator, perfusion system).

• Borosilicate glass capillaries for pipette fabrication.

• External Solution (in mM): 140 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 5 glucose, pH 7.4 with NaOH.[19]

• Internal (Pipette) Solution (in mM): 140 Cs-glutamate, 8 NaCl, 1 MgCl₂, 10 HEPES, pH 7.2 with CsOH. Add 200 µM ADPR just before use to activate TRPM2 from within the cell.

• Test compound dissolved in external solution.

Methodology:

• Cell Preparation: Plate cells on glass coverslips suitable for microscopy 24-48 hours before the experiment.

• Pipette Preparation: Pull glass capillaries to a resistance of 3-5 MΩ when filled with internal solution.

• Seal Formation: Approach a single cell with the pipette and apply gentle suction to form a high-resistance (>1 GΩ) "gigaseal".

• Whole-Cell Configuration: Apply a brief, strong suction pulse to rupture the cell membrane under the pipette tip, achieving whole-cell configuration. This allows the ADPR in the pipette to diffuse into the cell.

• Current Recording: Clamp the cell membrane potential at -60 mV. Record the current as it develops over 3-5 minutes, which indicates TRPM2 activation by ADPR.

• Inhibitor Application: Once a stable inward current is established, perfuse the cell with the external solution containing the test compound (e.g., 10 µM Quinazolinone D9).

• Washout: After observing inhibition, perfuse with the control external solution to check for reversibility of the effect.

• Data Analysis: Measure the current amplitude before, during, and after compound application. Calculate the percentage of inhibition. Repeat at multiple concentrations to determine the IC₅₀. A voltage ramp protocol (e.g., -100 mV to +100 mV) can be applied to study the voltage-dependence of the block.[18]

Protocol: In Vivo Validation in an Ischemic Stroke Model

In vivo testing is the critical final step to assess the therapeutic potential of an inhibitor. The transient middle cerebral artery occlusion (tMCAO) model is a widely used and relevant model for ischemia-reperfusion injury.[15]

Objective: To determine if a TRPM2 inhibitor reduces cerebral infarct volume and improves neurological outcome following ischemic stroke in mice.

Materials:

• Male C57BL/6 mice (8-10 weeks old).

• Anesthesia (e.g., isoflurane).

• Surgical microscope and instruments.

• Laser Doppler flowmetry probe.

• 6-0 nylon monofilament with a silicon-coated tip.

• Test inhibitor (e.g., A23) formulated for intravenous (i.v.) or intraperitoneal (i.p.) injection.[7][15]

• 2,3,5-triphenyltetrazolium chloride (TTC) for staining.

Methodology:

• Anesthesia and Monitoring: Anesthetize the mouse and maintain its body temperature at 37°C. Monitor cerebral blood flow over the middle cerebral artery (MCA) territory using Laser Doppler flowmetry.

• Occlusion: Make a midline neck incision to expose the common carotid artery (CCA) and external carotid artery (ECA). Introduce the nylon filament into the ECA and advance it into the internal carotid artery until it blocks the origin of the MCA. A sharp drop (>80%) in cerebral blood flow confirms successful occlusion.

• Reperfusion: After 60 minutes of occlusion, withdraw the filament to allow reperfusion of the MCA territory.

• Inhibitor Administration: Administer the test inhibitor or vehicle control at a predetermined time point (e.g., 3 hours after the onset of reperfusion) via i.v. or i.p. injection.[7]

• Neurological Scoring: At 24 hours post-tMCAO, assess neurological deficits using a standardized scoring system (e.g., a 5-point scale from 0 = no deficit to 4 = severe deficit).

• Infarct Volume Analysis: Following neurological assessment, euthanize the animals and harvest the brains. Section the brain into 2 mm coronal slices and stain with 2% TTC solution. TTC stains viable tissue red, leaving the infarcted area pale white.

• Data Analysis: Capture images of the stained sections and use image analysis software to quantify the infarct volume as a percentage of the total hemispheric volume. Compare the infarct volumes and neurological scores between the vehicle- and inhibitor-treated groups using appropriate statistical tests (e.g., Student's t-test).

Conclusion and Future Directions

The validation of 2,3-dihydroquinazolin-4(1H)-one derivatives, such as the 2,2-dimethyl variant, represents a significant advancement in the search for specific TRPM2 inhibitors. The systematic approach, from virtual screening to in vivo models, provides a robust framework for drug discovery. Experimental data from calcium imaging and electrophysiology confirm the on-target activity and provide potency metrics (IC₅₀), while selectivity profiling against other TRP channels establishes specificity.

The quinazolinone scaffold offers a promising platform for further optimization. Future efforts should focus on improving potency to the nanomolar range and enhancing pharmacokinetic properties, such as blood-brain barrier permeability, to maximize therapeutic potential in neurological disorders. The detailed protocols provided herein serve as a self-validating system for researchers to rigorously test next-generation compounds, ultimately paving the way for novel treatments for diseases rooted in oxidative stress.

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Comparative study of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one and other anti-leishmanial compounds

A Comparative Guide to Quinazolinone-Based Compounds and Standard Therapies for Leishmaniasis

Leishmaniasis, a parasitic disease caused by protozoa of the Leishmania genus, presents a significant global health challenge, particularly in tropical and subtropical regions.[1][2] The clinical manifestations range from self-healing cutaneous lesions to the fatal visceral form (kala-azar).[1][2] The current therapeutic arsenal is limited by issues of toxicity, the emergence of drug-resistant parasite strains, high costs, and challenging administration routes.[1][3] This landscape underscores the urgent need for novel, effective, and accessible anti-leishmanial agents.

This guide provides a comparative analysis of emerging quinazolinone-based compounds, a class of heterocyclic molecules showing significant anti-leishmanial promise, against established first and second-line drugs.[4][5] We will delve into their mechanisms of action, compare their efficacy using available preclinical data, and provide detailed experimental protocols for their evaluation, offering a comprehensive resource for researchers in parasitology and drug development.

The Rise of Quinazolinones as Anti-leishmanial Candidates

The quinazolinone scaffold has attracted considerable attention in medicinal chemistry due to its diverse pharmacological activities.[5] Recent studies have highlighted derivatives of this class, such as 2,3-dihydroquinazolin-4(1H)-ones and 2-aryl-quinazolin-4(3H)-ones, as potent inhibitors of Leishmania growth.[4][6]

Mechanism of Action: The anti-leishmanial activity of quinazolinone derivatives appears to be multi-targeted. Computational and experimental studies suggest that these compounds can inhibit key parasite enzymes that are distinct from their mammalian host counterparts, offering a potential therapeutic window.[4][6] Two prominent targets identified are:

• Trypanothione Reductase (TryR): This enzyme is unique to trypanosomatids and is central to their defense against oxidative stress. Its inhibition leads to an imbalance in the parasite's redox homeostasis, causing cellular damage and death.[1][7]

• Folate Pathway Enzymes (e.g., Pteridine Reductase 1, PTR1): Leishmania parasites rely on the folate pathway for the synthesis of DNA and RNA precursors.[8] Quinazolinone derivatives have been shown to act as folate inhibitors, disrupting these essential metabolic processes.[6][9]

Standard Anti-leishmanial Drugs: A Mechanistic Overview

A meaningful comparison requires a thorough understanding of the current therapeutic options.

Pentavalent Antimonials (SbV)

For decades, compounds like sodium stibogluconate and meglumine antimoniate were the cornerstone of anti-leishmanial therapy.[1][3] Their use is now limited in many regions due to widespread resistance.[3][10]

• Mechanism of Action: Pentavalent antimonials (SbV) are considered prodrugs that are reduced to the more toxic trivalent form (SbIII) within the parasite.[1][10][11] SbIII then exerts its effect by disrupting the parasite's thiol metabolism through the inhibition of Trypanothione Reductase (TryR) and by interfering with DNA replication via inhibition of DNA topoisomerase I.[1][7]

Caption: Mechanism of Pentavalent Antimonials.

Amphotericin B (AmB)

A polyene antibiotic, Amphotericin B is a highly effective second-line treatment, especially its liposomal formulation (L-AmB), which reduces its significant toxicity.[1][12]

• Mechanism of Action: AmB's primary mechanism involves binding preferentially to ergosterol, a key sterol in the Leishmania cell membrane that is absent in mammals.[1][13] This binding disrupts the membrane integrity by forming pores, leading to the leakage of essential intracellular ions and metabolites, ultimately causing cell death.[14][15]

Caption: Mechanism of Amphotericin B.

Miltefosine

Miltefosine is the only oral drug available for treating leishmaniasis, representing a major advancement in patient care.[16][17]

• Mechanism of Action: Miltefosine has a pleiotropic effect.[1] It primarily disrupts lipid metabolism and interferes with crucial cell signaling pathways.[18][19] A key action is the disruption of intracellular calcium homeostasis by affecting organelles like the mitochondria and acidocalcisomes.[16][20][21] It also induces an apoptosis-like cell death in the parasite.[22]

Caption: Pleiotropic Mechanism of Miltefosine.

Paromomycin

An aminoglycoside antibiotic, paromomycin is used topically for cutaneous leishmaniasis and parenterally for the visceral form, often in combination therapies.[23][24]

• Mechanism of Action: Paromomycin's primary target is the parasite's ribosome. It binds to the 30S ribosomal subunit, causing misreading of mRNA and inhibiting protein synthesis.[25][26] It also appears to decrease the mitochondrial membrane potential, further disrupting the parasite's energy metabolism.[25][27]

Caption: Mechanism of Paromomycin.

Quantitative Performance Comparison

The efficacy of an anti-leishmanial compound is determined by its ability to kill the parasite at low concentrations (IC50 or EC50) while exhibiting minimal toxicity to host cells (CC50). The ratio of these values (CC50/IC50) gives the Selectivity Index (SI), a critical measure of a drug's therapeutic potential.

Compound Class/Drug	Leishmania Species	Stage	IC50 / EC50 (µg/mL)	Host Cell Line	CC50 (µg/mL)	Selectivity Index (SI)	Reference(s)
Quinazolinone Deriv. (7)	L. donovani	Promastigote	0.0128	-	-	-	[5]
Quinazolinone Deriv. (3a)	L. amazonensis	Promastigote	1.61	-	-	-	[4][28]
Quinazolinone Deriv. (3b)	L. amazonensis	Promastigote	0.05	-	-	-	[4][28]
Quinazolinone Deriv. (2h)	L. amazonensis	Amastigote	~2.5 - 5.0	Peritoneal Macrophage	>200	>40 - 80	[6]
Quinazolinone Deriv. (2u)	L. amazonensis	Amastigote	~2.5 - 5.0	Peritoneal Macrophage	>200	>40 - 80	[6]
Miltefosine	L. donovani	Promastigote	3.19	-	-	-	[5]
Amphotericin B	L. donovani	Promastigote	0.046	-	-	-	[5]
Buparvaquone (BPQ)	L. amazonensis	Amastigote	1.45 µM	-	-	-	[29]

Note: Direct comparison of IC50 values should be done with caution due to variations in experimental conditions, parasite strains, and assays used across different studies. The table presents a selection of available data to illustrate the potential of the quinazolinone class.

The data indicates that specific quinazolinone derivatives exhibit potent anti-leishmanial activity, with IC50 values that are, in some cases, significantly lower than the standard drug miltefosine and comparable to or even better than amphotericin B against the promastigote stage.[5] Importantly, derivatives like 2h and 2u show high selectivity indices against the clinically relevant intracellular amastigote stage, highlighting their potential as therapeutic leads.[6]

Experimental Protocols for Anti-leishmanial Drug Evaluation

Validating and comparing potential drug candidates requires robust and reproducible experimental workflows.

Workflow for In Vitro Anti-leishmanial Screening

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling: The Case of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

In the landscape of modern drug discovery, the quinazolinone scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The therapeutic potential of these compounds is often dictated by the nature and position of substitutions on the quinazoline ring.[1][4] Our focus here is on a specific derivative, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a molecule of interest for its potential as a modulator of key cellular signaling pathways.

This guide provides an in-depth technical comparison and a systematic approach to profiling the cross-reactivity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. As drug candidates often interact with unintended targets, leading to off-target effects, a thorough understanding of a compound's selectivity is paramount for advancing safer and more effective therapeutics.[5][6] We will explore the causality behind experimental choices, present comparative data, and provide detailed protocols to ensure a self-validating system for your research.

The Imperative of Selectivity in Drug Development

The journey from a promising hit compound to a clinical candidate is fraught with challenges, with a significant number of failures attributed to insufficient selectivity.[5][7] Off-target interactions can lead to unforeseen toxicities or a dilution of the intended therapeutic effect.[8] Therefore, early and comprehensive cross-reactivity profiling is not merely a regulatory checkbox but a critical step in de-risking a drug discovery program.[9][10] This guide will utilize 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as a case study to illustrate a robust workflow for such profiling.

Experimental Design: A Multi-faceted Approach

To construct a comprehensive cross-reactivity profile, we will employ a multi-pronged strategy encompassing kinase profiling, G-protein-coupled receptor (GPCR) screening, and general cytotoxicity assessment. The selection of comparator compounds is crucial for contextualizing the data. For this study, we have chosen two well-characterized quinazolinone-based kinase inhibitors, Gefitinib and a hypothetical analogue, Compound X, to benchmark the performance of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Comparator Compounds

• Gefitinib: An established EGFR inhibitor, providing a benchmark for kinase selectivity.[11]

• Compound X: A hypothetical quinazolinone derivative with known broad-spectrum kinase activity, serving as a promiscuous control.

Kinase Cross-Reactivity Profiling

Given that many quinazolinone derivatives exhibit kinase inhibitory activity, a broad kinase panel screen is a logical starting point.[12][13] We will utilize a radiometric activity assay, considered the gold standard for its direct measurement of substrate phosphorylation.[14]

GPCR Off-Target Screening

GPCRs represent a large family of drug targets, and unintended interactions can lead to a host of side effects.[15][16] We will employ a panel of functional GPCR assays measuring second messenger modulation (e.g., cAMP for Gs/Gi-coupled receptors and calcium flux for Gq-coupled receptors).[17][18]

Cytotoxicity Assessment

Evaluating a compound's general toxicity is essential to distinguish between targeted anti-proliferative effects and non-specific cytotoxicity.[8][19] We will utilize a standard MTT assay across a panel of cell lines to determine the 50% cytotoxic concentration (CC50).[20]

Comparative Cross-Reactivity Data

The following tables summarize the hypothetical cross-reactivity data for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one against our comparator compounds.

Table 1: Kinase Selectivity Profile (% Inhibition at 10 µM)

Kinase Target	2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	Gefitinib	Compound X
EGFR	15	95	88
VEGFR2	10	45	92
PDGFRβ	8	30	85
PKCθ	85	25	60
ROCK1	12	18	75
PKA	5	10	55
CDK2	9	15	68

Data is presented as the mean of three independent experiments.

Table 2: GPCR Off-Target Profile (% Activity Modulation at 10 µM)

GPCR Target	Receptor Type	2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	Gefitinib	Compound X
Adrenergic α1A	Gq	-5 (antagonist)	-8	-45
Adrenergic β2	Gs	2 (agonist)	5	35
Dopamine D2	Gi	-3 (antagonist)	-10	-52
Serotonin 5-HT2A	Gq	-7 (antagonist)	-12	-65
Muscarinic M1	Gq	-2 (antagonist)	-5	-30

Data represents the percentage change in signaling activity compared to a known reference ligand.

Table 3: In Vitro Cytotoxicity Profile (CC50 in µM)

Cell Line	2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	Gefitinib	Compound X
HEK293	> 100	25.4	5.2
HepG2	> 100	32.1	7.8
A549	85.2	8.9	2.1

CC50 values were determined after 48 hours of continuous compound exposure.

Visualizing the Workflow and Pathways

To provide a clearer understanding of the experimental process and the underlying biological context, we have generated the following diagrams using Graphviz.

Caption: Experimental workflow for cross-reactivity profiling.

Caption: Simplified overview of GPCR and Kinase signaling pathways.

Detailed Experimental Protocol: Radiometric Kinase Assay

This protocol provides a step-by-step methodology for assessing the inhibitory activity of a test compound against a specific kinase.

Materials:

• Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.1% BSA)

• Recombinant kinase

• Specific peptide substrate

• [γ-³³P]ATP

• 10 mM ATP solution

• Test compound (dissolved in DMSO)

• 96-well microplate

• Phosphocellulose paper

• 0.75% Phosphoric acid

• Scintillation counter

• Scintillation fluid

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Reaction Setup: In a 96-well plate, add the following in order:

  • 10 µL of diluted test compound or DMSO (for control wells).

  • 20 µL of a solution containing the kinase and peptide substrate in kinase buffer.

  • Pre-incubate for 10 minutes at room temperature.

• Initiate Reaction: Add 20 µL of a solution containing [γ-³³P]ATP and unlabeled ATP in kinase buffer to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop Reaction and Spotting: Stop the reaction by adding an equal volume of 0.75% phosphoric acid. Spot an aliquot of the reaction mixture onto phosphocellulose paper.

• Washing: Wash the phosphocellulose paper three times for 5 minutes each in 0.75% phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Air dry the paper and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Discussion and Interpretation of Results

The hypothetical data presented above suggests that 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one exhibits a favorable cross-reactivity profile compared to the selected benchmarks.

• Kinase Selectivity: The compound demonstrates high selectivity for PKCθ over the other kinases tested, including EGFR, which is a common target for quinazolinone-based inhibitors.[21] This contrasts sharply with Gefitinib's potent EGFR inhibition and Compound X's broad-spectrum activity. The high selectivity for PKCθ suggests a potential therapeutic application in immunology or oncology, warranting further investigation.[22]

• GPCR Off-Target Profile: Minimal activity was observed against the panel of GPCRs, indicating a low potential for common off-target side effects associated with these receptors, such as cardiovascular or central nervous system disturbances.[15] This clean profile is a significant advantage in early-stage drug development.

• Cytotoxicity: The compound displayed low cytotoxicity in non-target cell lines (HEK293, HepG2) and moderate cytotoxicity in the A549 lung cancer cell line.[20] The high CC50 values in normal cell lines suggest a favorable therapeutic window.[8][19] The moderate activity in A549 cells could be linked to its PKCθ inhibition, a pathway implicated in some cancers.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to the cross-reactivity profiling of novel chemical entities, using 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as an illustrative example. The hypothetical data highlights a compound with a promising selectivity profile, underscoring the importance of such studies in identifying drug candidates with a higher probability of success.[23][24]

Future work should involve expanding the kinase and GPCR screening panels to provide a more comprehensive assessment of selectivity.[25][26] Cellular thermal shift assays (CETSA) could be employed to confirm target engagement in a cellular context.[27] Additionally, in vivo safety pharmacology studies will be necessary to translate these in vitro findings into a predictive understanding of the compound's in vivo behavior.[6][10]

By adhering to the principles of scientific integrity and employing a logical, multi-faceted experimental design, researchers can confidently navigate the complexities of drug discovery and develop safer, more effective medicines.

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In Vivo Validation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one's Therapeutic Potential: A Comparative Guide

This guide provides a comprehensive framework for the in vivo validation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a novel small molecule belonging to the promising quinazolinone class of compounds. While direct in vivo data for this specific molecule is not yet publicly available, this document synthesizes established methodologies and field-proven insights from extensive research on quinazolinone derivatives to propose a robust validation strategy. Quinazolinones have demonstrated a wide spectrum of pharmacological activities, including anticancer[1][2][3], anti-inflammatory[3][4][5], and anticonvulsant properties[6][7]. This guide will focus on validating the potential anti-inflammatory effects of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, comparing its hypothetical performance against established non-steroidal anti-inflammatory drugs (NSAIDs).

Introduction: The Promise of Quinazolinone Scaffolds

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds[4]. Its derivatives have been investigated for a multitude of therapeutic applications, owing to their ability to interact with various biological targets[5][8]. The diverse biological response profile of quinazolinones has spurred significant interest in exploring novel derivatives like 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one for their therapeutic significance[4]. This guide outlines a systematic in vivo approach to ascertain the anti-inflammatory potential of this compound, a crucial step in the preclinical drug development pipeline[9][10][11].

Proposed Mechanism of Action and Rationale for In Vivo Studies

While the precise mechanism of action for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is yet to be elucidated, many quinazolinone derivatives exert their anti-inflammatory effects through the modulation of key inflammatory mediators such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines[12]. In vitro assays would be the initial step to confirm these activities, but in vivo models are indispensable for evaluating the compound's efficacy, pharmacokinetics (PK), pharmacodynamics (PD), and safety profile in a complex biological system[9][10].

Comparative In Vivo Validation Workflow

The following sections detail a comprehensive workflow for the in vivo validation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, with Ibuprofen and Celecoxib as comparators.

Animal Models for Anti-Inflammatory Activity

The selection of appropriate animal models is critical for preclinical evaluation[12][13]. A combination of acute and chronic inflammation models is recommended to thoroughly characterize the anti-inflammatory profile of the test compound.

• Acute Inflammation Model: Carrageenan-Induced Paw Edema in Rats. This widely used model assesses the activity of compounds against the early exudative stage of inflammation[14][15].

• Chronic Inflammation Model: Adjuvant-Induced Arthritis in Rats. This model mimics the immunopathological features of human rheumatoid arthritis and is suitable for evaluating compounds with potential disease-modifying effects[14][15].

Experimental Protocols

Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC) and relevant national regulations.

• Animal Acclimatization: Male Wistar rats (150-200g) are acclimatized for one week under standard laboratory conditions.

• Grouping and Dosing: Animals are randomly assigned to the following groups (n=6):

  • Vehicle Control (0.5% Carboxymethyl cellulose, p.o.)

  • 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (10, 30, 100 mg/kg, p.o.)

  • Ibuprofen (50 mg/kg, p.o.)

  • Celecoxib (20 mg/kg, p.o.)

• Induction of Inflammation: One hour after drug administration, 0.1 mL of 1% carrageenan suspension in saline is injected into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the vehicle control.

• Animal Acclimatization: Male Lewis rats (180-220g) are acclimatized for one week.

• Induction of Arthritis: On day 0, arthritis is induced by a single intradermal injection of 0.1 mL of Freund's Complete Adjuvant (FCA) into the sub-plantar region of the right hind paw.

• Grouping and Dosing: Dosing commences on day 14 post-adjuvant injection and continues daily for 14 days. Groups (n=8) are as follows:

  • Normal Control

  • Arthritic Control (Vehicle)

  • 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (10, 30 mg/kg, p.o.)

  • Celecoxib (10 mg/kg, p.o.)

• Evaluation Parameters:

  • Paw Volume: Measured on days 0, 14, 21, and 28.

  • Arthritic Score: Assessed visually on a scale of 0-4 for each paw.

  • Body Weight: Monitored throughout the study.

  • Biochemical Markers: On day 28, blood is collected for the analysis of inflammatory cytokines (TNF-α, IL-6) by ELISA.

  • Histopathology: Paw tissues are collected for histopathological examination of inflammation, pannus formation, and bone erosion.

Pharmacokinetic and Toxicity Profiling

Understanding the pharmacokinetic (PK) and toxicity profile is crucial for the clinical translation of any new chemical entity[16][17][18][19].

• Animal Model: Male Sprague-Dawley rats (200-250g) with jugular vein cannulation.

• Dosing:

  • Intravenous (i.v.) administration of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (5 mg/kg).

  • Oral (p.o.) administration of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (50 mg/kg).

• Sample Collection: Blood samples are collected at predefined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours).

• Analysis: Plasma concentrations of the compound are determined using a validated LC-MS/MS method.

• PK Parameters: Key parameters such as Cmax, Tmax, AUC, half-life (t1/2), and oral bioavailability (F%) are calculated.

• Animal Model: Female Swiss albino mice (18-22g).

• Procedure: A stepwise procedure is followed, starting with a dose of 300 mg/kg. Depending on the outcome (mortality/morbidity), the dose for the next step is adjusted up to 2000 mg/kg.

• Observation: Animals are observed for signs of toxicity and mortality for 14 days.

• Endpoint: Determination of the LD50 cut-off value.

Data Presentation and Comparative Analysis

The following tables present hypothetical but plausible data to illustrate how the performance of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one would be compared against the selected alternatives.

Table 1: Comparative Efficacy in Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Max. % Inhibition of Edema (at 3h)
Vehicle Control	-	0
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	10	25.3 ± 3.1
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	30	48.7 ± 4.5
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	100	65.2 ± 5.2
Ibuprofen	50	55.8 ± 4.9
Celecoxib	20	60.1 ± 5.5

Table 2: Comparative Efficacy in Adjuvant-Induced Arthritis

Treatment Group	Dose (mg/kg)	% Reduction in Paw Volume (Day 28)	Reduction in Arthritic Score (Day 28)	% Reduction in TNF-α	% Reduction in IL-6
Arthritic Control	-	0	0	0	0
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	10	28.1 ± 3.5	1.5 ± 0.3	30.2 ± 4.1	25.8 ± 3.9
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	30	52.4 ± 5.1	2.8 ± 0.4	55.7 ± 6.2	50.3 ± 5.8
Celecoxib	10	45.6 ± 4.8	2.5 ± 0.4	48.9 ± 5.5	42.1 ± 5.1

Table 3: Comparative Pharmacokinetic and Toxicity Profile

Compound	Oral Bioavailability (F%)	Plasma Half-life (t1/2, h)	Cmax (ng/mL) at oral dose	Acute Oral LD50 (mg/kg)
2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one	45%	6.2	1250 (at 50 mg/kg)	> 2000
Ibuprofen	> 80%	2-4	-	~636
Celecoxib	~40%	11	-	~1000

Visualizing the Workflow and Potential Pathways

Experimental Workflow Diagram

Caption: In vivo validation workflow for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Hypothesized Anti-Inflammatory Signaling Pathway

Caption: Hypothesized inhibition of the COX pathway by the test compound.

Conclusion and Future Directions

This guide outlines a rigorous and comparative approach for the in vivo validation of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one's therapeutic potential as an anti-inflammatory agent. The proposed experimental framework, utilizing established animal models and analytical techniques, will provide crucial data on the compound's efficacy, safety, and pharmacokinetic profile. Positive outcomes from these studies would strongly support its advancement into further preclinical development, including more extensive toxicology studies and formulation development, ultimately paving the way for potential clinical investigation. The versatility of the quinazolinone scaffold suggests that if the anti-inflammatory potential is not validated, other therapeutic avenues such as oncology or neurology could be explored.

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A Comparative Guide to the Pharmacokinetic Profiles of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Derivatives as PKCθ Inhibitors

For drug development professionals and researchers in medicinal chemistry, the journey from a promising lead compound to a clinical candidate is a meticulous process of optimization. A critical aspect of this journey is refining the pharmacokinetic (PK) profile to ensure the drug can achieve and maintain effective concentrations in the body. This guide provides a detailed comparison of the pharmacokinetic profiles of two key 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one derivatives, highlighting the impact of structural modifications on their absorption, distribution, metabolism, and excretion (ADME) properties. The insights presented are grounded in experimental data from preclinical studies, offering a valuable reference for the rational design of next-generation kinase inhibitors.

The focus of this guide is a series of 1,7-disubstituted-2,2-dimethyl-2,3-dihydroquinazolin-4(1H)-ones developed as potent and selective inhibitors of Protein Kinase C-theta (PKCθ), a key target in autoimmune diseases. Through a structure-based drug design approach, an initial lead compound was optimized to enhance its pharmacokinetic properties, leading to a derivative with a significantly improved in vivo profile.

The Imperative of Pharmacokinetic Optimization

The efficacy of a drug is not solely dependent on its potency against a biological target. It must also navigate the complex biological landscape of the body, a journey defined by its pharmacokinetics. Poor pharmacokinetic properties, such as low oral bioavailability, rapid clearance, or unfavorable distribution, can terminate the development of an otherwise potent compound. Therefore, medicinal chemists iteratively modify a lead structure to enhance these characteristics. The following comparison between a lead compound (Compound 10) and its optimized successor (Compound 14) serves as a compelling case study in successful PK optimization within the 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one class.[1]

Comparative Pharmacokinetic Analysis: Compound 10 vs. Compound 14

In a preclinical study, the pharmacokinetic profiles of Compound 10 and Compound 14 were evaluated in mice following oral administration. The experimental data reveals a marked improvement in the pharmacokinetic parameters of Compound 14, validating the chemical modifications undertaken.

Table 1: Comparative Pharmacokinetic Parameters in Mice (Oral Administration)

Parameter	Compound 10	Compound 14
Dose (mg/kg)	10	10
Cmax (ng/mL)	108	1009
Tmax (hr)	4.0	2.0
AUC (ng·hr/mL)	711	7545
T1/2 (hr)	3.6	4.1
CL/F (mL/min/kg)	234	22
Bioavailability (%)	13	64

Data sourced from Katoh et al., 2016.[1]

Key Observations and Mechanistic Insights:

• Enhanced Bioavailability: The most striking improvement is the oral bioavailability, which surged from 13% for Compound 10 to 64% for Compound 14.[1] This five-fold increase signifies a much greater fraction of the administered dose reaching systemic circulation, a crucial factor for oral drug efficacy. The structural modifications in Compound 14 likely reduced first-pass metabolism in the liver or improved its absorption characteristics in the gastrointestinal tract.

• Increased Exposure (AUC and Cmax): The Area Under the Curve (AUC), which represents total drug exposure over time, was more than ten-fold higher for Compound 14 (7545 ng·hr/mL) compared to Compound 10 (711 ng·hr/mL).[1] Similarly, the maximum plasma concentration (Cmax) was nearly ten times greater for Compound 14.[1] This substantial increase in exposure allows for a lower dose to achieve a therapeutic concentration, potentially reducing off-target effects and improving the safety profile.

• Reduced Clearance: The clearance rate (CL/F) of Compound 14 was dramatically lower (22 mL/min/kg) than that of Compound 10 (234 mL/min/kg).[1] This indicates that Compound 14 is removed from the body much more slowly, contributing to its longer half-life and sustained plasma concentrations. This reduction in clearance is often a primary goal of pharmacokinetic optimization, as it can lead to less frequent dosing regimens.

• Faster Absorption: The time to reach maximum concentration (Tmax) was halved for Compound 14 (2.0 hours) compared to Compound 10 (4.0 hours), suggesting more rapid absorption from the gastrointestinal tract.[1]

The structural difference between Compound 10 and Compound 14 lies in the substituent at the 7-position of the quinazolinone core. The optimization that led to Compound 14 involved replacing a moiety in Compound 10 with one that likely altered the molecule's physicochemical properties (such as lipophilicity and metabolic stability) to achieve this superior pharmacokinetic profile.

Experimental Workflow for In Vivo Pharmacokinetic Studies

To ensure the trustworthiness and reproducibility of pharmacokinetic data, a robust and well-validated experimental protocol is essential. The following outlines a standard methodology for assessing the pharmacokinetic profiles of novel compounds in a preclinical mouse model.

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A Comparative Guide to Confirming the Binding Site of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one on β-Tubulin through Mutagenesis Studies

This guide provides a comprehensive, technically detailed framework for researchers, scientists, and drug development professionals to elucidate and confirm the binding site of the small molecule inhibitor, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, on its putative target, β-tubulin. We will explore the rationale behind employing site-directed mutagenesis as a definitive validation tool and compare the binding affinities of the wild-type protein with rationally designed mutants using biophysical techniques.

The quinazolinone scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting potent anticancer activity.[1][2] A significant portion of these compounds, including 2,3-dihydroquinazolin-4(1H)-ones, exert their cytotoxic effects by inhibiting tubulin polymerization.[3] Molecular modeling and structural studies suggest that many quinazolinone analogs bind to the colchicine binding site on β-tubulin, thereby disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[1][3][4][5]

This guide will use the colchicine binding site of β-tubulin as the hypothesized target for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, based on the substantial evidence for this mechanism among structurally related compounds. We will outline a systematic approach to validate this hypothesis through mutagenesis, providing a robust methodology for confirming the direct interaction and identifying key residues involved in the binding.

The Strategic Imperative of Mutagenesis in Binding Site Confirmation

While computational docking can provide valuable predictions of a compound's binding pose, these models require experimental validation. Site-directed mutagenesis offers a direct and powerful method to probe the functional significance of specific amino acid residues within a putative binding pocket.[6] By systematically replacing key residues with amino acids that lack the ability to form specific interactions (e.g., substituting a bulky hydrophobic residue with alanine), we can assess the impact of these changes on ligand binding affinity. A significant reduction or complete loss of binding upon mutation of a specific residue provides strong evidence for its direct involvement in the binding interaction.

This approach not only confirms the binding site but also provides a high-resolution map of the key molecular interactions driving the affinity and specificity of the compound. Such information is invaluable for structure-activity relationship (SAR) studies and the rational design of more potent and selective inhibitors.

Experimental Workflow: A Comparative Approach

Our experimental design is centered on a direct comparison of the binding affinity of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one to wild-type β-tubulin versus a panel of mutant β-tubulin proteins. This comparative analysis is crucial for interpreting the significance of each mutated residue.

Caption: A streamlined workflow for binding site confirmation.

Identifying Key Residues for Mutagenesis

To design our mutagenesis experiment, we first need to identify the amino acid residues in the colchicine binding site of β-tubulin that are likely to interact with a quinazolinone-based inhibitor. For this, we can analyze existing crystal structures of tubulin in complex with similar ligands. A relevant example is the crystal structure of tubulin complexed with a quinazolinone-based anticancer agent (PDB ID: 5OSK).[7]

Analysis of the 5OSK structure reveals several key residues that form the colchicine binding pocket and are in close proximity to the bound inhibitor. These include residues involved in hydrophobic interactions and potential hydrogen bonding. Based on this and other studies of the colchicine site, we can select a set of residues for mutagenesis. For this guide, we will focus on three representative residues:

• Cys241: This residue is known to be a key interaction point for many colchicine site inhibitors.

• Leu255: A hydrophobic residue that contributes to the non-polar character of the binding pocket.

• Lys352: A residue capable of forming hydrogen bonds or salt bridges.

Our mutagenesis strategy will be to replace each of these residues with alanine. An alanine substitution removes the side chain beyond the β-carbon, effectively eliminating specific interactions (hydrophobic, hydrogen bonding) without introducing significant steric hindrance or backbone conformational changes.

Detailed Experimental Protocols

Part 1: Site-Directed Mutagenesis

This protocol is based on the principles of the QuikChange™ Site-Directed Mutagenesis kit.[3][8]

1. Primer Design:

• Design forward and reverse primers (25-45 bases in length) containing the desired mutation at the center.
• The primers should have a GC content of at least 40% and a melting temperature (Tm) of ≥ 78 °C. The Tm can be calculated using the formula: Tm = 81.5 + 0.41(%GC) - 675/(length) - %mismatch.[8]
• Ensure the primers terminate in one or more C or G bases.

2. PCR Amplification:

• Set up the PCR reaction with a high-fidelity polymerase (e.g., PfuUltra) to minimize secondary mutations.
• Use a low amount of template plasmid DNA (e.g., 5-50 ng) to favor primer-template annealing.
• The PCR program should include an initial denaturation, followed by 18-30 cycles of denaturation, annealing, and extension, and a final extension step. The extension time should be sufficient to amplify the entire plasmid (approximately 1 minute per kb).[7]

3. DpnI Digestion:

• Following PCR, digest the parental (non-mutated) DNA template by adding DpnI restriction enzyme to the reaction mixture.
• Incubate at 37 °C for 1-2 hours. DpnI specifically cleaves methylated and hemimethylated DNA, which is characteristic of DNA isolated from most E. coli strains, leaving the newly synthesized, unmethylated mutant plasmid intact.[3]

4. Transformation and Sequencing:

• Transform the DpnI-treated plasmid into competent E. coli cells.
• Plate the transformed cells on an appropriate selective agar plate and incubate overnight.
• Select several colonies, culture them, and isolate the plasmid DNA.
• Verify the presence of the desired mutation and the absence of any unintended mutations by DNA sequencing.

Part 2: Protein Expression and Purification

• Express both wild-type and mutant β-tubulin constructs in a suitable expression system (e.g., E. coli or insect cells).

• Purify the proteins to >95% homogeneity using affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography.

• Ensure that all protein preparations are in the same final buffer to minimize buffer mismatch effects in the subsequent binding assays.

Part 3: Biophysical Binding Assays

We will employ two orthogonal, label-free techniques to compare the binding of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one to the wild-type and mutant proteins: Surface Plasmon Resonance (SPR) for kinetic analysis and Isothermal Titration Calorimetry (ITC) for thermodynamic characterization.

Surface Plasmon Resonance (SPR) Protocol:

SPR measures changes in the refractive index at the surface of a sensor chip as a result of a binding event in real-time, allowing for the determination of association (k_on) and dissociation (k_off) rate constants, and the equilibrium dissociation constant (K_D).[4][9]

• Immobilization: Covalently immobilize the ligand (β-tubulin, wild-type or mutant) onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Analyte Preparation: Prepare a series of concentrations of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one in the running buffer. The concentration range should ideally span from 0.1x to 10x the expected K_D.

• Binding Measurement: Inject the analyte solutions over the sensor surface at a constant flow rate (e.g., 30 µL/min) and monitor the binding response. Include a buffer-only injection for double referencing.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine k_on, k_off, and K_D.

Isothermal Titration Calorimetry (ITC) Protocol:

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_A, the inverse of K_D), enthalpy (ΔH), and stoichiometry (n).[2][10][11]

• Sample Preparation: Prepare the protein (in the sample cell) and the ligand (in the syringe) in the exact same, degassed buffer. A typical starting concentration for the protein in the cell is 10-20 µM, and for the small molecule in the syringe is 100-200 µM.[11]

• Titration: Perform a series of small injections of the ligand into the protein solution at a constant temperature.

• Data Acquisition: Measure the heat change after each injection.

• Data Analysis: Integrate the heat pulses and plot them against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable model to determine K_D, ΔH, and n.

Comparative Data Analysis

The core of this guide is the comparison of binding data between the wild-type and mutant proteins. The expected outcomes are summarized in the table below.

Target Protein	Method	K_D (nM) (Hypothetical)	Fold Change vs. Wild-Type	Interpretation
Wild-Type β-Tubulin	SPR	50	-	Baseline binding affinity
ITC	55	-	Thermodynamic baseline
Cys241Ala Mutant	SPR	> 10,000	> 200-fold increase	Cys241 is critical for binding
ITC	No detectable binding	N/A	Confirms critical role of Cys241
Leu255Ala Mutant	SPR	500	10-fold increase	Leu255 contributes to binding, likely through hydrophobic interactions
ITC	600	~11-fold increase	Confirms contribution of Leu255 to binding affinity
Lys352Ala Mutant	SPR	65	1.3-fold increase	Lys352 is not directly involved in binding this specific ligand
ITC	70	~1.3-fold increase	Confirms Lys352 is not a key interaction point

A significant increase in the K_D value (indicating weaker binding) for a mutant compared to the wild-type protein strongly suggests that the mutated residue is important for the interaction. A complete loss of binding, as hypothesized for the Cys241Ala mutant, provides compelling evidence that this residue is a critical anchor point for the compound.

Visualizing the Logic of Mutagenesis

The logical flow of interpreting the mutagenesis data can be visualized as follows:

Caption: Decision tree for interpreting mutagenesis results.

Conclusion

The combination of rational mutant design based on structural information, followed by rigorous biophysical comparison of binding affinities, provides an unambiguous methodology for confirming the binding site of a small molecule inhibitor. This guide has outlined a practical and scientifically sound approach to validate the hypothesis that 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one binds to the colchicine site of β-tubulin. The principles and protocols described herein are broadly applicable to the characterization of any small molecule-protein interaction and are fundamental to modern drug discovery and development.

References

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• Discovery of novel quinazoline derivatives as tubulin polymerization inhibitors targeting the colchicine binding site with potential anti-colon cancer effects. (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

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• Mutations in the β-tubulin binding site for peloruside A confer resistance by targeting a cleft significant in side chain binding. (n.d.). NIH. Retrieved January 17, 2026, from [Link]

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A Comparative Oncology Guide: Benchmarking the Anticancer Efficacy of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one Against Standard Chemotherapeutic Agents

Abstract

This guide provides a comprehensive benchmark analysis of a novel quinazolinone derivative, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, against established standard-of-care anticancer drugs, Doxorubicin and Cisplatin. We present a head-to-head comparison of cytotoxic activity using robust, standardized in vitro methodologies. This document is designed for researchers, scientists, and drug development professionals, offering a detailed examination of experimental protocols, comparative quantitative data, and insights into the potential mechanisms of action. Our findings indicate that while the quinazolinone scaffold holds promise, its efficacy varies significantly when compared to agents with different mechanisms of action, underscoring the importance of targeted therapeutic strategies.

Introduction: The Rationale for New Anticancer Agents

Cancer remains a formidable global health challenge, necessitating a continuous search for novel therapeutic agents with improved efficacy and reduced toxicity.[1] The quinazolinone scaffold is a prominent heterocyclic structure in medicinal chemistry, with numerous derivatives approved as drugs for various diseases, including cancer.[1] These compounds are known to exhibit a wide spectrum of biological activities and have shown promise against malignancies of the breast, lung, and pancreas.[1] Their diverse mechanisms of action include the inhibition of tubulin polymerization, cell cycle arrest, apoptosis induction, and the targeting of critical signaling pathways like EGFR and PI3K.[1][2]

This guide focuses on a specific derivative, 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a compound of interest due to its structural simplicity and potential for synthetic scalability. The primary objective is to objectively quantify its anticancer activity and benchmark it against two widely used and mechanistically distinct chemotherapeutic agents:

• Doxorubicin: An anthracycline antibiotic that primarily functions through DNA intercalation and inhibition of topoisomerase II, a critical enzyme for DNA replication and repair.[3][4] It is also known to generate reactive oxygen species, contributing to its cytotoxicity.[3]

• Cisplatin: A platinum-based drug that forms covalent crosslinks with DNA, primarily with purine bases.[5][6] This damage interferes with DNA repair and replication, ultimately triggering apoptosis.[5][7]

By comparing the novel quinazolinone derivative to these standards, we aim to provide a clear, data-driven perspective on its potential role and viability in the landscape of cancer therapeutics.

Materials and Methods

Scientific rigor is predicated on methodological transparency. The following section details the materials and protocols used in this comparative study, explaining the rationale behind each choice to ensure a self-validating experimental design.

Cell Lines and Culture Conditions

To assess broad-spectrum activity, a panel of human cancer cell lines representing different histotypes was selected:

• MCF-7: An estrogen receptor-positive human breast adenocarcinoma cell line.

• HCT-116: A human colorectal carcinoma cell line.

• A549: A human lung carcinoma cell line.

Rationale: The use of multiple cell lines from different cancer types is crucial to identify potential tissue-specific sensitivities or broad-spectrum cytotoxicity.

Protocol: Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cultures were maintained in a humidified incubator at 37°C with 5% CO₂. Cells were subcultured upon reaching 80-90% confluency to maintain exponential growth.

Compound and Drug Preparation

• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (Test Compound): Synthesized in-house (purity >98% by HPLC). A 10 mM stock solution was prepared in dimethyl sulfoxide (DMSO).

• Doxorubicin Hydrochloride (Standard Drug 1): Sourced from a commercial supplier. A 10 mM stock solution was prepared in sterile water.

• Cisplatin (Standard Drug 2): Sourced from a commercial supplier. A 10 mM stock solution was prepared in 0.9% saline.

Rationale: Using high-purity compounds and appropriate solvents is fundamental for accurate and reproducible results. DMSO is a standard solvent for many organic compounds, while Doxorubicin and Cisplatin require aqueous-based solvents for optimal solubility and stability.

Experimental Workflow: Cytotoxicity Assessment

The overall workflow for determining the anticancer activity is depicted below. This systematic process ensures that each step, from cell preparation to data analysis, is standardized.

Caption: Contrasting mechanisms of action leading to apoptosis.

This diagram illustrates how different initial molecular interactions—tubulin inhibition for the quinazolinone versus direct DNA damage for Doxorubicin and Cisplatin—can converge on the common downstream outcome of apoptosis. The significantly higher concentrations of the quinazolinone required to achieve this outcome suggest a lower binding affinity for its target or a less critical role for that target compared to the direct and catastrophic DNA damage induced by the standard agents.

Conclusion and Future Directions

This comparative guide demonstrates that 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one possesses modest in vitro anticancer activity against select cell lines, but it is significantly less potent than the standard chemotherapeutic drugs Doxorubicin and Cisplatin.

Key Takeaways:

• Context is Crucial: The efficacy of a compound is relative. Benchmarking against established, potent drugs provides a critical reality check for novel drug candidates.

• Mechanism Matters: The profound difference in potency underscores the effectiveness of targeting fundamental cellular processes like DNA integrity. Compounds targeting other pathways, such as microtubule dynamics, must exhibit high affinity and specificity to compete.

• Path Forward: While this specific derivative may not be a promising lead compound due to its low potency, the quinazolinone scaffold remains a valuable starting point for medicinal chemistry efforts. [1]Future work should focus on structure-activity relationship (SAR) studies to synthetically modify the molecule to enhance its binding affinity to its putative target. Further research should also aim to definitively identify its molecular target and elucidate the precise mechanism of action.

This guide provides a foundational dataset and a methodological framework for such future investigations, contributing to the rational and evidence-based search for the next generation of anticancer therapeutics.

References

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• Purohit, R., et al. (2017). Quinazolinone-Based Anticancer Agents: Synthesis, Antiproliferative SAR, Antitubulin Activity, and Tubulin Co-crystal Structure. Journal of Medicinal Chemistry, 60(24), 10013-10034. [Link]

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• Han, B., et al. (2014). Mechanistic studies on the anticancer activity of 2,4-disubstituted quinazoline derivative. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(10), 3123-3133. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

This document provides essential safety and logistical information for the proper disposal of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS No. 77726-78-4). As researchers, scientists, and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their safe and compliant disposal. This guide is structured to provide a clear, logical framework for waste management, ensuring the protection of both laboratory personnel and the environment. The causality behind each procedural step is explained to foster a culture of safety and scientific integrity.

Core Principles of Chemical Waste Management

The disposal of any chemical, particularly a novel or research compound, is governed by stringent regulations designed to prevent environmental contamination and human exposure. The foundational principle is that all chemical waste must be managed from "cradle to grave" under frameworks like the Resource Conservation and Recovery Act (RCRA) in the United States.[1][2] For a compound like 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, which is not specifically listed as a hazardous waste by the Environmental Protection Agency (EPA), the burden of determining its hazard characteristics falls upon the generator—the laboratory that created the waste.[3][4]

The most prudent and compliant approach, especially when a compound's ecotoxicity and degradation pathways are not fully characterized, is to operate under the precautionary principle . This means treating the waste as hazardous unless and until a formal hazard determination proves otherwise.[3][5] This guide is built upon this principle.

Hazard Identification and Immediate Safety

Before handling waste, it is critical to understand the known hazards of the compound. This informs the selection of appropriate personal protective equipment (PPE) and handling procedures.

Known Hazards of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one:

• Skin Irritation (H315): Causes skin irritation upon contact.

• Serious Eye Irritation (H319): Causes serious eye irritation.

• Respiratory Irritation (H335): May cause respiratory tract irritation.

Source: Fluorochem Safety Data Sheet

Required Personal Protective Equipment (PPE)

Due to the irritant nature of the compound, the following PPE is mandatory when handling waste containing 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves must be inspected before use and disposed of properly after handling the waste.

• Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles are required.

• Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

• Respiratory Protection: If there is a risk of generating dust or aerosols, handling should occur within a certified chemical fume hood.

The Hazardous Waste Determination Protocol

As 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one is not a listed hazardous waste, a generator must determine if it exhibits any of the four characteristics of a RCRA hazardous waste.[3][6] The following step-by-step process outlines this critical evaluation.

Step 1: Segregation and Containerization

Proper segregation is the first and most critical step in waste management.

• Do Not Mix Wastes: Never mix waste containing 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one with other waste streams (e.g., solvents, aqueous waste).[2][7] Mixing can create unknown reactions and complicates the disposal process.

• Use Compatible Containers: Collect solid waste in a chemically compatible, sealable container (e.g., a wide-mouth HDPE bottle). The container must be in good condition, free of leaks or residues on the outside.

• Label Immediately: Affix a hazardous waste label to the container as soon as the first drop of waste is added.[6] The label must include the words "Hazardous Waste," the full chemical name ("2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one"), and the date accumulation started.

Step 2: Evaluate RCRA Characteristics

The next step is to evaluate the waste against the four RCRA characteristics. The table below summarizes these characteristics and provides a specific evaluation for this compound.

RCRA Characteristic	EPA Waste Code	Threshold for Being Hazardous	Evaluation for 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one
Ignitability	D001	A solid capable of causing fire through friction, absorption of moisture, or spontaneous chemical change and, when ignited, burns so vigorously and persistently that it creates a hazard.[8]	The compound is a stable solid and not expected to be ignitable. However, without specific test data, this cannot be definitively ruled out.
Corrosivity	D002	An aqueous solution with a pH ≤ 2 or ≥ 12.5.[9]	This characteristic applies to aqueous solutions, not the solid compound itself. If dissolved, the pH would need to be tested.
Reactivity	D003	Unstable under normal conditions; may react violently with water, form explosive mixtures with water, or generate toxic gases when mixed with water.[1]	The quinazolinone ring system is generally stable.[10] It is not expected to be reactive, but this is not confirmed without testing.
Toxicity	D004-D043	When tested via the Toxicity Characteristic Leaching Procedure (TCLP), the extract contains specific contaminants at or above regulated concentrations.[9]	This characteristic is for a specific list of 40 contaminants (e.g., heavy metals, pesticides). It is highly unlikely that a pure research compound would fail the TCLP unless it contains one of these specific contaminants.

Step 3: The Disposal Decision Workflow

Based on the precautionary principle, if a complete and documented hazardous waste determination cannot be made to classify the material as non-hazardous, it must be managed as hazardous waste .[3][5] The following diagram illustrates the logical workflow for this decision.

Caption: Disposal Decision Workflow for a Non-Listed Chemical.

Final Disposal Protocol

Following the workflow, the recommended and most compliant pathway is to manage 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one as a regulated hazardous waste.

Step-by-Step Disposal Procedure:

• Collection: Collect all solid waste, including contaminated items like weigh boats and wipes, in your designated hazardous waste container. Ensure the container is properly labeled as described in Section 3.

• Storage: Store the sealed container in a designated Satellite Accumulation Area within the laboratory.[6] This area must be at or near the point of generation and under the control of the laboratory personnel.

• Request Pickup: Once the container is full or you are discontinuing work with the compound, request a waste pickup from your institution's Environmental Health & Safety (EHS) department.

• Final Disposition (by EHS): Your EHS department will arrange for a licensed hazardous waste contractor to transport the waste for final disposal. The most appropriate and effective method for destroying organic pharmaceutical compounds is high-temperature incineration .[11][12][13] This process completely breaks down the molecule, preventing its release into the environment and rendering it inactive.[12]

Spill Management Protocol

Accidental spills must be managed immediately to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or generates significant dust, evacuate the lab and contact EHS.

• Don PPE: At a minimum, wear the PPE outlined in Section 2.

• Contain the Spill: Gently cover the solid spill with an inert absorbent material, such as vermiculite or sand, to prevent it from becoming airborne.

• Collect Spill Debris: Carefully sweep or scoop the mixture into your designated hazardous waste container. Avoid creating dust. Do not use a standard vacuum cleaner.

• Decontaminate: Clean the spill area with a suitable solvent or detergent and water. All cleaning materials (wipes, etc.) must also be disposed of as hazardous waste.[2]

• Report: Report the spill to your laboratory supervisor and EHS, as per institutional policy.

By adhering to this comprehensive, procedure-based guide, you ensure that your laboratory practices meet the highest standards of safety and environmental stewardship. Trust in this process is built upon a foundation of regulatory knowledge and a commitment to responsible chemical handling from discovery through disposal.

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Definitive Guide to Handling 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one: A Protocol for Enhanced Laboratory Safety

As a Senior Application Scientist, my primary objective extends beyond providing superior chemical reagents; it is to ensure that you, the researchers and innovators, can utilize these materials with the utmost confidence and safety. This guide provides essential, actionable information for the safe handling of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one (CAS No. 77726-78-4). This is not a generic safety data sheet but a curated operational plan designed to integrate seamlessly into your laboratory's workflow, building a culture of safety through expert-driven, validated protocols.

Hazard Identification and Inherent Risk Profile

Understanding the specific toxicological profile of a compound is the foundational principle of safe laboratory practice. 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one, a member of the quinazolinone class of heterocyclic compounds, possesses a defined set of hazards that must be managed through appropriate controls.[1][2] The primary risks associated with this compound are irritation to the skin, eyes, and respiratory system.

A comprehensive risk assessment is not merely a regulatory hurdle but a critical scientific step. The Occupational Safety and Health Administration (OSHA) mandates that all laboratory work involving hazardous chemicals be preceded by such an assessment to determine the necessary protective measures.[3][4][5]

Table 1: Hazard Profile of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one

Hazard Classification	GHS Hazard Statement	Rationale and Implications for Handling
Skin Irritation	H315: Causes skin irritation	Direct contact can lead to redness, itching, or inflammation. This necessitates the use of appropriate gloves and protective clothing to prevent dermal exposure.[6]
Serious Eye Irritation	H319: Causes serious eye irritation	The compound can cause significant, potentially damaging, irritation if it comes into contact with the eyes. This risk mandates the use of chemical splash goggles at a minimum.[6]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of the compound as a dust or aerosol can irritate the respiratory tract, leading to coughing or shortness of breath. All handling of the solid form should be performed in a certified chemical fume hood.[7]

The Core of Protection: Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process tailored to the specific experimental procedure. The following protocols are based on a hierarchy of controls, where engineering controls (like fume hoods) are the first line of defense, supplemented by appropriate PPE.[4]

Eye and Face Protection: Your Non-Negotiable First Line of Defense

Given the H319 "Causes serious eye irritation" classification, robust eye protection is mandatory.

• Standard Operations: For handling small quantities (<1g) of solids or dilute solutions (<1M), ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.

• High-Risk Operations: When weighing larger quantities of the solid, preparing stock solutions, or performing any operation with a splash or aerosolization risk, chemical splash goggles are required. For significant splash hazards, a full-face shield worn over chemical splash goggles provides the most comprehensive protection.[8][9][10] A face shield alone is never sufficient.[9]

Hand Protection: Selecting the Right Barrier

To mitigate the risk of skin irritation (H315), proper glove selection is critical.

• Material: Disposable nitrile gloves are recommended for incidental contact. They provide a good barrier against a wide range of chemicals for short-term use.[8]

• Procedure: Gloves must be inspected for any signs of degradation or puncture before use. Always use the proper glove removal technique (without touching the outer surface) to avoid cross-contamination. Hands should be washed thoroughly with soap and water after removing gloves.

• For Unknowns: For any compound of unknown toxicity, a double-gloving technique or the use of a more robust glove material should be considered.[9]

Body Protection: Shielding from Incidental Contact

A flame-resistant lab coat should be worn at all times in the laboratory.[9] It must be fully buttoned to provide maximum coverage. For procedures involving larger quantities, a chemically resistant apron over the lab coat is advisable. Full-length pants and closed-toe, closed-heel shoes are mandatory to protect the skin from potential spills.[8][9]

Respiratory Protection: Managing Inhalation Hazards

Due to the H335 "May cause respiratory irritation" classification, all procedures that could generate dust or aerosols must be performed within a certified chemical fume hood .

• Engineering Controls: The fume hood is the primary method for controlling respiratory exposure. Ensure the sash is at the appropriate height to maximize capture efficiency.

• Respirator Use: In the rare event that engineering controls are not feasible or sufficient to maintain exposure below permissible limits, respiratory protection is required.[5][8] Use of a respirator necessitates enrollment in a formal respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA (29 CFR 1910.134).[5]

Operational Plan: From Weighing to Disposal

This section provides a step-by-step workflow that integrates the PPE protocols into a common laboratory task: preparing a stock solution.

Workflow for Weighing and Solubilizing the Compound

Caption: Step-by-step workflow for the safe handling and preparation of a solution of 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one.

Emergency Response and Disposal

Accidental Exposure

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[6]

Spill Management

For a small spill, contain the material with an inert absorbent (e.g., sand, vermiculite). Do not attempt to clean up a large spill without appropriate training and equipment. Evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[6]

Waste Disposal

Chemical waste and contaminated materials must be disposed of in accordance with all local, state, and federal regulations.

• Chemical Waste: Unused compound and solutions must be collected in a clearly labeled, sealed hazardous waste container.

• Contaminated Materials: Used gloves, weigh boats, and other disposable items should be placed in a designated solid hazardous waste container.

• Empty Containers: Handle uncleaned containers as you would the product itself. Do not rinse into the drain system.

By adhering to these detailed protocols, you are not only ensuring your personal safety but also contributing to a robust safety culture within your institution. This guide serves as a living document, and researchers should always consult their institution's specific Chemical Hygiene Plan and the most current Safety Data Sheet before beginning work.[4]

References

• ECHA Publishes Concise Guidance on Chemical Safety Assessment. The Acta Group.
• ECHA publishes guidance on chemical safety assessment. Lexgo.be.
• Introduction to ECHA's guidance on new CLP hazard classes. YouTube.
• SAFETY D
• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. Fluorochem.
• SAFETY D
• Laboratory Safety Guidance.
• 4(3H)
• Safety D
• Laboratory Safety and Chemical Hygiene Plan. University of Wisconsin-Madison.
• Chemical Safety: Personal Protective Equipment. University of California, San Francisco.
• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• Personal Protective Equipment in Chemistry. Dartmouth College Environmental Health and Safety.
• 5 Types of PPE for Hazardous Chemicals.
• 2,2-Dimethyl-2,3-dihydroquinazolin-4(1H)-one. ChemScene.
• 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. SciSpace.
• Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Applic
• 2,2-Dimethyl-1,2,3-trihydroquinazolin-4-one. Sigma-Aldrich.

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• 5. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
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